2-Amino-4,6-dinitrotoluene

• CAS: 35572-78-2

Core Science & Biosynthesis

2-Amino-4,6-dinitrotoluene CAS number and properties

An In-depth Technical Guide to 2-Amino-4,6-dinitrotoluene

Chemical Identifier: CAS Number 35572-78-2

This document provides a comprehensive technical overview of 2-Amino-4,6-dinitrotoluene (2-ADNT), a significant metabolite of the explosive 2,4,6-trinitrotoluene (B92697) (TNT).[1][2] It is intended for researchers, scientists, and professionals in drug development and environmental science who require detailed information on the compound's properties, synthesis, and analysis. 2-ADNT is frequently studied due to its presence in environments contaminated with TNT and as a major human metabolite of TNT exposure.[1][2]

Chemical and Physical Properties

2-Amino-4,6-dinitrotoluene is a yellow crystalline solid at room temperature.[1][3] Its properties are critical for understanding its environmental fate, transport, and analytical behavior. The estimated moderate water solubility suggests a potential for leaching into groundwater.[2]

Property	Value	Reference
CAS Number	35572-78-2	[1][4][5]
Molecular Formula	C₇H₇N₃O₄	[1][4]
Molecular Weight	197.15 g/mol	[4][6]
Appearance	Pale yellow to orange crystalline solid; Yellow powder	[1][3]
Melting Point	135 °C or 173 °C	[2][6]
Boiling Point	334.23 °C (rough estimate)	[6]
Density	1.5115 g/cm³ (rough estimate)	[6]
Vapor Pressure	4.6 x 10⁻⁶ mm Hg at 25°C (predicted average)	[2]
Water Solubility	Estimated as moderate	[2]
Log Kₒw	1.79 (predicted average)	[2]
Synonyms	2-Methyl-3,5-dinitroaniline, 3,5-Dinitro-o-toluidine, 2A-DNT	[1][4]

Toxicological and Safety Data

2-ADNT is classified as a toxic substance with significant health hazards. It is harmful through ingestion, inhalation, and skin contact, and may cause damage to organs through prolonged or repeated exposure.[4][7] Studies in rats have shown it can cause excitement and somnolence.[1] While it is a known metabolite of TNT, the data available is considered inadequate to assess its potential as a human carcinogen.[8]

Hazard Type	Data	Reference
Acute Oral Toxicity	LD₅₀ (rat): 1394 mg/kg; LD₅₀ (mouse): 1522 mg/kg	[6]
Acute Lethal Dose	LD₅₀ = 1167 mg/kg	[9]
Hazard Statements	Toxic if swallowed, in contact with skin, or if inhaled.[4][6]	[4][6]
Irritating to eyes, respiratory system, and skin.[6]	[6]
Toxic to aquatic life with long-lasting effects.[6][7]	[6][7]
Adverse Effects	May cause methemoglobinemia.[1]	[1]
May cause damage to the liver and blood systems.[10]	[10]
Carcinogenicity	Inadequate information to assess carcinogenic potential.[8]	[8]
Chronic Toxicity (Rat)	NOAEL (oral dietary): 2.68 mg/kg; LOAEL: 13.31 mg/kg	[9]

Experimental Protocols

Synthesis Protocol: Selective Reduction of TNT

2-Amino-4,6-dinitrotoluene can be synthesized via the selective reduction of one ortho-nitro group of 2,4,6-trinitrotoluene (TNT). A reported method utilizes iron powder in refluxing acetic acid.[11]

Materials:

• 2,4,6-Trinitrotoluene (TNT)

• Iron powder (Fe)

• Glacial Acetic Acid (AcOH)

• Reflux apparatus

• Filtration equipment

Procedure:

• Set up a reflux apparatus with a round-bottom flask, condenser, and heating mantle.

• In the flask, dissolve the starting material, 2,4,6-trinitrotoluene, in glacial acetic acid.

• Add iron powder to the solution. The molar ratio of reagents is crucial for selective reduction and should be optimized based on the literature.

• Heat the mixture to reflux. The reaction time will vary but should be monitored for the consumption of TNT (e.g., by TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the iron and iron oxide byproducts.

• The filtrate contains the product, 2-Amino-4,6-dinitrotoluene. Further purification can be achieved through crystallization or column chromatography.

Note: This procedure is based on a described synthetic transformation.[11] Researchers should consult the primary literature for precise quantities, reaction times, and safety precautions.

Caption: Selective reduction pathway of TNT to 2-ADNT.

Analytical Protocol: HPLC-UV Detection

A high-performance liquid chromatography (HPLC) method with a UV detector is commonly used for the sensitive determination of TNT and its degradation byproducts, including 2-ADNT, in environmental samples.[12]

Equipment and Reagents:

• HPLC system with a UV detector

• Diol functionalized column

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• 0.2 µm membrane filters

• Sample vials

Procedure:

• Sample Preparation (for soil/water samples):

  • Extract a known quantity of the sample with acetonitrile (e.g., 1:1 ratio for water samples).[12]

  • For soil, use a method like sonic extraction.[13]

  • Agitate the mixture (e.g., swirl overnight in the dark for extraction).[12]

  • Filter the extract through a 0.2 µm membrane filter to remove particulates.[12]

• HPLC Analysis:

  • Set up the HPLC system with a diol column.

  • Use a gradient elution program with water and acetonitrile as the mobile phase. The specific gradient will depend on the instrument and desired separation but should be optimized to resolve 2-ADNT from other analytes like TNT and 4-ADNT.[12]

  • Set the injection volume (e.g., 5-20 µL).

  • Set the UV detector to a wavelength appropriate for nitroaromatic compounds (typically in the range of 230-254 nm).

  • Run a standard solution of 2-ADNT to determine its retention time and create a calibration curve for quantification.

  • Inject the prepared sample extracts for analysis.

• Data Analysis:

  • Identify the 2-ADNT peak in the sample chromatogram by comparing its retention time to that of the standard.

  • Quantify the concentration of 2-ADNT using the calibration curve.

Caption: General workflow for the analysis of 2-ADNT.

References

• 1. 2-Amino-4,6-dinitrotoluene - Hazardous Agents | Haz-Map [haz-map.com]
• 2. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 3. 2-Amino-4,6-Dinitrotoluene Solution - Certified Reference Material at Best Price [nacchemical.com]
• 4. 2-AMINO-4,6-DINITROTOLUENE - Safety Data Sheet [chemicalbook.com]
• 5. accustandard.com [accustandard.com]
• 6. chembk.com [chembk.com]
• 7. cdn.chemservice.com [cdn.chemservice.com]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography | PLOS One [journals.plos.org]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]

Microbial Transformation of 2,4,6-Trinitrotoluene: A Technical Guide to the Emergence of 2-Amino-4,6-dinitrotoluene

An in-depth guide for researchers, scientists, and drug development professionals on the microbial degradation of 2,4,6-trinitrotoluene (B92697) (TNT) and the formation of its key metabolite, 2-Amino-4,6-dinitrotoluene (2-ADNT).

This technical guide provides a comprehensive overview of the microbial processes involved in the transformation of the explosive compound 2,4,6-trinitrotoluene (TNT). It focuses on the formation of 2-Amino-4,6-dinitrotoluene (2-ADNT), a significant and often primary product of this biodegradation. The document details the enzymatic pathways, presents quantitative data from various studies, outlines experimental protocols for replication, and visualizes the core processes.

Introduction

2,4,6-trinitrotoluene (TNT) is a widely used explosive, and its presence in the environment at manufacturing sites and military installations poses a significant toxicological risk.[1][2] Microbial degradation has emerged as a promising, cost-effective, and environmentally friendly approach for the remediation of TNT-contaminated sites.[3][4] The initial and most common step in the microbial metabolism of TNT, under both aerobic and anaerobic conditions, is the reduction of one of its three nitro groups to an amino group, leading to the formation of aminodinitrotoluenes (ADNTs).[1][5] This guide specifically delves into the formation of 2-Amino-4,6-dinitrotoluene (2-ADNT), alongside its isomer 4-Amino-2,6-dinitrotoluene (4-ADNT), and the underlying microbial and enzymatic mechanisms.

The Microbial Degradation Pathway of TNT

The biotransformation of TNT is primarily a reductive process due to the electron-deficient nature of the aromatic ring, which makes it resistant to oxidative attack by conventional dioxygenases.[1][6] The microbial degradation of TNT can proceed under both aerobic and anaerobic conditions, with the initial steps being largely similar.

Under aerobic conditions, microorganisms such as Pseudomonas spp., Bacillus spp., and various fungi sequentially reduce the nitro groups of TNT.[1] This process is initiated by nitroreductases, which are flavoproteins that utilize NAD(P)H as an electron donor.[1] The reduction of the nitro group at the C2 or C4 position leads to the formation of 2-hydroxylamino-4,6-dinitrotoluene (B1238210) or 4-hydroxylamino-2,6-dinitrotoluene, respectively. These intermediates are then further reduced to form the more stable aminodinitrotoluenes: 2-ADNT and 4-ADNT.[1] While these compounds can be further degraded by some microorganisms, in many cases they are considered as dead-end metabolites.[1]

Anaerobic degradation of TNT follows a similar initial reductive pathway. However, under strictly anaerobic conditions, the reduction can proceed further to form diaminonitrotoluenes (DANTs) and ultimately triaminotoluene (TAT).[1][7]

Key Enzymes in TNT Transformation

The primary enzymes responsible for the initial reduction of TNT are nitroreductases . These enzymes are broadly classified into two types:

• Type I (Oxygen-Insensitive) Nitroreductases: These enzymes are found in a wide range of bacteria and are capable of reducing a variety of nitroaromatic compounds. They typically use NAD(P)H as a cofactor.

• Type II (Oxygen-Sensitive) Nitroreductases: These enzymes are more sensitive to the presence of oxygen and are often involved in anaerobic degradation pathways.

Several specific nitroreductases have been identified and characterized, including NfsA and NfsB from Escherichia coli and PETN reductase from Enterobacter cloacae.[1][8]

Quantitative Data on TNT Degradation and 2-ADNT Formation

The efficiency of TNT degradation and the production of 2-ADNT vary significantly depending on the microbial species, culture conditions, and the presence of co-substrates. The following tables summarize quantitative data from various studies.

Microorganism	Condition	Initial TNT Conc. (mg/L)	TNT Degradation (%)	Time (hours)	2-ADNT Conc. (mg/L)	4-ADNT Conc. (mg/L)	Reference
Klebsiella pneumoniae SC1 K1	Aerobic	100	90	24	-	-	[3]
Raoultella planticola SC1 K4	Aerobic	100	95	24	-	-	[3]
Pseudomonas putida SC1 K5	Aerobic	100	84	24	-	-	[3]
Bacterial Consortium (SC1 K1, K4, K5)	Aerobic	100	97.2	4	1.32 (at 8h)	29.92 (at 24h)	[9]
Irpex lacteus	Aerobic	-	~95	48	Identified	Identified	[2]
Buttiauxella sp. S19-1	Aerobic	1.4	-	9	-	Identified	[10][11]
Pseudarthrobacter chlorophenolicus	Aerobic	120	100	360 (15 days)	Identified	-	[12]

Note: "-" indicates data not provided in the cited source.

Experimental Protocols

This section provides a generalized methodology for studying the microbial degradation of TNT and the formation of 2-ADNT, based on protocols described in the literature.[2][9][10]

Microbial Cultivation and Acclimatization

• Microorganism Isolation and Culture: Isolate potential TNT-degrading microorganisms from contaminated soil or water samples by enrichment culture techniques using a basal salts medium with TNT as the sole nitrogen or carbon source.[3][13]

• Culture Medium: A typical basal salts medium may contain (per liter): K₂HPO₄ (1.5 g), KH₂PO₄ (0.5 g), MgSO₄·7H₂O (0.2 g), NaCl (0.1 g), CaCl₂·2H₂O (0.01 g), and a trace element solution. The pH is adjusted to 7.0.

• Acclimatization: Gradually expose the microbial cultures to increasing concentrations of TNT to select for tolerant and efficient degraders.

TNT Degradation Assay

• Inoculum Preparation: Grow the selected microbial strain in a suitable liquid medium (e.g., nutrient broth or the basal salts medium supplemented with a carbon source like glucose) to the mid-exponential phase. Harvest the cells by centrifugation, wash with sterile phosphate (B84403) buffer, and resuspend in the basal salts medium to a specific optical density (e.g., OD₆₀₀ of 1.0).

• Experimental Setup: In sterile flasks, add a defined volume of the basal salts medium. Add a stock solution of TNT (dissolved in a minimal amount of a suitable solvent like acetone (B3395972) or methanol) to achieve the desired final concentration (e.g., 100 mg/L). Inoculate the flasks with the prepared microbial cell suspension. Include control flasks without inoculum to account for abiotic degradation and control flasks with inoculum but without TNT to monitor microbial growth.

• Incubation: Incubate the flasks on a rotary shaker at a specific temperature (e.g., 30°C) and agitation speed (e.g., 150 rpm) for a defined period.

• Sampling: At regular time intervals, withdraw aliquots from the flasks for analysis.

Analytical Methods for Quantification

• Sample Preparation: Centrifuge the collected samples to pellet the microbial cells. The supernatant is used for the analysis of TNT and its metabolites. For intracellular analysis, the cell pellet can be lysed and extracted.

• Extraction: Extract the supernatant or cell lysate with a suitable organic solvent such as ethyl acetate (B1210297) or methylene (B1212753) chloride. Evaporate the solvent and redissolve the residue in a known volume of a suitable solvent for analysis (e.g., methanol (B129727) or acetonitrile).

• High-Performance Liquid Chromatography (HPLC):

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase: A gradient or isocratic mixture of methanol/water or acetonitrile/water is typically employed.[2][5]

  • Detection: UV detection at a wavelength of 230 nm or 254 nm is standard for quantifying TNT and its metabolites.[10]

  • Quantification: Use external standards of TNT, 2-ADNT, and 4-ADNT to create calibration curves for accurate quantification.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • GC-MS can be used for the confirmation and identification of degradation products.[7][10]

  • Derivatization of the analytes may be necessary to improve their volatility and thermal stability.

Visualizing the Process: Pathways and Workflows

The following diagrams, created using the DOT language, illustrate the key pathways and experimental workflows described in this guide.

Caption: Aerobic microbial degradation pathway of TNT to aminodinitrotoluenes.

Caption: General experimental workflow for studying TNT biodegradation.

Caption: Postulated signaling pathway for the induction of nitroreductase in response to TNT.

Conclusion

The microbial degradation of TNT to 2-ADNT is a critical first step in the bioremediation of contaminated environments. This process is mediated by a diverse range of microorganisms equipped with nitroreductase enzymes. Understanding the quantitative aspects of this transformation, the underlying enzymatic and potential signaling pathways, and the methodologies to study them is essential for developing effective bioremediation strategies. The data and protocols presented in this guide serve as a valuable resource for researchers and professionals working towards mitigating the environmental impact of explosive compounds. Further research into the complete mineralization of 2-ADNT and other TNT metabolites is crucial for the development of comprehensive and sustainable remediation technologies.

References

• 1. Biological Degradation of 2,4,6-Trinitrotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biodegradation of 2,4,6-Trinitrotoluene by White-Rot Fungus Irpex lacteus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. researchgate.net [researchgate.net]
• 5. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bacterial pathways for degradation of nitroaromatics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. Degradation of 2,4,6-Trinitrotoluene (TNT): Involvement of Protocatechuate 3,4-Dioxygenase (P34O) in Buttiauxella sp. S19-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Study on aerobic degradation of 2,4,6-trinitrotoluene (TNT) using <i>Pseudarthrobacter chlorophenolicus</i> collected from the contaminated site - ProQuest [proquest.com]
• 13. apps.dtic.mil [apps.dtic.mil]

An In-depth Technical Guide to the Environmental Fate and Transport of 2-Amino-4,6-dinitrotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and transport of 2-Amino-4,6-dinitrotoluene (2A-DNT), a primary degradation product of the widely used explosive, 2,4,6-trinitrotoluene (B92697) (TNT). Understanding the behavior of 2A-DNT in the environment is critical for assessing the long-term impact of TNT contamination and developing effective remediation strategies. This document summarizes key physicochemical properties, degradation pathways, and mobility in soil and water, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding of the subject.

Physicochemical Properties

The environmental behavior of 2A-DNT is governed by its inherent physical and chemical properties. It is a solid compound with low volatility and moderate water solubility.[1] The octanol-water partition coefficient (log Kow) suggests a moderate potential for bioaccumulation.[1] The soil adsorption coefficient (Koc) indicates that its mobility in soil is significantly influenced by the organic carbon content, with a tendency to form bound residues.[1]

Property	Value	Reference
Physical State	Solid	[1]
Melting Point (°C)	173	[1]
Boiling Point (°C)	352 (predicted)	[1]
Vapor Pressure (mm Hg at 25°C)	4.6 x 10-6 (predicted)	[1]
Water Solubility (mg/L at 25°C)	6.12 x 10-3 (predicted)	[1]
Octanol-Water Partition Coefficient (log Kow)	1.94 (predicted)	[1]
Soil Adsorption Coefficient (Koc, L/kg)	196 (predicted)	[1]
Henry's Law Constant (atm-m³/mol at 25°C)	4.4 x 10-8 (predicted)	[1]
pKa	0.36	[1]

Environmental Degradation

The transformation of 2A-DNT in the environment occurs through both biotic and abiotic processes. As a primary metabolite of TNT, its formation is a key step in the overall degradation of this explosive.[1]

Biotic Degradation

Microbial activity plays a crucial role in the breakdown of 2A-DNT. The degradation of TNT and its metabolites is often initiated by the reduction of the nitro groups, a process catalyzed by nitroreductase enzymes found in a variety of microorganisms.[2][3] This process can occur under both aerobic and anaerobic conditions.

Under anaerobic conditions, the degradation of TNT proceeds through a stepwise reduction of its nitro groups, leading to the formation of aminodinitrotoluenes (including 2A-DNT and 4-amino-2,6-dinitrotoluene), diaminonitrotoluenes, and ultimately triaminotoluene.[4][5] Further transformation of these amino compounds can occur, though mineralization (complete breakdown to CO2, water, and inorganic compounds) is often slow.

Aerobic degradation of TNT and its amino derivatives is also possible, often mediated by fungi and bacteria.[2] Ligninolytic fungi, for instance, utilize extracellular enzymes like manganese peroxidase and lignin (B12514952) peroxidase to degrade these compounds.[2]

The following diagram illustrates a simplified biotic degradation pathway of TNT, highlighting the formation and subsequent transformation of 2A-DNT.

Simplified biotic degradation pathway of TNT.

Abiotic Degradation

Photolysis, or the breakdown of compounds by light, is a significant abiotic degradation pathway for TNT and its derivatives in aqueous environments. The estimated atmospheric half-life of dinitrotoluene isomers is approximately 75 days due to photodegradation.[6][7] In oxygenated water, photolysis is considered the primary degradation mechanism for DNTs.[6]

Environmental Transport

The transport of 2A-DNT in the environment is largely dictated by its moderate water solubility and its tendency to sorb to soil and sediment.[1]

Soil Mobility

The mobility of 2A-DNT in soil is inversely related to the soil's organic matter content.[1] In soils with higher organic carbon, 2A-DNT is more likely to be adsorbed, reducing its potential to leach into groundwater. Over time, 2A-DNT can become incorporated into the soil matrix as bound residues, which are not easily extracted.[1]

Transport in Water

Due to its moderate water solubility, 2A-DNT has the potential to be transported in surface water and groundwater.[1] Its low Henry's Law constant suggests that volatilization from water surfaces is not a significant transport mechanism.[1]

Experimental Protocols

The study of the environmental fate and transport of chemicals like 2A-DNT follows standardized protocols to ensure data quality and comparability. The Organization for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA) have established a series of guidelines for this purpose.

Soil Sorption/Desorption Study (Based on OECD Guideline 106)

This protocol outlines the batch equilibrium method to determine the soil sorption and desorption of 2A-DNT.

Objective: To determine the adsorption coefficient (Kd) and the soil organic carbon-water (B12546825) partitioning coefficient (Koc) of 2A-DNT in various soil types.

Materials:

• 2A-DNT (analytical standard)

• Radiolabeled 14C-2A-DNT (optional, for ease of quantification)

• A set of characterized soils with varying organic carbon content, pH, and texture

• 0.01 M CaCl2 solution

• Centrifuge tubes with screw caps

• Mechanical shaker

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or radioactivity detector) or Liquid Scintillation Counter (LSC) if using radiolabeled material.

Procedure:

• Preliminary Study:

  • Determine the optimal soil-to-solution ratio to ensure a measurable concentration of 2A-DNT remains in the aqueous phase after equilibration.

  • Establish the equilibration time by measuring the concentration of 2A-DNT in the aqueous phase at various time points until a plateau is reached.

  • Assess the stability of 2A-DNT in the test system over the equilibration period.

• Adsorption Phase:

  • Prepare stock solutions of 2A-DNT in 0.01 M CaCl2.

  • Add a known volume of the 2A-DNT solution to pre-weighed soil samples in centrifuge tubes.

  • Include control samples without soil to account for any adsorption to the container walls.

  • Agitate the samples on a mechanical shaker for the predetermined equilibration time at a constant temperature.

  • Separate the solid and liquid phases by centrifugation.

  • Analyze the concentration of 2A-DNT in the supernatant.

• Desorption Phase (Optional):

  • After the adsorption phase, decant the supernatant and replace it with a fresh 0.01 M CaCl2 solution.

  • Resuspend the soil and shake for the same equilibration time.

  • Centrifuge and analyze the concentration of 2A-DNT in the supernatant.

• Data Analysis:

  • Calculate the amount of 2A-DNT adsorbed to the soil by subtracting the amount in the aqueous phase from the initial amount.

  • Determine the adsorption coefficient (Kd) as the ratio of the concentration of 2A-DNT in the soil to the concentration in the water at equilibrium.

  • Calculate the Koc by normalizing Kd to the fraction of organic carbon in the soil (Koc = Kd / foc).

Experimental Workflow for Environmental Fate Assessment

A systematic approach is essential for a comprehensive environmental fate and transport assessment. The following diagram illustrates a typical workflow.

A tiered workflow for environmental fate assessment.

This guide provides a foundational understanding of the environmental fate and transport of 2-Amino-4,6-dinitrotoluene. Further research is needed to fill data gaps, particularly concerning experimentally determined degradation rates and the long-term behavior of its transformation products in various environmental compartments.

References

• 1. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]
• 2. tandfonline.com [tandfonline.com]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. Biological Degradation of 2,4,6-Trinitrotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 6. epa.gov [epa.gov]
• 7. pubs.acs.org [pubs.acs.org]

Toxicological Profile of 2-Amino-4,6-dinitrotoluene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-4,6-dinitrotoluene (2A-DNT) is a significant environmental contaminant and a primary metabolite of the explosive 2,4,6-trinitrotoluene (B92697) (TNT). Understanding its toxicological profile is crucial for assessing the risks it poses to human health and the environment. This technical guide provides a comprehensive overview of the current knowledge regarding the toxicology of 2A-DNT, with a focus on its acute and subchronic toxicity, genotoxicity, and mechanisms of action. This document summarizes key quantitative data, outlines typical experimental protocols for toxicological assessment, and visualizes the compound's metabolic formation and implicated signaling pathways. While dedicated long-term toxicity and carcinogenicity studies on 2A-DNT are limited, this guide synthesizes available information to support further research and risk assessment efforts.

Chemical and Physical Properties

2-Amino-4,6-dinitrotoluene is a solid, yellow powder. It is a primary degradation product of TNT, formed through the microbial reduction of one of the nitro groups.[1]

Property	Value
CAS Registry Number	35572-78-2
Molecular Formula	C₇H₇N₃O₄
Molecular Weight	197.15 g/mol
Appearance	Yellow powder[1]
Synonyms	2-Methyl-3,5-dinitrobenzenamine, 3,5-Dinitro-o-toluidine, 2A-DNT[1]

Toxicokinetics and Metabolism

2A-DNT is a major metabolite of TNT found in the urine of workers exposed to TNT.[2] The primary metabolic pathway for the formation of 2A-DNT from TNT is the reduction of a nitro group to an amino group.[2]

While the complete metabolic fate of 2A-DNT is not fully elucidated, it is understood that it can undergo further metabolic transformations. For instance, in a study on the metabolism of 2,4,6-trinitrotoluene, it was noted that the formation of aminodinitrotoluenes is a key step.[2] Further metabolism of related amino-nitroaromatic compounds can involve N-acetylation and hydroxylation.[3] Phase II metabolism of xenobiotics typically involves conjugation reactions, such as glucuronidation, sulfation, and glutathione (B108866) conjugation, to increase water solubility and facilitate excretion.[4][5] It is plausible that 2A-DNT undergoes similar phase II conjugation reactions.

Figure 1: Metabolic formation of 2-Amino-4,6-dinitrotoluene from TNT.

Acute Toxicity

The acute toxicity of 2A-DNT has been evaluated in several species. The median lethal dose (LD50) provides a measure of the acute toxicity of a substance.

Species	Route	LD50	Reference
Rat	Oral	959-2240 mg/kg	[6]
Mouse	Oral	1342-1722 mg/kg	[6]
Northern Bobwhite (Colinus virginianus)	Oral	1167 mg/kg	[7][8]
Western Fence Lizard (Sceloporus occidentalis)	Oral	1406 mg/kg (male), 1867 mg/kg (female)	[8][9]

Experimental Protocol: Acute Oral Toxicity (Up-and-Down Procedure - UDP)

A common method for determining the LD50 is the Up-and-Down Procedure (OECD Test Guideline 425).

Figure 2: Experimental workflow for an acute oral toxicity study.

Subchronic Toxicity

Subchronic toxicity studies provide information on the effects of repeated exposure to a substance over a longer period.

Species	Duration	NOAEL	LOAEL	Endpoints	Reference
Northern Bobwhite (Colinus virginianus)	60 days	3 mg/kg/day	14 mg/kg/day	Mortality	[7][8]
Western Fence Lizard (Sceloporus occidentalis)	60 days	5 mg/kg-d	15 mg/kg-d	Survival, body weight loss, reduced food intake, changes in liver, kidney, and testes, increased blood urea (B33335) nitrogen	[9]

Experimental Protocol: 60-Day Subchronic Oral Gavage Study in Northern Bobwhite

The following is a representative protocol based on the study by Quinn et al.

• Test Animals: Northern Bobwhite (Colinus virginianus), both sexes.

• Acclimation: Animals are acclimated to laboratory conditions.

• Dose Groups: At least three dose levels and a vehicle control group (e.g., 0, 0.5, 3, 14, and 30 mg/kg/day in corn oil).

• Administration: Daily oral gavage for 60 consecutive days.

• Observations:

  • Mortality and Clinical Signs: Observed daily.

  • Body Weight and Food Consumption: Measured weekly.

• Necropsy: At the end of the 60-day period, all surviving animals are euthanized and subjected to a gross necropsy. Organ weights (liver, kidney, etc.) are recorded.

• Histopathology: Tissues of interest are collected, preserved, and examined microscopically.

• Data Analysis: Statistical analysis is performed to determine the No-Observed-Adverse-Effect Level (NOAEL) and the Lowest-Observed-Adverse-Effect Level (LOAEL).

Genotoxicity

There is no evidence of carcinogenicity for 2A-DNT in humans, and no long-term carcinogenicity studies in animals are available.[10] However, several in vitro genotoxicity studies have been conducted.

Assay Type	Test System	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation (Ames) Test	Salmonella typhimurium TA98, TA100	With and Without S9	Negative	[10]
DNA Damage (NM2009 test)	S. choleraesuis subsp. chol. NM2009	Without S9	Positive	[10]
Gene Mutation (HGPRT assay)	Chinese Hamster Ovary (CHO) cells	With and Without S9	Negative	[10]
Gene Mutation (HGPRT locus)	Chinese hamster V79 lung fibroblast cells	Without S9	Negative	[10]
Gene Mutation (p53 locus)	Mouse NG108 neuroblastoma and human MCF7 breast cancer cells	Not Reported	Positive	[10]

Experimental Protocol: Bacterial Reverse Mutation (Ames) Test

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[11][12][13][14]

References

• 1. Activity of 2,4,6-trinitrotoluene in an in vitro mammalian gene mutation assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolic activation of 2,4,6-trinitrotoluene; a case for ROS-induced cell damage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Participation of metabolic activation of 2,4,6-trinitrotoluene to 4-hydroxylamino-2,6-dinitrotoluene in hematotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. drughunter.com [drughunter.com]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. dep.nj.gov [dep.nj.gov]
• 7. legacy.genetics-gsa.org [legacy.genetics-gsa.org]
• 8. researchgate.net [researchgate.net]
• 9. Influence of oral 2,4-dinitrotoluene exposure to the northern bobwhite (Colinus virginianus) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Validation of a Genomics-Based Hypothetical Adverse Outcome Pathway: 2,4-Dinitrotoluene Perturbs PPAR Signaling Thus Impairing Energy Metabolism and Exercise Endurance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bulldog-bio.com [bulldog-bio.com]
• 14. enamine.net [enamine.net]

2-Amino-4,6-dinitrotoluene: A Technical Overview of its Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility and melting point of 2-Amino-4,6-dinitrotoluene (CAS No. 35572-78-2), a compound of interest in various chemical and pharmaceutical research fields. This document summarizes key quantitative data, outlines detailed experimental protocols for property determination, and presents a logical workflow for these analytical procedures.

Core Physicochemical Data

The melting point and solubility of 2-Amino-4,6-dinitrotoluene are critical parameters for its handling, formulation, and assessment of its environmental fate. The available data from various sources are summarized below.

Quantitative Data Summary

Property	Value	Solvent/Conditions	Source(s)
Melting Point	135 °C	Not Applicable	[1][2][3]
173 °C	Not Applicable	[4]
175 - 176 °C	Not Applicable	[5]
Water Solubility	2800 mg/L	20 °C	[5]
2.29 mg/mL (calculated)	Not Specified	[6]
0.139 mg/mL (calculated)	Not Specified	[6]
Moderate (estimated)	Not Specified	[4]
Solubility in Organic Solvents	Slightly Soluble	Chloroform	[1]
Slightly Soluble	DMSO	[1]
Slightly Soluble	Methanol (B129727)	[1]

It is important to note the variability in the reported melting points, which may be attributable to differences in the purity of the samples or the experimental methods employed. The solubility data includes both experimentally determined and calculated values, providing a comprehensive, albeit varied, profile.

Experimental Protocols

The following sections detail standardized methodologies for the determination of the melting point and solubility of a solid organic compound like 2-Amino-4,6-dinitrotoluene. These protocols are based on established guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Melting Point Determination (Capillary Method - OECD Guideline 102)

The melting point is determined as the temperature at which the substance transitions from a solid to a liquid state. The capillary method is a widely accepted technique.

Apparatus:

• Melting point apparatus with a heated metal block or liquid bath.

• Thermometer with appropriate range and precision.

• Glass capillary tubes, sealed at one end.

• Mortar and pestle.

Procedure:

• Sample Preparation: The 2-Amino-4,6-dinitrotoluene sample must be thoroughly dried and finely powdered using a mortar and pestle.

• Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming for a sample height of 2-4 mm.

• Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point apparatus.

• Heating and Observation:

  • A preliminary rapid heating is performed to determine an approximate melting range.

  • For an accurate measurement, a fresh sample is heated to a temperature about 10 °C below the approximate melting point. The heating rate is then reduced to 1-2 °C per minute.

• Data Recording: The temperature at which the first droplet of liquid appears is recorded as the onset of melting. The temperature at which the last solid particle disappears is recorded as the completion of melting. The melting point is reported as this range.

Water Solubility Determination (Flask Method - OECD Guideline 105)

This method is suitable for substances with a solubility of 10 mg/L or higher and involves creating a saturated solution at a specific temperature.

Apparatus:

• Constant temperature water bath or shaker.

• Glass flasks with stoppers.

• Analytical balance.

• Centrifuge or filtration apparatus (e.g., with a membrane filter).

• Analytical instrumentation for concentration measurement (e.g., HPLC, UV-Vis spectrophotometer).

Procedure:

• Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and the time required to reach equilibrium.

• Saturated Solution Preparation: An excess amount of 2-Amino-4,6-dinitrotoluene is added to a known volume of distilled water in a glass flask.

• Equilibration: The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for a period sufficient to reach equilibrium (typically 24-48 hours).

• Phase Separation: The saturated solution is allowed to stand at the test temperature to allow undissolved solid to settle. The supernatant is then separated from the solid phase by centrifugation or filtration, ensuring that the temperature is maintained.

• Concentration Analysis: The concentration of 2-Amino-4,6-dinitrotoluene in the clear aqueous phase is determined using a suitable and validated analytical method.

• Data Reporting: The solubility is reported in units of mass per volume (e.g., mg/L) at the specified temperature.

Solubility in Organic Solvents

A qualitative or semi-quantitative determination of solubility in organic solvents like chloroform, DMSO, and methanol can be performed as follows:

Procedure:

• A small, accurately weighed amount of 2-Amino-4,6-dinitrotoluene is placed in a test tube.

• The solvent is added incrementally with constant agitation.

• Observations are made regarding the dissolution of the solid. The solubility can be qualitatively described as soluble, slightly soluble, or insoluble based on the amount of solvent required to dissolve the solid. For a more quantitative measure, the process is continued until a saturated solution is formed, and the concentration is determined analytically.

Experimental Workflow

The logical progression for determining the physicochemical properties of 2-Amino-4,6-dinitrotoluene is outlined in the following diagram.

Caption: Workflow for determining the melting point and solubility of 2-Amino-4,6-dinitrotoluene.

References

• 1. oecd.org [oecd.org]
• 2. pharmabeginers.com [pharmabeginers.com]
• 3. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 4. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 5. oecd.org [oecd.org]
• 6. researchgate.net [researchgate.net]

Spectroscopic Profile of 2-Amino-4,6-dinitrotoluene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Amino-4,6-dinitrotoluene (2-ADNT), a key metabolite of the widely used explosive 2,4,6-trinitrotoluene (B92697) (TNT). Understanding the spectral characteristics of 2-ADNT is crucial for its detection, characterization, and for studying its metabolic pathways and environmental fate. This document presents available data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), alongside detailed experimental protocols and a logical workflow for its spectroscopic analysis.

Spectroscopic Data Summary

The following tables summarize the available quantitative spectroscopic data for 2-Amino-4,6-dinitrotoluene. It is important to note that a complete, publicly available dataset for this compound is limited. Where specific experimental data could not be obtained, typical ranges for related nitroaromatic compounds are provided for reference.

Table 1: ¹H NMR Spectroscopic Data for 2-Amino-4,6-dinitrotoluene

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Notes
Data not available	-	-	Aromatic H	Expected in the aromatic region, downfield due to nitro groups.
Data not available	-	-	Aromatic H	Expected in the aromatic region, downfield due to nitro groups.
Data not available	-	-	NH₂	Broad singlet, chemical shift can vary with solvent and concentration.
Data not available	-	-	CH₃	Singlet, expected in the aliphatic region.

Note: A ¹H NMR spectrum is available on SpectraBase, acquired on a 400 MHz instrument using Acetonitrile-D3 as the solvent.[1] Access to the full spectrum for detailed peak analysis requires a subscription.

Table 2: ¹³C NMR Spectroscopic Data for 2-Amino-4,6-dinitrotoluene

Chemical Shift (δ) ppm	Assignment	Notes
Data not available	C-NH₂	Expected to be shifted upfield relative to other aromatic carbons.
Data not available	C-NO₂	Expected to be shifted downfield.
Data not available	Aromatic C-H	Chemical shifts influenced by the positions of the amino and nitro groups.
Data not available	Aromatic C-CH₃
Data not available	CH₃	Expected in the aliphatic region.

Table 3: Infrared (IR) Spectroscopic Data for 2-Amino-4,6-dinitrotoluene

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3300	Medium	N-H stretch (asymmetric and symmetric)
3100 - 3000	Weak	Aromatic C-H stretch
1620 - 1580	Medium-Strong	N-H bend
1550 - 1500	Strong	Asymmetric NO₂ stretch
1350 - 1300	Strong	Symmetric NO₂ stretch
209	-	Far-IR absorption[2]
169	-	Far-IR absorption[2]
132	-	Far-IR absorption[2]
46	-	Far-IR absorption[2]
26	-	Far-IR absorption[2]

Note: Mid-IR data is based on typical values for aromatic amino and nitro compounds. The Far-IR data is from experimental measurements.[2]

Table 4: Mass Spectrometry (MS) Data for 2-Amino-4,6-dinitrotoluene

m/z	Relative Intensity	Assignment
197	-	[M]⁺ (Molecular Ion)
Data not available	-	Fragment ions

Note: A GC-MS spectrum is available from Restek.[3] The molecular weight of 2-Amino-4,6-dinitrotoluene is 197.15 g/mol . Detailed fragmentation patterns require access to the spectral data.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic techniques used in the analysis of 2-Amino-4,6-dinitrotoluene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation of 2-Amino-4,6-dinitrotoluene.

Materials:

• 2-Amino-4,6-dinitrotoluene sample

• Deuterated solvent (e.g., Acetonitrile-d₃, DMSO-d₆)

• NMR tubes (5 mm)

• Tetramethylsilane (TMS) as an internal standard

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 2-Amino-4,6-dinitrotoluene in 0.5-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

  • Add a small amount of TMS (0.03% v/v) as an internal standard.

  • Transfer the solution to an NMR tube.

• ¹H NMR Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., pulse angle of 30-45°, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds).

  • Process the raw data by applying a Fourier transform, phase correction, and baseline correction.

  • Reference the spectrum to the TMS signal at 0.00 ppm.

  • Integrate the signals and determine the chemical shifts and coupling constants.

• ¹³C NMR Acquisition:

  • Following ¹H NMR, switch the spectrometer to the ¹³C nucleus frequency.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio, as the natural abundance of ¹³C is low.

  • Process the data similarly to the ¹H spectrum and reference it to the solvent peak or TMS.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 2-Amino-4,6-dinitrotoluene.

Materials:

• 2-Amino-4,6-dinitrotoluene sample

• Potassium bromide (KBr), IR grade

• Agate mortar and pestle

• Pellet press

Instrumentation:

• Fourier Transform Infrared (FTIR) Spectrometer

Procedure (KBr Pellet Method):

• Sample Preparation:

  • Thoroughly dry the KBr to remove any moisture.

  • Place a small amount of 2-Amino-4,6-dinitrotoluene (1-2 mg) and about 100-200 mg of dry KBr in an agate mortar.

  • Grind the mixture to a very fine, homogeneous powder.

  • Transfer the powder to a pellet press die.

  • Apply pressure (typically 8-10 tons) to form a transparent or translucent pellet.

• Spectrum Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Record a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the desired range (e.g., 4000-400 cm⁻¹).

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the characteristic absorption bands corresponding to the functional groups of the molecule.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 2-Amino-4,6-dinitrotoluene.

Materials:

• 2-Amino-4,6-dinitrotoluene sample

• Solvent for sample introduction (e.g., methanol, acetonitrile)

Instrumentation:

• Gas Chromatograph-Mass Spectrometer (GC-MS) or a mass spectrometer with a direct inlet probe.

Procedure (GC-MS):

• Sample Preparation:

  • Prepare a dilute solution of 2-Amino-4,6-dinitrotoluene in a volatile solvent compatible with the GC system.

• GC Separation:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • The sample is vaporized and carried by an inert gas through a capillary column where separation of components occurs based on their boiling points and interactions with the stationary phase.

• MS Analysis:

  • As the 2-Amino-4,6-dinitrotoluene elutes from the GC column, it enters the ion source of the mass spectrometer.

  • The molecules are ionized, typically by electron impact (EI).

  • The resulting molecular ion and fragment ions are accelerated and separated by the mass analyzer based on their mass-to-charge ratio (m/z).

  • A detector records the abundance of each ion.

  • The resulting mass spectrum is a plot of relative ion abundance versus m/z.

  • Analyze the spectrum to identify the molecular ion peak and interpret the fragmentation pattern to confirm the structure.

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the spectroscopic analysis and the signaling pathways involved in the characterization of 2-Amino-4,6-dinitrotoluene.

Caption: Workflow for the spectroscopic characterization of 2-Amino-4,6-dinitrotoluene.

Caption: Interaction pathways in spectroscopic analysis of 2-Amino-4,6-dinitrotoluene.

References

• 1. spectrabase.com [spectrabase.com]
• 2. researchgate.net [researchgate.net]
• 3. ez.restek.com [ez.restek.com]

The Role of 2-Amino-4,6-dinitrotoluene in Explosive Chemistry: A Technical Review

An In-depth Technical Guide for Researchers and Scientists

This whitepaper provides a comprehensive technical overview of 2-Amino-4,6-dinitrotoluene (2-ADNT), a compound of significant interest in the field of explosive chemistry. Primarily known as a principal degradation product and metabolite of 2,4,6-trinitrotoluene (B92697) (TNT), the role of 2-ADNT is multifaceted. This document explores its chemical properties, synthesis, and its position within the broader context of explosive materials, with a particular focus on its relationship with TNT. While 2-ADNT is classified as an explosive, it is generally considered to be less powerful and less sensitive than its parent compound, TNT.

Chemical and Physical Properties

2-Amino-4,6-dinitrotoluene is a yellow, crystalline solid. Its chemical structure, featuring both amino and nitro groups attached to a toluene (B28343) backbone, dictates its chemical behavior and its role as an intermediate in the degradation of more complex nitroaromatic compounds. A summary of its key properties is presented in Table 1.

Property	Value
Chemical Formula	C₇H₇N₃O₄
Molar Mass	197.15 g/mol
Appearance	Yellow crystalline solid
Melting Point	174-176 °C
Density	1.63 g/cm³
CAS Number	35572-78-2

Role in Explosive Chemistry

The primary role of 2-ADNT in explosive chemistry is as a transformation product of TNT. It is formed through the reduction of one of the nitro groups of TNT, a process that can occur through microbial action in contaminated soils and waters, or as a result of metabolic processes in organisms exposed to TNT.[1][2] While 2-ADNT is itself an energetic material, its explosive performance is generally considered to be lower than that of TNT. This is due to the presence of the amino group, which increases the hydrogen content and reduces the oxygen balance of the molecule, making it less efficient as an explosive.

Quantitative data on the specific explosive performance of 2-ADNT, such as detonation velocity and pressure, is not widely available in open literature, likely due to its secondary role compared to more common military and industrial explosives. For context, Table 2 provides a comparison of the explosive properties of TNT and the related compound, 2,4-Dinitrotoluene (DNT).

Explosive	Detonation Velocity (m/s)	Test Density (g/cm³)
2,4,6-Trinitrotoluene (TNT)	6,900	1.60
2,4-Dinitrotoluene (DNT)	6,700	1.52
2-Amino-4,6-dinitrotoluene (2-ADNT)	Data not readily available	-

The lack of readily available data for 2-ADNT suggests that it is not typically used as a primary explosive. Its significance lies more in the environmental fate and toxicology of TNT, as well as in forensic analysis to detect the presence of TNT.

Synthesis of 2-Amino-4,6-dinitrotoluene

2-ADNT is most commonly synthesized in a laboratory setting through the selective reduction of 2,4,6-trinitrotoluene. Several methods have been developed to achieve this transformation.

Synthesis Workflow

The general workflow for the synthesis of 2-ADNT from TNT involves the selective reduction of one nitro group. This can be achieved using various reducing agents under controlled conditions. The following diagram illustrates a typical synthesis pathway.

References

• 1. ez.restek.com [ez.restek.com]
• 2. scholars.huji.ac.il [scholars.huji.ac.il]

A Preliminary Investigation of 2-Amino-4,6-dinitrotoluene Isomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a preliminary investigation into the isomers of 2-Amino-4,6-dinitrotoluene (2A-4,6-DNT), primarily focusing on 2-Amino-4,6-dinitrotoluene and its prominent isomer, 4-Amino-2,6-dinitrotoluene (4A-2,6-DNT). These compounds are significant as they are the primary microbial degradation and metabolic reduction products of the widely used explosive, 2,4,6-trinitrotoluene (B92697) (TNT).[1] This guide covers the synthesis, physicochemical properties, analytical separation techniques, and toxicological aspects of these isomers, with a focus on providing structured data and detailed experimental protocols.

Physicochemical Properties of Aminodinitrotoluene Isomers

A clear understanding of the physicochemical properties of these isomers is fundamental for their study, influencing their environmental fate, bioavailability, and interaction with biological systems. The following table summarizes key properties for 2-Amino-4,6-dinitrotoluene and 4-Amino-2,6-dinitrotoluene. Data for other isomers are sparse in publicly available literature.

Property	2-Amino-4,6-dinitrotoluene (2A-4,6-DNT)	4-Amino-2,6-dinitrotoluene (4A-2,6-DNT)
CAS Number	35572-78-2	19406-51-0
Molecular Formula	C₇H₇N₃O₄	C₇H₇N₃O₄
Molecular Weight	197.15 g/mol	197.15 g/mol
Melting Point	173 °C[2]	171 °C[1][3]
Boiling Point	352 °C (predicted)[2]	347 °C (predicted)[1]
Density	1.52 g/mL (predicted)[2]	1.52 g/mL[1]
Water Solubility	Moderately soluble (estimated)[2]	7.12 x 10⁻³ mg/L at 25°C (predicted)[1]
pKa	Not available	0.95[1]
Vapor Pressure	4.6 x 10⁻⁶ mm Hg at 25°C (predicted)[2]	8.01 x 10⁻⁶ mm Hg at 25°C (predicted)[1]

Synthesis of 2-Amino-4,6-dinitrotoluene

The selective reduction of one nitro group of TNT is the most common route for the synthesis of 2-Amino-4,6-dinitrotoluene. Two detailed protocols are provided below.

Experimental Protocol: Selective Reduction with Hydrazine (B178648) Hydrate (B1144303)

This method allows for a highly selective one-step synthesis of 2-Amino-4,6-dinitrotoluene from TNT.

Materials:

• 2,4,6-Trinitrotoluene (TNT)

• Methanol (B129727)

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) or Iron(II) chloride (FeCl₂)

• Charcoal

• Hydrazine hydrate

• Silica (B1680970) Gel

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• Prepare a mixture of TNT in methanol with a catalytic amount of FeCl₃ (or FeCl₂) and charcoal.

• Dropwise, add a solution of hydrazine hydrate in methanol to the TNT mixture at a temperature of 18–20 °C over a period of 45 minutes.

• Once the addition is complete, stir the reaction mixture and heat under reflux for 7 hours.

• Filter the mixture through Silica Gel and wash the silica with methanol.

• Combine the filtrates and evaporate in vacuo.

• Dissolve the solid residue in methanol.

• Upon cooling to 0–5 °C and with constant stirring, add concentrated HCl until precipitation of the product ceases.

• Filter and dry the resulting 2-Amino-4,6-dinitrotoluene product.

Experimental Protocol: Reduction with Iron Powder in Acetic Acid

This protocol offers an alternative method for the synthesis of 2-Amino-4,6-dinitrotoluene.

Materials:

• 2,4,6-Trinitrotoluene (TNT)

• Glacial acetic acid

• Iron powder (400 mesh)

• Water

Procedure:

• Dissolve 1.0 gram of TNT in 22 ml of glacial acetic acid.

• With vigorous stirring, add 0.82 g of iron powder in small portions over a period of two hours. A red suspension will form.

• Dilute the reaction mixture to 50 ml with water, which will result in the formation of a bright yellow precipitate.

• Filter the precipitate to obtain 2-Amino-4,6-dinitrotoluene. The product is often of sufficient purity for subsequent use without recrystallization.

Analytical Methods for Isomer Separation

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of aminodinitrotoluene isomers.

Experimental Protocol: HPLC Separation using a Diol Column

This method provides a rapid and sensitive separation of TNT and its aminodinitrotoluene byproducts.

Instrumentation and Materials:

• HPLC system with a UV detector

• Diol column (e.g., Inertsil diol, 4.6 mm × 150 mm, 3 µm)

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile (B52724)

• Standards of 2-Amino-4,6-dinitrotoluene and 4-Amino-2,6-dinitrotoluene

Procedure:

• Sample Preparation: For environmental samples, a common procedure involves spiking the sample with a standard solution, followed by extraction with acetonitrile. The extract is then filtered through a 0.2 µm membrane filter before injection. For biological samples, protein precipitation followed by extraction is typically required.

• Chromatographic Conditions:

  • Detection Wavelength: 254 nm

  • Injection Volume: 5 µL

  • Flow Rate: Approximately 0.8 - 1.0 mL/min (to be optimized)

  • Gradient Elution: A typical gradient would start with a high percentage of water (e.g., 90%) and gradually increase the percentage of acetonitrile to elute the more nonpolar compounds. A starting point could be a linear gradient from 10% to 100% acetonitrile over 10-15 minutes. The column should be re-equilibrated to the initial conditions between runs.

• Data Analysis: Identify and quantify the isomers by comparing their retention times and peak areas with those of the analytical standards.

Biological Activity and Toxicology

The aminodinitrotoluene isomers are known to be toxic, though generally less so than their parent compound, TNT.[4] Their toxicity is linked to their metabolic activation.

Summary of Toxicological Data

The following table presents a summary of available quantitative toxicological data for 2-Amino-4,6-dinitrotoluene.

Metric	Species	Route of Exposure	Value	Reference
LD50 (male)	Western fence lizard	Oral	1406 mg/kg	[5]
LD50 (female)	Western fence lizard	Oral	1867 mg/kg	[5]
NOAEL	Western fence lizard	Oral (60-day)	5 mg/kg-d	[5]
LOAEL	Western fence lizard	Oral (60-day)	15 mg/kg-d	[5]

Experimental Protocols for Toxicological Assessment

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cells to be tested (e.g., HepG2 human liver cancer cell line)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT solvent (e.g., DMSO or a solution of 40% dimethylformamide, 2% acetic acid, and 16% sodium dodecyl sulfate (B86663) in water)

• Test compounds (2-Amino-4,6-dinitrotoluene isomers)

Procedure:

• Seed cells in a 96-well plate at a density of approximately 5,000-10,000 cells/well and incubate overnight.

• Treat the cells with various concentrations of the aminodinitrotoluene isomers and incubate for a specified period (e.g., 24, 48, or 72 hours).

• Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3.5-4 hours at 37°C.

• Carefully remove the medium without disturbing the cells.

• Add 150 µL of MTT solvent to each well to dissolve the formazan (B1609692) crystals.

• Cover the plate with foil and agitate on an orbital shaker for 15 minutes.

• Read the absorbance at 590 nm with a reference wavelength of 620 nm. Cell viability is expressed as a percentage of the untreated control.

The Comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA damage in individual cells.

Materials:

• Cells treated with aminodinitrotoluene isomers

• Microscope slides

• Low-melting-point agarose (B213101)

• Lysis solution (e.g., 2.5 M NaCl, 100 mM Na₂EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 added just before use)

• Alkaline electrophoresis buffer (e.g., 300 mM NaOH, 1 mM Na₂EDTA, pH > 13)

• Neutralization buffer (e.g., 0.4 M Tris, pH 7.5)

• DNA stain (e.g., ethidium (B1194527) bromide or SYBR Green)

• Fluorescence microscope with appropriate filters

Procedure:

• Embed the treated cells in low-melting-point agarose on a microscope slide.

• Immerse the slides in lysis solution for at least 1 hour at 4°C to remove cell membranes and proteins.

• Place the slides in an electrophoresis tank filled with alkaline buffer for approximately 20-40 minutes to allow DNA to unwind.

• Perform electrophoresis at a low voltage (e.g., 25 V) for 20-30 minutes.

• Neutralize the slides with neutralization buffer.

• Stain the DNA with a suitable fluorescent dye.

• Visualize the "comets" using a fluorescence microscope. The extent of DNA damage is quantified by measuring the length and intensity of the comet tail relative to the head.

Signaling Pathways in Aminodinitrotoluene Toxicity

The toxicity of nitroaromatic compounds, including the metabolites of TNT, is often linked to the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent cellular damage, including apoptosis.[6][7]

ROS-Mediated Apoptotic Pathway

The metabolic activation of aminodinitrotoluenes can lead to the production of ROS. An excess of ROS can overwhelm the cell's antioxidant defenses, leading to damage of cellular components and the induction of apoptosis through various pathways, including the mitochondrial and endoplasmic reticulum stress pathways.

Caption: ROS-mediated apoptosis induced by 2-Amino-4,6-dinitrotoluene isomers.

Experimental Workflow for Investigating ROS-Mediated Toxicity

A logical workflow is essential for systematically investigating the role of ROS in the toxicity of aminodinitrotoluene isomers.

Caption: Experimental workflow for studying ROS-mediated toxicity.

Conclusion

This technical guide provides a foundational overview of the key aspects of 2-Amino-4,6-dinitrotoluene and its isomers, with a focus on providing actionable experimental protocols and structured data. The information presented highlights the importance of these compounds as metabolites of TNT and underscores their biological activity, which is largely mediated by the induction of oxidative stress. Further research is warranted to fully elucidate the toxicological profiles of a wider range of aminodinitrotoluene isomers and to develop a more comprehensive understanding of their mechanisms of action. This will be crucial for assessing their environmental and human health risks and for potential applications in bioremediation and drug development.

References

• 1. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 2. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 3. echemi.com [echemi.com]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 6. Selective Induction of Tumor Cell Apoptosis by a Novel P450-mediated Reactive Oxygen Species (ROS) Inducer Methyl 3-(4-Nitrophenyl) Propiolate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MTT assay protocol | Abcam [abcam.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT), a key degradation product of the explosive 2,4,6-trinitrotoluene (B92697) (TNT). The following protocols are designed to offer robust and reliable analytical procedures for various matrices, including environmental samples.

Quantitative Data Summary

The following table summarizes the quantitative performance data for the analytical methods detailed in these notes. This allows for a direct comparison of the key analytical figures of merit for each technique.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linear Range	Recovery
HPLC-UV	Water	0.84 µg/L[1]	2.80 µg/L[1]	10 - 1000 µg/L[1]	95-98%[1]
Soil	~5 µg/kg	Not Specified	Not Specified	Not Specified
GC-MS	Soil	Not Specified	Not Specified	Not Specified	Not Specified
Electrochemical Sensing	Aqueous Solution	1.05 x 10⁻¹² M	Not Specified	1.0 x 10⁻¹¹ M - 1.0 x 10⁻⁴ M[2]	Not Specified

Experimental Protocols

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This protocol is based on the principles of EPA Method 8330B for the analysis of nitroaromatics and nitramines.[3] It is suitable for the determination of 2-A-4,6-DNT in water and soil samples.

1.1. Sample Preparation

1.1.1. Water Samples (Low Concentration)

• To 1 liter of water sample, add 200 g of sodium chloride and dissolve.

• Extract the salted water sample with three 50 mL aliquots of acetonitrile (B52724) in a separatory funnel.

• Combine the acetonitrile extracts and pass them through anhydrous sodium sulfate (B86663) to remove residual water.

• Concentrate the extract to 1 mL using a gentle stream of nitrogen.

• Filter the final extract through a 0.45 µm PTFE filter prior to HPLC analysis.

1.1.2. Soil and Sediment Samples

• Homogenize the soil or sediment sample to ensure uniformity.

• Weigh 2 g of the homogenized sample into a vial.

• Add 10 mL of acetonitrile to the vial.

• Extract the sample by sonicating in an ultrasonic bath for 18 hours.

• Allow the soil/sediment to settle.

• Take a 5 mL aliquot of the acetonitrile extract and mix it with 5 mL of a calcium chloride solution.

• Filter the final solution through a 0.45 µm PTFE filter before HPLC analysis.[4]

1.2. HPLC-UV Instrumentation and Conditions

• HPLC System: Agilent 1290 Infinity LC system or equivalent.

• Column: Diol functionalized column or a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1][5]

• Mobile Phase: Isocratic elution with 50:50 (v/v) methanol/water.[5] Alternatively, a gradient elution with water and acetonitrile can be used.[1]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 100 µL.

• Column Temperature: 30 °C.

• UV Detector Wavelength: 254 nm.

1.3. Calibration

• Prepare a stock standard solution of 2-A-4,6-DNT in acetonitrile.

• Prepare a series of working standards by diluting the stock solution with acetonitrile to cover the expected concentration range of the samples (e.g., 10, 50, 100, 500, 1000 µg/L).[1]

• Inject the standards into the HPLC system and construct a calibration curve by plotting the peak area against the concentration.

1.4. Analysis

• Inject the prepared sample extracts into the HPLC system.

• Identify the 2-A-4,6-DNT peak based on its retention time compared to the standards.

• Quantify the concentration of 2-A-4,6-DNT in the sample using the calibration curve.

HPLC-UV analysis workflow for 2-A-4,6-DNT.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the confirmation and quantification of 2-A-4,6-DNT, particularly in complex matrices. While less common than HPLC for this specific analyte due to potential thermal degradation, it can be employed with careful optimization.

2.1. Sample Preparation

The sample preparation for GC-MS analysis is similar to that for HPLC-UV, involving solvent extraction. However, derivatization may be necessary to improve the volatility and thermal stability of 2-A-4,6-DNT.

• Follow the soil and sediment extraction protocol as described in section 1.1.2.

• After obtaining the final extract, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable derivatization agent (e.g., BSTFA with 1% TMCS).

• Heat the mixture at 70°C for 30 minutes to complete the derivatization.

• Cool the sample to room temperature before GC-MS analysis.

2.2. GC-MS Instrumentation and Conditions

• GC System: Agilent 7890B GC or equivalent.

• MS System: Agilent 5977B MSD or equivalent.

• Column: A low-polarity capillary column such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 280 °C at 10 °C/min.

  • Hold at 280 °C for 10 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-350.

2.3. Calibration

Prepare calibration standards of derivatized 2-A-4,6-DNT in the same manner as the samples and analyze them to generate a calibration curve.

2.4. Analysis

• Inject the derivatized sample extract into the GC-MS system.

• Identify the derivatized 2-A-4,6-DNT peak based on its retention time and mass spectrum.

• Quantify the concentration using the calibration curve.

GC-MS analysis workflow for 2-A-4,6-DNT.

Electrochemical Sensing

Electrochemical methods offer a rapid and sensitive approach for the detection of 2-A-4,6-DNT, often with the potential for in-field applications. This protocol outlines a general procedure using square wave voltammetry.

3.1. Electrode Preparation

• A glassy carbon electrode (GCE) is typically used as the working electrode.

• Polish the GCE surface with alumina (B75360) slurry on a polishing pad.

• Rinse the electrode thoroughly with deionized water and ethanol.

• Allow the electrode to dry completely before use.

• Modification of the electrode surface with nanomaterials (e.g., gold nanoparticles) can enhance sensitivity.

3.2. Electrochemical Measurement

• Electrochemical Analyzer: A potentiostat capable of performing square wave voltammetry.

• Three-Electrode System:

  • Working Electrode: Glassy Carbon Electrode (GCE).

  • Reference Electrode: Ag/AgCl.

  • Counter Electrode: Platinum wire.

• Electrolyte: A suitable supporting electrolyte, such as a phosphate (B84403) buffer solution (pH 7).

• Sample Preparation:

  • For water samples, they can often be analyzed directly after filtration.

  • For soil samples, an extraction into the supporting electrolyte is required.

3.3. Protocol

• Pipette a known volume of the supporting electrolyte into the electrochemical cell.

• Immerse the three-electrode system into the solution.

• Record a blank square wave voltammogram.

• Add a known volume of the sample (or standard solution) to the cell.

• Stir the solution for a short period to ensure homogeneity.

• Record the square wave voltammogram over a potential range where the reduction of the nitro groups of 2-A-4,6-DNT occurs (typically in the negative potential region).

• The peak current in the voltammogram is proportional to the concentration of 2-A-4,6-DNT.

3.4. Calibration and Quantification

A calibration curve can be constructed by measuring the peak currents of a series of standard solutions of 2-A-4,6-DNT. The concentration of the analyte in the sample is then determined from this curve.

Electrochemical sensing workflow for 2-A-4,6-DNT.

References

• 1. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impedimetric detection of 2,4,6-trinitrotoluene using surface-functionalized halloysite nanotubes - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02482A [pubs.rsc.org]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. s4science.at [s4science.at]

Application Note: Analysis of 2-Amino-4,6-dinitrotoluene in Soil Samples using Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT) is a primary degradation product of the explosive 2,4,6-trinitrotoluene (B92697) (TNT).[1][2] Its presence in soil is an indicator of contamination from military activities, manufacturing sites, and improper disposal of munitions. Accurate and sensitive analytical methods are crucial for monitoring the extent of contamination and for the risk assessment of affected sites. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of 2-A-4,6-DNT in complex matrices like soil. This application note provides a detailed protocol for the extraction and subsequent GC-MS analysis of 2-A-4,6-DNT in soil samples.

Principle

The method involves the extraction of 2-A-4,6-DNT from soil samples using an organic solvent, followed by derivatization of the analyte to improve its volatility and thermal stability for GC-MS analysis. The derivatized analyte is then introduced into the GC-MS system, where it is separated from other components in the sample by gas chromatography and detected by mass spectrometry. Quantification is achieved by comparing the response of the analyte to that of a known standard.

Experimental Protocols

1. Soil Sample Extraction (Ultrasonic Extraction)

This protocol is adapted from methods used for the extraction of nitroaromatics from soil and sediment.

• Apparatus and Materials:

  • Ultrasonic bath

  • Centrifuge

  • Glass centrifuge tubes (50 mL) with screw caps

  • Vortex mixer

  • Syringe filters (0.45 µm, solvent compatible)

  • Glass vials for extract collection

  • Analytical balance

  • Spatula

  • Acetonitrile (B52724) (HPLC grade)

  • Anhydrous sodium sulfate (B86663)

• Procedure:

  • Air-dry the soil sample to a constant weight and sieve it through a 2 mm mesh to remove large debris.

  • Weigh 10 g of the homogenized soil sample into a 50 mL glass centrifuge tube.

  • Add 20 mL of acetonitrile to the centrifuge tube.

  • Vortex the mixture for 1 minute to ensure thorough mixing.

  • Place the centrifuge tube in an ultrasonic bath and sonicate for 30 minutes.

  • After sonication, centrifuge the sample at 3000 rpm for 10 minutes to separate the soil particles from the solvent.

  • Carefully decant the supernatant into a clean glass vial.

  • Add a small amount of anhydrous sodium sulfate to the extract to remove any residual water.

  • Filter the extract through a 0.45 µm syringe filter into a clean vial for derivatization and GC-MS analysis.

2. Derivatization (Trifluoroacetylation)

This is a general procedure for the derivatization of primary amines and may require optimization for 2-A-4,6-DNT.[3][4]

• Apparatus and Materials:

  • Heating block or water bath

  • Nitrogen evaporator

  • Conical reaction vials (1 mL) with screw caps

  • Microsyringes

  • Trifluoroacetic anhydride (B1165640) (TFAA)

  • Pyridine (B92270) (analytical grade)

  • Ethyl acetate (B1210297) (HPLC grade)

• Procedure:

  • Transfer 1 mL of the soil extract into a conical reaction vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

  • Add 100 µL of ethyl acetate and 50 µL of pyridine to the dried residue.

  • Add 50 µL of trifluoroacetic anhydride (TFAA) to the vial.

  • Cap the vial tightly and heat at 70°C for 1 hour in a heating block or water bath.

  • After cooling to room temperature, the derivatized sample is ready for GC-MS analysis.

3. GC-MS Analysis

The following GC-MS parameters are suggested and may require optimization based on the specific instrument and column used.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

  • Autosampler

• GC Conditions:

  • Column: DB-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent

  • Injector Temperature: 250°C

  • Injection Mode: Splitless

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes

    • Ramp to 200°C at 10°C/min

    • Ramp to 280°C at 20°C/min, hold for 5 minutes

• MS Conditions:

  • Ionization Mode: Electron Impact (EI)

  • Ionization Energy: 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Mass Range: m/z 50-400

  • Scan Mode: Full scan for identification and Selected Ion Monitoring (SIM) for quantification.

Data Presentation

The following table summarizes the quantitative data for the analysis of aminodinitrotoluenes in sediment samples by GC-MS/MS, which can be considered indicative for soil analysis.

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Recovery (%)	Relative Standard Deviation (RSD) (%)
2-Amino-4,6-dinitrotoluene	0.3 - 173.4	0.9 - 173.4	64.6 - 91.8	2.1 - 6.4
4-Amino-2,6-dinitrotoluene	0.3 - 173.4	0.9 - 173.4	64.6 - 91.8	2.1 - 6.4
Data adapted from Błaszanek et al., 2018 for analysis in sediment samples by GC-MS/MS.[5]

Visualizations

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. gcms.cz [gcms.cz]
• 5. Development, validation and comparison of three methods of sample preparation used for identification and quantification of 2,4,6-trinitrotoluene and products of its degradation in sediments by GC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Application Note: Quantification of 2-Amino-4,6-dinitrotoluene in Water by High-Performance Liquid Chromatography

Abstract

This application note details a sensitive and robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT) in water samples. 2-A-4,6-DNT is a principal degradation product of the explosive 2,4,6-trinitrotoluene (B92697) (TNT) and its presence in water is a key indicator of environmental contamination. The described method utilizes a diol stationary phase and UV detection, providing excellent separation and low detection limits, making it suitable for environmental monitoring and research applications.

Introduction

The widespread use of TNT in military and industrial activities has led to significant environmental contamination of soil and groundwater. The microbial degradation of TNT often results in the formation of aminodinitrotoluenes, including 2-Amino-4,6-dinitrotoluene. Accurate and sensitive quantification of these degradation products is crucial for assessing the extent of contamination and for monitoring the effectiveness of remediation efforts. High-Performance Liquid Chromatography (HPLC) is a widely accepted technique for the analysis of explosives and their derivatives in environmental matrices.[1][2][3][4][5] This application note presents a detailed protocol for the determination of 2-A-4,6-DNT in water, adapted from established methodologies for related nitroaromatic compounds.[6]

Experimental

Instrumentation and Columns

A standard HPLC system equipped with a UV detector is suitable for this analysis. The method detailed here utilizes a diol column, which has shown improved resolution and sensitivity for nitroaromatic compounds compared to traditional C18 columns.[6]

Chemicals and Reagents

• 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT) standard, >99.0% purity

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• All solvents should be degassed prior to use.[6]

Sample Preparation

• Water Sample Collection: Collect water samples in amber glass vials to prevent photodegradation of the analytes.

• Filtration: Filter the water samples through a 0.2 µm Nylon filter to remove particulate matter.[7]

• Solid Phase Extraction (SPE) (Optional for pre-concentration): For trace-level analysis, an SPE step can be employed. A Chromabond Easy SPE column can be used to concentrate the analytes from a larger volume of water (e.g., 1 L). The column is then eluted with acetonitrile.

HPLC Method

A gradient elution program is employed to achieve optimal separation of 2-A-4,6-DNT from other related compounds that may be present in the sample.

Table 1: HPLC Method Parameters

Parameter	Value
Column	Diol Stationary Phase
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	Optimized for separation of DNTs and ADNTs
Flow Rate	~0.8 - 1.0 mL/min
Injection Volume	20 µL
Column Temperature	Ambient
Detector	UV-Vis
Wavelength	254 nm

Results and Discussion

This method provides excellent separation of 2-A-4,6-DNT from other common TNT-related compounds. The use of a diol column enhances the resolution between isomers of aminodinitrotoluenes (ADNTs).[6]

Table 2: Quantitative Performance Data

Analyte	Retention Time (min)	LOD (µg/L)	LOQ (µg/L)	Recovery Rate (%)
2-Amino-4,6-dinitrotoluene (2-ADNT)	13.58	0.84	~2.8	95-98
4-Amino-2,6-dinitrotoluene (4-ADNT)	13.93	0.80	~2.7	95-98
2,4,6-Trinitrotoluene (TNT)	10.69	0.88	~2.9	95-98
2,4-Dinitrotoluene (2,4-DNT)	14.43	0.78	~2.6	95-98
2,6-Dinitrotoluene (2,6-DNT)	14.61	1.17	~3.9	95-98
Data adapted from a study on a diol column HPLC method for TNT and its byproducts.[6]

Conclusion

The HPLC method described in this application note is a reliable and sensitive approach for the quantification of 2-Amino-4,6-dinitrotoluene in water samples. The use of a diol column provides superior separation and the method exhibits low detection limits and high recovery rates, making it a valuable tool for environmental analysis and research in the field of explosives contamination.

Detailed Experimental Protocol

Scope and Applicability

This protocol is intended for the quantitative determination of 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT) in aqueous samples using High-Performance Liquid Chromatography (HPLC) with UV detection.

Materials and Equipment

• HPLC system with gradient pump, autosampler, column oven, and UV-Vis detector

• Diol analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

• Analytical balance

• Volumetric flasks and pipettes

• Syringes and 0.2 µm syringe filters (Nylon)

• Amber glass vials

• Solid Phase Extraction (SPE) manifold and cartridges (optional)

• 2-Amino-4,6-dinitrotoluene standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

Standard Preparation

• Primary Stock Standard (1000 µg/mL): Accurately weigh a known amount of 2-A-4,6-DNT and dissolve it in acetonitrile in a volumetric flask to achieve a final concentration of 1000 µg/mL.[6]

• Intermediate Stock Standard (10 µg/mL): Dilute the primary stock standard with acetonitrile to prepare an intermediate stock solution of 10 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the intermediate stock standard with acetonitrile to concentrations ranging from the expected sample concentrations (e.g., 1 µg/L to 100 µg/L). A minimum of five calibration points is recommended.

Sample Preparation

• Collect water samples in clean, amber glass vials and store them at 4°C in the dark until analysis.

• Allow samples to equilibrate to room temperature.

• Filter the water sample through a 0.2 µm nylon syringe filter into a clean autosampler vial.[7]

HPLC Analysis

• Set up the HPLC system according to the parameters outlined in Table 1.

• Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Inject the calibration standards, starting with the lowest concentration, followed by the samples.

• Run a blank (acetonitrile) between samples to prevent carryover.

• Construct a calibration curve by plotting the peak area of 2-A-4,6-DNT against its concentration.

• Quantify the concentration of 2-A-4,6-DNT in the water samples using the calibration curve.

Quality Control

• Analyze a calibration blank and a calibration standard after every 10-15 samples to check for system stability and accuracy.

• Spike a known concentration of 2-A-4,6-DNT into a sample duplicate to assess matrix effects and recovery. Recovery should be within 80-120%.

Experimental Workflow Diagram

Caption: Workflow for the quantification of 2-Amino-4,6-dinitrotoluene in water by HPLC.

References

• 1. epa.gov [epa.gov]
• 2. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dspace.lib.cranfield.ac.uk [dspace.lib.cranfield.ac.uk]

Application Notes and Protocols for 2-Amino-4,6-dinitrotoluene as a Certified Reference Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT) is a primary degradation product and metabolite of the widely used explosive, 2,4,6-trinitrotoluene (B92697) (TNT). Its presence in environmental samples is a key indicator of TNT contamination, and its toxicological properties are of significant interest in environmental science, forensic analysis, and preclinical toxicology within drug development. Accurate and reliable quantification of 2-A-4,6-DNT is therefore crucial. This document provides detailed application notes and protocols for the use of 2-Amino-4,6-dinitrotoluene as a Certified Reference Material (CRM) to ensure the quality and traceability of analytical measurements.

Certified Reference Material Specifications

A commercially available CRM for 2-Amino-4,6-dinitrotoluene provides the necessary benchmark for analytical methods. The specifications for a typical CRM are summarized in the table below.

Parameter	Specification
Product Name	2-Amino-4,6-dinitrotoluene
CAS Number	35572-78-2
Certified Concentration	1000 µg/mL in Methanol:Acetonitrile (50:50)[1]
Purity	>99.0%
Format	Solution
Storage Conditions	Refrigerated (2-8 °C)
Traceability	Traceable to national and/or international standards
Certificate of Analysis	Provided with each unit, including certified value, uncertainty, and statement of traceability.

Applications

The 2-Amino-4,6-dinitrotoluene CRM is essential for a variety of applications requiring precise and accurate quantification of this compound.

Environmental Monitoring

The CRM is used for the calibration of analytical instruments and the validation of methods for the analysis of 2-A-4,6-DNT in environmental matrices such as soil, water, and sediment. This is critical for assessing the extent of contamination at military sites and industrial locations where TNT was manufactured or used.

Forensic Analysis

In forensic investigations involving explosives, the identification and quantification of TNT and its metabolites can provide crucial evidence. The 2-A-4,6-DNT CRM serves as a standard for the analysis of post-blast residues, helping to confirm the use of TNT-based explosives.

Toxicological Research and Preclinical Safety Assessment

Understanding the toxic effects of xenobiotics is a fundamental aspect of drug development. 2-A-4,6-DNT, as a known toxicant, can be used as a positive control or reference compound in toxicological assays. The CRM ensures the accuracy of dosing solutions and the reliability of toxicity data. This is particularly relevant for in vitro and in vivo studies aimed at elucidating mechanisms of toxicity, such as oxidative stress and receptor-mediated effects, which are integral to preclinical safety assessments.

Experimental Protocols

The following are detailed protocols for the analysis of 2-Amino-4,6-dinitrotoluene using common analytical techniques.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for the quantification of 2-A-4,6-DNT in various sample matrices.

Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• 2-Amino-4,6-dinitrotoluene CRM

• Sample extracts dissolved in the initial mobile phase composition

Procedure:

• Preparation of Standards: Prepare a series of calibration standards by diluting the 2-Amino-4,6-dinitrotoluene CRM with the initial mobile phase composition to achieve concentrations ranging from 0.1 µg/mL to 10 µg/mL.

• Chromatographic Conditions:

  • Column Temperature: 30 °C

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • UV Detection Wavelength: 254 nm

  • Gradient Elution:

    Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (Acetonitrile)
    0	60	40
    15	40	60
    20	40	60
    22	60	40

    | 30 | 60 | 40 |

• Analysis: Inject the calibration standards followed by the sample extracts.

• Quantification: Construct a calibration curve by plotting the peak area of 2-A-4,6-DNT against the concentration of the standards. Determine the concentration of 2-A-4,6-DNT in the samples by interpolating their peak areas from the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers high sensitivity and selectivity for the analysis of 2-A-4,6-DNT, particularly in complex matrices.

Instrumentation and Materials:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• DB-5ms or equivalent capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Helium carrier gas

• 2-Amino-4,6-dinitrotoluene CRM

• Sample extracts in a volatile solvent (e.g., acetonitrile, ethyl acetate)

Procedure:

• Preparation of Standards: Prepare a series of calibration standards by diluting the 2-Amino-4,6-dinitrotoluene CRM with a suitable volatile solvent to achieve concentrations ranging from 0.05 µg/mL to 5 µg/mL.

• GC-MS Conditions:

  • Inlet Temperature: 250 °C

  • Injection Mode: Splitless (1 µL injection volume)

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 1 minute

    • Ramp: 10 °C/min to 280 °C

    • Hold: 5 minutes at 280 °C

  • Carrier Gas Flow: Helium at a constant flow of 1.2 mL/min

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for 2-A-4,6-DNT (e.g., m/z 197, 180, 167).

• Analysis: Inject the calibration standards and sample extracts.

• Quantification: Generate a calibration curve based on the peak areas of the target ions for the standards. Quantify 2-A-4,6-DNT in the samples using this calibration curve.

Visualization of Methodologies and Toxicological Pathways

Experimental Workflow

The general workflow for the analysis of 2-Amino-4,6-dinitrotoluene in a given sample is depicted below.

Caption: General workflow for the analysis of 2-A-4,6-DNT.

Toxicological Signaling Pathways

2-Amino-4,6-dinitrotoluene and its parent compound, TNT, are known to induce toxicity through various mechanisms, including the generation of reactive oxygen species (ROS) and interference with nuclear receptor signaling.

4.2.1. Oxidative Stress Pathway

The metabolism of 2-A-4,6-DNT can lead to the production of ROS, causing cellular damage.

Caption: Oxidative stress induced by 2-A-4,6-DNT metabolism.

4.2.2. PPAR Signaling Pathway Perturbation

2-A-4,6-DNT has been shown to interfere with the Peroxisome Proliferator-Activated Receptor (PPAR) signaling pathway, which is crucial for lipid metabolism and energy homeostasis.[1][2]

Caption: Perturbation of PPARα signaling by 2-A-4,6-DNT.

References

• 1. Systems toxicology identifies mechanistic impacts of 2-amino-4,6-dinitrotoluene (2A-DNT) exposure in Northern Bobwhite - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic activation of 2,4,6-trinitrotoluene; a case for ROS-induced cell damage - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2-Amino-4,6-dinitrotoluene (2A-DNT) Biodegradation Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for studying the biodegradation of 2-Amino-4,6-dinitrotoluene (2A-DNT), a primary metabolite of the explosive 2,4,6-trinitrotoluene (B92697) (TNT). The protocols outlined below are designed to be adaptable for various research purposes, from screening novel microorganisms to elucidating metabolic pathways.

Introduction

2-Amino-4,6-dinitrotoluene (2A-DNT) is a significant intermediate formed during the microbial degradation of TNT.[1][2] Understanding the fate of 2A-DNT is crucial for developing effective bioremediation strategies for TNT-contaminated sites. This document details the protocols for establishing and monitoring 2A-DNT biodegradation studies using microbial cultures. The methodologies cover media preparation, experimental setup, and analytical techniques for quantifying 2A-DNT and its metabolites.

Microbial Degradation Pathways of 2A-DNT

The biodegradation of 2A-DNT is an integral part of the overall TNT degradation pathway. Microbial transformation of TNT typically begins with the reduction of one of its nitro groups, leading to the formation of aminodinitrotoluenes, including 2A-DNT and 4-amino-2,6-dinitrotoluene (B94180) (4-ADNT).[2][3] These initial steps are often catalyzed by NAD(P)H-dependent nitroreductases.[4][5]

Further degradation of 2A-DNT can proceed through several routes, depending on the microorganisms and environmental conditions:

• Sequential Nitro Group Reduction: The remaining nitro groups on the 2A-DNT molecule can be sequentially reduced, leading to the formation of diaminonitrotoluene (e.g., 2,4-diamino-6-nitrotoluene) and subsequently triaminotoluene.[6]

• Denitration: In some cases, the nitro group can be removed from the aromatic ring, a desirable step for complete mineralization.[4] For instance, some pseudomonads have been shown to denitrate TNT transformation products.[3]

• Ring Cleavage: Following reduction and/or denitration, the aromatic ring can be cleaved by oxygenases, such as dioxygenases and monooxygenases, leading to intermediates that can enter central metabolic pathways.[7][8]

Fungi, particularly white-rot fungi like Phanerochaete chrysosporium, also play a significant role in TNT and 2A-DNT degradation, often employing ligninolytic enzymes like manganese peroxidase (MnP).[2][3]

Experimental Protocols

Materials and Reagents

• 2-Amino-4,6-dinitrotoluene (2A-DNT) standard

• Minimal Salt Medium (MSM) - see Table 1 for composition

• Microbial culture (e.g., pure strain or consortium)

• Sterile culture flasks

• Shaking incubator

• Spectrophotometer

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Gas Chromatography-Mass Spectrometry (GC-MS) system

• Solvents for extraction (e.g., dichloromethane, acetonitrile)

• Sterile filters (0.22 µm)

Media Preparation

A standard Minimal Salt Medium (MSM) is typically used to ensure that the target compound is the primary source of carbon and/or nitrogen.

Table 1: Composition of Minimal Salt Medium (MSM)

Component	Concentration (g/L)
K₂HPO₄	1.55
NaH₂PO₄·H₂O	0.85
(NH₄)₂SO₄	2.0
MgSO₄·7H₂O	0.2
CaCl₂·2H₂O	0.02
FeSO₄·7H₂O	0.001
Trace Element Solution*	1.0 mL
Distilled Water	to 1.0 L
pH	7.0 ± 0.2

*Trace Element Solution: Prepare separately and filter-sterilize. Composition can vary but typically includes salts of Mn, Zn, Co, Mo, and Cu.

Inoculum Preparation

• Activation of Culture: Revive the microbial culture from cryopreserved stock by inoculating it into a nutrient-rich medium (e.g., Luria-Bertani broth for bacteria) and incubating under optimal growth conditions.

• Acclimatization (Optional but Recommended): To enhance degradation efficiency, gradually acclimatize the culture to 2A-DNT by sub-culturing in MSM containing increasing concentrations of the target compound.

• Preparation of Inoculum: Harvest the cells from the activated or acclimatized culture by centrifugation. Wash the cell pellet twice with sterile MSM to remove any residual nutrient medium. Resuspend the cells in a small volume of MSM to create a dense inoculum. The optical density (e.g., at 600 nm) should be recorded to standardize the initial cell concentration.

Biodegradation Assay

• Experimental Setup: In sterile flasks, add a defined volume of MSM.

• Addition of 2A-DNT: Spike the medium with a stock solution of 2A-DNT (dissolved in a minimal amount of a suitable solvent like acetone (B3395972) or methanol) to achieve the desired final concentration (e.g., 50-100 mg/L). An uninoculated control flask containing 2A-DNT should be included to assess abiotic losses.

• Inoculation: Inoculate the experimental flasks with the prepared microbial inoculum.

• Incubation: Incubate the flasks in a shaking incubator at a controlled temperature (e.g., 30°C) and agitation speed (e.g., 150 rpm).

• Sampling: At regular time intervals, aseptically withdraw samples from each flask for analysis.

Analytical Methods

• Centrifuge the collected sample to pellet the microbial cells.

• Filter the supernatant through a 0.22 µm syringe filter to remove any remaining cells and particles.

• For the analysis of intracellular metabolites, the cell pellet can be subjected to extraction procedures.

• For HPLC or GC-MS analysis, the filtered supernatant may require further extraction (e.g., liquid-liquid extraction with dichloromethane) and concentration, depending on the expected concentrations of analytes.[6]

• HPLC Analysis: High-Performance Liquid Chromatography with UV detection is a common method for quantifying 2A-DNT and its primary metabolites.[9][10]

  • Column: A C18 or a diol functionalized column can be used.[9]

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is typically employed.

  • Detection: UV detection at a wavelength of 254 nm is suitable for these aromatic compounds.

• GC-MS Analysis: Gas Chromatography-Mass Spectrometry is used for the identification and quantification of a broader range of metabolites.[6] This technique provides structural information, which is crucial for elucidating the degradation pathway.

Data Presentation

Quantitative data from biodegradation studies should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 2: Example of 2A-DNT Degradation Data

Time (hours)	2A-DNT (mg/L)	2,4-Diamino-6-nitrotoluene (mg/L)	% Degradation
0	100.0	0.0	0.0
24	65.2	12.5	34.8
48	28.1	25.8	71.9
72	5.7	32.1	94.3
96	< 1.0	30.5	> 99.0

Visualizations

Biodegradation Pathway of 2A-DNT

Caption: Proposed aerobic biodegradation pathway of 2A-DNT.

Experimental Workflow

Caption: Workflow for 2A-DNT biodegradation studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Biodegradation of 2,4,6-Trinitrotoluene by White-Rot Fungus Irpex lacteus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Degradation of 2,4,6-Trinitrotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,4,6-Trinitrotoluene Degradation Pathway [eawag-bbd.ethz.ch]
• 5. mdpi.com [mdpi.com]
• 6. cortecvci.com [cortecvci.com]
• 7. Critical Role of Monooxygenase in Biodegradation of 2,4,6-Trinitrotoluene by Buttiauxella sp. S19-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ANALYTICAL METHODS - Toxicological Profile for 2,4,6-Trinitrotoluene - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application of 2-Amino-4,6-dinitrotoluene in Bioremediation Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4,6-dinitrotoluene (2-ADNT) is a primary and persistent metabolite formed during the microbial degradation of the explosive 2,4,6-trinitrotoluene (B92697) (TNT).[1][2] As TNT is a widespread environmental pollutant, understanding the fate of its breakdown products, such as 2-ADNT, is crucial for developing effective bioremediation strategies.[3][4] This document provides detailed application notes and experimental protocols for researchers investigating the bioremediation of 2-ADNT. The focus is on microbial and enzymatic degradation, optimal conditions for breakdown, and analytical methods for quantification.

Data Presentation: Quantitative Insights into 2-ADNT Bioremediation

The efficiency of 2-ADNT bioremediation is influenced by various factors, including the microbial species, enzymatic activity, and environmental conditions. The following tables summarize key quantitative data from relevant research.

Parameter	Optimal Value	Microorganism	Reference
Temperature	30°C	Pseudomonas putida	[3]
37°C	Phanerochaete chrysosporium (for growth)	[5]
35°C	Buttiauxella sp. S19-1 (Monooxygenase activity)	[6]
pH	7.0	Pseudomonas putida	[3]
7.0 - 8.0	Pseudomonas aeruginosa	[7]
7.5	Buttiauxella sp. S19-1 (Monooxygenase activity)	[6]
Co-substrate	1% Corn Steep Liquor	Pseudomonas putida	[3]
Glucose	Pseudomonas savastanoi (enhances 2-ADNT production)	[1]
Ethanol	Immobilized anaerobic microorganisms	[8]
Surfactant	0.1% Tween 80	Pseudomonas putida	[3]

Table 1: Optimal Conditions for the Bioremediation of TNT (leading to 2-ADNT formation and subsequent degradation).

Enzyme	Source Organism	Substrate(s)	Specific Activity (µmol·min⁻¹·mg⁻¹ protein)	Reference
Monooxygenase (BuMO)	Buttiauxella sp. S19-1	TNT metabolite (ADNT)	1.81	[6]
Nitroreductase II	Klebsiella sp. CI	2-Amino-4,6-dinitrotoluene (2-ADNT)	1.1

Table 2: Specific Activities of Enzymes Involved in the Degradation of 2-ADNT and Related Compounds.

Signaling Pathways and Experimental Workflows

Biodegradation Pathway of TNT to 2-ADNT

The initial steps in the microbial degradation of TNT typically involve the reduction of a nitro group, leading to the formation of aminodinitrotoluenes, including 2-ADNT. This process is primarily mediated by nitroreductase enzymes.

Figure 1: Aerobic degradation pathway of TNT to 2-ADNT.

General Experimental Workflow for Bioremediation Studies

A typical workflow for investigating the bioremediation of 2-ADNT involves isolating and culturing microorganisms, conducting degradation assays, and analyzing the results.

Figure 2: Experimental workflow for 2-ADNT bioremediation.

Experimental Protocols

Protocol 1: Microbial Degradation of 2-ADNT in Liquid Culture

Objective: To assess the capability of a microbial isolate to degrade 2-ADNT in a liquid medium.

Materials:

• Microbial isolate (e.g., Pseudomonas sp., Phanerochaete chrysosporium)

• Minimal Salts Medium (MSM) (see composition below)

• 2-Amino-4,6-dinitrotoluene (2-ADNT) stock solution (in a suitable solvent like acetone, filter-sterilized)

• Sterile flasks or serum bottles

• Shaking incubator

• Spectrophotometer

• Analytical equipment (HPLC or GC-MS)

Minimal Salts Medium (MSM) Composition (per liter):

• K₂HPO₄: 1.5 g

• KH₂PO₄: 0.5 g

• (NH₄)₂SO₄: 1.0 g

• MgSO₄·7H₂O: 0.2 g

• FeSO₄·7H₂O: 0.01 g

• CaCl₂·2H₂O: 0.02 g

• Trace element solution: 1 mL (optional, composition varies)

• Adjust pH to 7.0 with NaOH or HCl before autoclaving.

Procedure:

• Inoculum Preparation:

  • Grow the microbial isolate in a suitable rich medium (e.g., Nutrient Broth for bacteria, Potato Dextrose Broth for fungi) to the late exponential phase.

  • Harvest the cells by centrifugation (e.g., 5000 x g for 10 minutes).

  • Wash the cell pellet twice with sterile MSM to remove residual rich medium.

  • Resuspend the cells in a known volume of MSM and adjust the optical density (OD) at 600 nm to a standardized value (e.g., OD₆₀₀ = 1.0).

• Experimental Setup:

  • Dispense 100 mL of sterile MSM into sterile 250 mL flasks.

  • Spike the medium with 2-ADNT stock solution to the desired final concentration (e.g., 50-100 mg/L). Ensure the solvent concentration is minimal and does not inhibit microbial growth.

  • Inoculate the flasks with the prepared inoculum (e.g., 1% v/v).

  • Prepare control flasks:

    • Abiotic control: MSM with 2-ADNT, uninoculated.

    • Biotic control: MSM inoculated, without 2-ADNT.

• Incubation:

  • Incubate the flasks in a shaking incubator at the optimal temperature for the microorganism (e.g., 30°C for Pseudomonas sp.) with agitation (e.g., 150 rpm).

• Sampling and Analysis:

  • Collect samples (e.g., 1 mL) at regular time intervals (e.g., 0, 6, 12, 24, 48, 72 hours).

  • Centrifuge the samples to pellet the cells.

  • Analyze the supernatant for the concentration of 2-ADNT and its potential metabolites using HPLC or GC-MS (see Protocol 3).

  • Monitor microbial growth by measuring the OD₆₀₀ of the culture.

Protocol 2: Nitroreductase Activity Assay

Objective: To determine the activity of nitroreductase enzymes in cell-free extracts, which are responsible for the initial reduction of nitroaromatic compounds.

Materials:

• Cell-free extract containing nitroreductase

• Potassium phosphate (B84403) buffer (50 mM, pH 7.0)

• NAD(P)H solution (10 mM in buffer)

• 2-ADNT solution (10 mM in a suitable solvent)

• UV-Vis spectrophotometer

Procedure:

• Preparation of Cell-Free Extract:

  • Grow the microbial culture and harvest the cells as described in Protocol 1.

  • Resuspend the cell pellet in cold potassium phosphate buffer.

  • Lyse the cells using a suitable method (e.g., sonication, French press).

  • Centrifuge the lysate at high speed (e.g., 12,000 x g for 20 minutes at 4°C) to remove cell debris.

  • Collect the supernatant (cell-free extract) and determine the protein concentration (e.g., using the Bradford assay).

• Enzyme Assay:

  • Set up the reaction mixture in a quartz cuvette (total volume of 1 mL):

    • 850 µL of 50 mM potassium phosphate buffer (pH 7.0)

    • 100 µL of cell-free extract (adjust volume for appropriate protein concentration)

    • 25 µL of 10 mM NAD(P)H

  • Pre-incubate the mixture at the desired temperature (e.g., 30°C) for 5 minutes.

  • Initiate the reaction by adding 25 µL of 10 mM 2-ADNT solution.

  • Immediately monitor the decrease in absorbance at 340 nm (for NADH or NADPH oxidation) for 5-10 minutes.

• Calculation of Specific Activity:

  • Calculate the rate of NAD(P)H oxidation (ΔA₃₄₀/min) from the linear portion of the absorbance curve.

  • Use the molar extinction coefficient of NAD(P)H at 340 nm (6.22 mM⁻¹ cm⁻¹) to convert the rate to µmol/min.

  • Specific activity (µmol/min/mg protein) = (Rate of NAD(P)H oxidation) / (mg of protein in the assay).

Protocol 3: HPLC Analysis of 2-ADNT and its Metabolites

Objective: To quantify the concentration of 2-ADNT and its degradation products in experimental samples.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 reverse-phase column

• Mobile phase: Acetonitrile and water (isocratic or gradient elution)

• 2-ADNT and potential metabolite standards

• Syringe filters (0.22 µm)

Procedure:

• Sample Preparation:

  • Collect samples as described in Protocol 1.

  • Centrifuge to remove cells and filter the supernatant through a 0.22 µm syringe filter.

• HPLC Conditions (Example):

  • Column: C18 (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase: 50:50 (v/v) acetonitrile:water

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detection Wavelength: 254 nm

• Analysis:

  • Run a standard curve with known concentrations of 2-ADNT and any available metabolite standards to determine retention times and for quantification.

  • Inject the prepared samples into the HPLC system.

  • Identify and quantify the peaks in the sample chromatograms by comparing them to the standard curve.

Conclusion

The bioremediation of 2-Amino-4,6-dinitrotoluene is a critical area of research for the effective cleanup of TNT-contaminated sites. The protocols and data presented here provide a framework for researchers to investigate the microbial and enzymatic degradation of this persistent metabolite. By understanding the optimal conditions, degradation pathways, and applying robust analytical methods, the development of efficient and sustainable bioremediation technologies can be advanced. Further research into the specific enzymes and genetic pathways involved in 2-ADNT degradation will be essential for engineering more effective bioremediation solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. Microbial remediation of nitro-aromatic compounds: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bacterial pathways for degradation of nitroaromatics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of Metabolites in the Biotransformation of 2,4,6-Trinitrotoluene with Anaerobic Sludge: Role of Triaminotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biodegradation of nitroaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]

In Vitro Toxicity Assays for 2-Amino-4,6-dinitrotoluene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT) is a primary degradation product of the explosive 2,4,6-trinitrotoluene (B92697) (TNT). Its presence in the environment raises concerns about its potential toxicity to humans and ecosystems. This document provides detailed application notes and protocols for a panel of in vitro toxicity assays to assess the cytotoxic and genotoxic potential of 2-A-4,6-DNT. These assays are essential tools for toxicological screening and for elucidating the mechanisms of action of this compound.

Data Presentation

The following table summarizes the available quantitative data on the in vitro toxicity of 2-Amino-4,6-dinitrotoluene.

Assay Type	Cell Line	Endpoint	Value	Reference
Cytotoxicity	H4IIE (Rat Hepatoma)	LC50	3 - 18 µg/mL	[Honeycutt et al., 1996]
CHO (Chinese Hamster Ovary)	LC50	3 - 18 µg/mL	[Honeycutt et al., 1996]
Genotoxicity	NG108 (Mouse Neuroblastoma x Rat Glioma)	p53 Mutation	Induces nucleotide changes at 100 ppm	[Banerjee & Dutta, 1997][1][2]
Salmonella typhimurium	Mutagenicity	Positive (strains TA98, TA1538)	[Couch et al., 1981][3]

Experimental Protocols

Cytotoxicity Assay: Neutral Red Uptake Assay

This protocol is a general procedure for assessing the cytotoxicity of 2-A-4,6-DNT in a mammalian cell line such as Chinese Hamster Ovary (CHO) cells. The principle of this assay is based on the uptake of the supravital dye Neutral Red into the lysosomes of viable cells.

Materials:

• Chinese Hamster Ovary (CHO) cells

• Complete cell culture medium (e.g., Ham's F-12 with 10% FBS)

• 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Neutral Red solution (50 µg/mL in PBS)

• Destain solution (50% ethanol, 49% water, 1% glacial acetic acid)

• 96-well cell culture plates

• Spectrophotometer (540 nm)

Procedure:

• Cell Seeding: Seed CHO cells into a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Preparation: Prepare a stock solution of 2-A-4,6-DNT in DMSO. Make serial dilutions in culture medium to achieve the desired final concentrations (e.g., ranging from 1 to 100 µg/mL). The final DMSO concentration should not exceed 0.5%.

• Cell Treatment: After 24 hours of incubation, remove the medium and add 100 µL of the prepared 2-A-4,6-DNT dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a positive control (e.g., a known cytotoxic agent).

• Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Neutral Red Staining: Remove the treatment medium and wash the cells with 150 µL of PBS. Add 100 µL of Neutral Red solution to each well and incubate for 3 hours at 37°C.

• Dye Extraction: After incubation, remove the Neutral Red solution and wash the cells with 150 µL of PBS. Add 150 µL of destain solution to each well and shake for 10 minutes on a microplate shaker to extract the dye.

• Absorbance Measurement: Measure the absorbance of each well at 540 nm using a spectrophotometer.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Plot a dose-response curve and determine the LC50 value (the concentration that causes 50% cell death).

Genotoxicity Assay: Ames Test (Bacterial Reverse Mutation Assay)

This protocol describes a standard plate incorporation method to assess the mutagenic potential of 2-A-4,6-DNT using Salmonella typhimurium strains. Dinitrotoluenes have shown mutagenicity in strains TA98 and TA1538, which are sensitive to frameshift mutagens, often without the need for metabolic activation.[3]

Materials:

• Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537, TA1538)

• Nutrient broth

• Top agar (B569324) (0.6% agar, 0.5% NaCl, with trace amounts of histidine and biotin)

• Minimal glucose agar plates

• 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT)

• Dimethyl sulfoxide (DMSO)

• Positive controls (e.g., sodium azide (B81097) for base-pair substitution, 2-nitrofluorene (B1194847) for frameshift mutation)

• S9 fraction (for metabolic activation, optional but recommended for comprehensive screening)

• S9 mix cofactors (NADP, Glucose-6-phosphate)

Procedure:

• Bacterial Culture: Inoculate the Salmonella typhimurium tester strains into nutrient broth and incubate overnight at 37°C with shaking.

• Compound Preparation: Prepare a stock solution of 2-A-4,6-DNT in DMSO. Prepare serial dilutions to obtain the desired test concentrations (e.g., 0.1, 1, 10, 100, 1000 µ g/plate ).

• Assay Procedure (without S9 activation):

  • To a sterile tube, add 0.1 mL of the overnight bacterial culture and 0.1 mL of the test compound dilution.

  • Add 2 mL of molten top agar (kept at 45°C).

  • Vortex briefly and pour the mixture onto a minimal glucose agar plate.

  • Distribute the top agar evenly by tilting the plate.

  • Allow the top agar to solidify.

• Assay Procedure (with S9 activation):

  • Prepare the S9 mix by combining S9 fraction with the necessary cofactors.

  • To a sterile tube, add 0.1 mL of the overnight bacterial culture, 0.1 mL of the test compound dilution, and 0.5 mL of the S9 mix.

  • Incubate the mixture at 37°C for 20 minutes.

  • Add 2 mL of molten top agar, vortex, and pour onto a minimal glucose agar plate.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A positive response is defined as a dose-dependent increase in the number of revertant colonies that is at least twice the background (spontaneous reversion) rate.

Genotoxicity Assay: p53 Gene Mutation Analysis in Mammalian Cells

This protocol outlines a method to detect mutations in the p53 tumor suppressor gene in NG108 cells following exposure to 2-A-4,6-DNT.[1][2]

Materials:

• NG108 (mouse neuroblastoma x rat glioma hybrid) cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT)

• Genomic DNA isolation kit

• PCR primers for p53 gene (exons 5-10):

  • Forward: 5'-TGG CCC TCC TCA GCA TCT TA-3'

  • Reverse: 5'-CAA GGC CTC ATT CAG CTC-3'

• PCR master mix

• Agarose (B213101) gel electrophoresis equipment

• DNA sequencing reagents and equipment

Procedure:

• Cell Culture and Treatment: Culture NG108 cells in complete medium. Expose the cells to 100 ppm of 2-A-4,6-DNT for 7 hours.[1] Maintain an untreated control culture.

• Genomic DNA Isolation: Following treatment, harvest the cells and isolate genomic DNA from both treated and untreated cells using a commercial genomic DNA isolation kit according to the manufacturer's instructions.

• PCR Amplification:

  • Set up a PCR reaction to amplify the region of the p53 gene spanning exons 5 to 10 using the specified primers.

  • PCR cycling conditions:

    • Initial denaturation: (as per polymerase manufacturer's recommendation)

    • 35 cycles of:

      • Denaturation: 94°C for 15 seconds

      • Annealing: 58°C for 30 seconds

      • Extension: 72°C for a duration appropriate for the expected amplicon size

    • Final extension: 72°C for 6 minutes[1]

• PCR Product Verification: Run a portion of the PCR products on an agarose gel to confirm the amplification of a product of the expected size.

• DNA Sequencing: Purify the PCR products and perform DNA sequencing.

• Sequence Analysis: Align the DNA sequences from the treated and untreated cells with the reference p53 gene sequence. Identify any nucleotide changes (substitutions, insertions, deletions) in the treated samples compared to the control.

Visualizations

Caption: Workflow for the Neutral Red Uptake Cytotoxicity Assay.

Caption: Workflow for the Ames Test (Bacterial Reverse Mutation Assay).

Caption: Simplified p53 signaling pathway activated by 2-A-4,6-DNT.

References

• 1. krepublishers.com [krepublishers.com]
• 2. researchgate.net [researchgate.net]
• 3. The mutagenicity of dinitrotoluenes in Salmonella typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: A Framework for Investigating the Photodegradation of 2-Amino-4,6-dinitrotoluene (2A-DNT)

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Amino-4,6-dinitrotoluene (2A-DNT) is a significant environmental transformation product of the widely used explosive 2,4,6-trinitrotoluene (B92697) (TNT).[1][2] The formation of 2A-DNT occurs through the reduction of one of the nitro groups of TNT, a process that can be initiated by microbial action or photolysis.[3][4] As a persistent and potentially toxic compound, understanding the environmental fate of 2A-DNT is crucial for assessing and remediating contaminated sites.[5] Photodegradation is a key abiotic process that can influence the persistence of such compounds in surface waters and on soil.[6]

This application note provides a detailed experimental framework for studying the photodegradation of 2A-DNT in an aqueous solution. The protocols outlined below describe the preparation of reagents, the design of a photochemical reactor, methods for monitoring the degradation process, and the analysis of potential photoproducts. This guide is intended to provide researchers with a robust methodology to investigate the kinetics and mechanisms of 2A-DNT phototransformation.

Experimental Protocols

Materials and Reagents

• Analyte: 2-Amino-4,6-dinitrotoluene (2A-DNT) standard (≥98% purity)

• Solvent: Acetonitrile (B52724) (CH₃CN), HPLC grade[3]

• Aqueous Medium: Deionized, ultra-filtered water (18.2 MΩ·cm)

• Buffers: Phosphate or other appropriate non-reactive buffer solutions to control pH

• Analytical Standards: Certified reference materials for potential photoproducts (e.g., dinitrophenols, dinitroanilines)[3]

• Gases: High-purity nitrogen or argon for deoxygenation (if required)

Equipment

• Photoreactor: A bench-scale photochemical reactor. This can be a commercially available unit or a custom-built setup consisting of:

  • Light Source: A mercury arc lamp, xenon lamp, or a bank of UV lamps with specific wavelength outputs (e.g., 254 nm or simulated sunlight >290 nm).[7] The choice of lamp depends on the desired irradiation conditions.

  • Reaction Vessel: A quartz or borosilicate glass vessel to allow for UV light transmission. The vessel should be temperature-controlled, for example, with a water jacket.

  • Stirring Mechanism: A magnetic stirrer to ensure the homogeneity of the solution.

• Analytical Instrumentation:

  • UV-Vis Spectrophotometer: For monitoring changes in the absorption spectrum of 2A-DNT during irradiation.[3]

  • High-Performance Liquid Chromatography (HPLC): Equipped with a UV-Vis or Diode Array Detector (DAD) for quantification of 2A-DNT and its degradation products.[8][9]

  • Liquid Chromatography-Mass Spectrometry (LC-MS/MS): For the identification and confirmation of intermediate and final photoproducts.[3]

• General Laboratory Equipment: Analytical balance, volumetric flasks, pipettes, pH meter, filtration apparatus.

Detailed Experimental Procedure

3.1. Preparation of Stock and Working Solutions

• Stock Solution: Accurately weigh a precise amount of 2A-DNT standard and dissolve it in a known volume of acetonitrile to prepare a concentrated stock solution (e.g., 1000 mg/L). Store this solution in the dark at 4°C.

• Working Solutions: Prepare aqueous working solutions by diluting the stock solution with ultra-filtered water to the desired experimental concentration (e.g., 1-10 mg/L). If pH control is necessary, use an appropriate buffer. Note: The final concentration of acetonitrile should be kept low (<1%) to minimize its role as a photosensitizer.

3.2. Photodegradation Experiment

• Transfer a known volume of the 2A-DNT working solution into the photoreactor vessel.

• If studying the effect of dissolved oxygen, purge the solution with nitrogen or argon for 30 minutes prior to and during the experiment to create anaerobic conditions. For aerobic studies, the solution can be saturated with air.

• Turn on the stirring mechanism to ensure the solution is well-mixed.

• Initiate the irradiation by turning on the light source. Start a timer simultaneously.

• At predetermined time intervals (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw aliquots (e.g., 1 mL) from the reactor.[3]

• Immediately transfer the collected aliquots into amber vials and store them in the dark at 4°C to quench any further photochemical reactions until analysis.

3.3. Analytical Monitoring

• HPLC-UV Analysis:

  • Filter the collected samples through a 0.22 µm syringe filter before injection.

  • Analyze the samples using a suitable HPLC method to quantify the concentration of 2A-DNT. A typical method would involve a C18 column with a mobile phase of acetonitrile and water.[8][10]

  • Monitor the elution at a wavelength corresponding to the maximum absorbance of 2A-DNT.[3]

  • Generate a calibration curve using standards of known concentrations to quantify the 2A-DNT in the samples.

• LC-MS/MS Analysis:

  • For the identification of transformation products, analyze samples from various time points using LC-MS/MS.[3]

  • The mass spectrometer will provide mass-to-charge ratios (m/z) of the parent ion and its fragments, which can be used to elucidate the structures of the degradation products.[3]

Data Presentation and Analysis

Quantitative data should be meticulously recorded and presented. The degradation kinetics of 2A-DNT can often be modeled using pseudo-first-order kinetics, especially at low initial concentrations.[7]

The pseudo-first-order rate constant (k) can be determined by plotting the natural logarithm of the concentration ratio (ln(C₀/Cₜ)) against time, where C₀ is the initial concentration and Cₜ is the concentration at time t. The half-life (t₁/₂) of the degradation can then be calculated as ln(2)/k.

Table 1: Summary of Analytical Methods for Dinitrotoluene and Related Compounds

Analytical Method	Detector	Typical Application	Detection Limit	Reference
HPLC	UV-Vis / DAD	Quantification of DNTs in water and soil	~10 µg/L	[8][9]
HPLC	Amperometric (EC)	Detection of aminoaromatic and phenolic compounds	pg/L to ng/L range	[8]
GC	ECD	Analysis of DNTs in drinking water	0.003-0.04 µg/L	[8][11]
LC-MS/MS	Mass Spectrometer	Identification of photoproducts	Sub-µg/L	[3]
UV-Vis Spectroscopy	Spectrophotometer	Monitoring changes in absorbance spectra	N/A	[3]

Table 2: Example Data for 2A-DNT Photodegradation Kinetics

(Note: This is a representative table; actual values must be determined experimentally.)

Time (min)	2A-DNT Conc. (mg/L)	ln(C₀/Cₜ)
0	5.00	0.00
15	3.50	0.36
30	2.45	0.71
60	1.20	1.43
90	0.59	2.14
120	0.29	2.85
Calculated k (min⁻¹)		Value from slope

| Calculated t₁/₂ (min) | | ln(2)/k |

Visualizations: Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate the experimental workflow and a putative photodegradation pathway for 2A-DNT.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. sites.pitt.edu [sites.pitt.edu]
• 4. Biological Degradation of 2,4,6-Trinitrotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Munitions Constituents – Photolysis - Enviro Wiki [enviro.wiki]
• 7. eeer.org [eeer.org]
• 8. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. ANALYTICAL METHODS - Toxicological Profile for 2,4,6-Trinitrotoluene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. osha.gov [osha.gov]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]

Application Notes and Protocols for the Synthesis of Isotope-Labeled 2-Amino-4,6-dinitrotoluene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of isotope-labeled 2-Amino-4,6-dinitrotoluene (2-ADNT), a key metabolite of the explosive 2,4,6-trinitrotoluene (B92697) (TNT). Isotope-labeled standards are essential for a variety of research applications, including metabolism studies, environmental fate analysis, and as internal standards for mass spectrometry-based quantification. This document outlines synthetic approaches for deuterium, nitrogen-15, and a proposed method for carbon-13 labeling of 2-ADNT.

Data Summary

The following table summarizes quantitative data related to the synthesis of isotope-labeled 2-ADNT, based on available literature.

Isotope Label	Starting Material	Product	Isotopic Enrichment (atom %)	Yield (%)	Reference
Deuterium (²H₅)	[(²)H₅]Trinitrotoluene	[(²)H₅]-2-Amino-4,6-dinitrotoluene	Not specified, but starting material is deuterated	Not specified	[1]
Nitrogen-15 (¹⁵N)	[¹⁵N₃]Trinitrotoluene	2-Amino-¹⁵N-4,6-dinitrotoluene	99	3 (as a metabolite)	[2][3]
Carbon-13 (¹³C₆)	[¹³C₆]Toluene (Proposed)	[¹³C₆]-2-Amino-4,6-dinitrotoluene	>98 (expected)	Not applicable	-

Experimental Protocols

Protocol 1: Synthesis of Deuterium-Labeled 2-Amino-4,6-dinitrotoluene ([(²)H₅]-2-ADNT)

This protocol is based on the selective reduction of deuterium-labeled TNT.[1]

Materials:

• [(²)H₅]Trinitrotoluene

• Reducing agent (e.g., sodium sulfide (B99878), tin(II) chloride, or catalytic hydrogenation setup)

• Solvent (e.g., ethanol (B145695), methanol, or water)

• Hydrochloric acid (if using tin(II) chloride)

• Sodium bicarbonate or other suitable base

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane (B92381), ethyl acetate)

Procedure:

• Dissolution: Dissolve [(²)H₅]Trinitrotoluene in a suitable solvent in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Reduction:

  • Using Sodium Sulfide: Prepare a solution of sodium sulfide in water and add it dropwise to the TNT solution at room temperature or with gentle heating. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Using Tin(II) Chloride: Dissolve tin(II) chloride dihydrate in concentrated hydrochloric acid and add this solution to the TNT solution. The reaction may require heating under reflux.

  • Catalytic Hydrogenation: Dissolve the labeled TNT in a suitable solvent like ethanol and add a catalyst (e.g., Palladium on carbon). Place the mixture in a hydrogenation apparatus and expose it to hydrogen gas at a controlled pressure and temperature.

• Work-up:

  • After completion of the reaction (as indicated by TLC), neutralize the reaction mixture. If an acidic work-up was used, carefully add a base like sodium bicarbonate solution until the pH is neutral or slightly basic.

  • Extract the aqueous mixture with an organic solvent such as ethyl acetate.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and evaporate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude [(²)H₅]-2-Amino-4,6-dinitrotoluene by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of hexane and ethyl acetate) to obtain the pure labeled product.

• Characterization: Confirm the identity and isotopic enrichment of the final product using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Protocol 2: Synthesis of Nitrogen-15 Labeled 2-Amino-4,6-dinitrotoluene ([¹⁵N]-2-ADNT)

This protocol involves the selective reduction of [¹⁵N₃]Trinitrotoluene. The synthesis of [¹⁵N]-labeled 2-ADNT with 99 atom percent ¹⁵N has been reported.[3]

Materials:

• [¹⁵N₃]Trinitrotoluene (99 atom % ¹⁵N)

• Reagents and solvents for selective reduction as described in Protocol 1.

Procedure:

The procedure for the synthesis of [¹⁵N]-2-ADNT is analogous to the synthesis of the deuterium-labeled compound described in Protocol 1 . The key difference is the use of [¹⁵N₃]Trinitrotoluene as the starting material. Follow the steps of dissolution, reduction, work-up, and purification as outlined above.

Note on Isotopic Purity: The final product, 2-Amino-¹⁵N-4,6-dinitrotoluene, is expected to have an isotopic enrichment of 99 atom % ¹⁵N, reflecting the purity of the starting material.[3]

Proposed Protocol 3: Synthesis of Carbon-13 Labeled 2-Amino-4,6-dinitrotoluene ([¹³C₆]-2-ADNT)

This proposed protocol is based on standard organic synthesis methodologies, starting from commercially available ¹³C-labeled toluene (B28343).

Step 1: Nitration of [¹³C₆]Toluene to [¹³C₆]Trinitrotoluene

The nitration of toluene to trinitrotoluene is a well-established industrial process.[4]

• Mononitration: React [¹³C₆]Toluene with a mixture of nitric acid and sulfuric acid at a controlled temperature to produce a mixture of [¹³C₆]mononitrotoluenes.

• Dinitration: The obtained [¹³C₆]mononitrotoluene mixture is then subjected to a stronger nitrating mixture (higher concentration of nitric and sulfuric acids and higher temperature) to yield [¹³C₆]dinitrotoluenes.

• Trinitration: Finally, the [¹³C₆]dinitrotoluene is treated with an even more potent nitrating agent (e.g., fuming nitric acid and oleum) at a higher temperature to introduce the third nitro group, yielding [¹³C₆]Trinitrotoluene.

• Purification: The crude [¹³C₆]Trinitrotoluene is purified, often by washing with aqueous sodium sulfite (B76179) to remove asymmetrical isomers.[4]

Step 2: Selective Reduction of [¹³C₆]Trinitrotoluene to [¹³C₆]-2-Amino-4,6-dinitrotoluene

Follow the selective reduction procedure as detailed in Protocol 1 , using the synthesized [¹³C₆]Trinitrotoluene as the starting material.

Visualizations

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of isotope-labeled 2-Amino-4,6-dinitrotoluene.

This document provides a comprehensive overview and detailed protocols for the synthesis of isotope-labeled 2-Amino-4,6-dinitrotoluene. Researchers should always perform a thorough risk assessment and adhere to all institutional safety guidelines when handling explosive and hazardous materials.

References

• 1. Preparation of deuterium-labeled biotransformation products of 2,4,6-trinitrotoluene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fate and metabolism of [15N]2,4,6-trinitrotoluene in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 13C and 15N NMR identification of product compound classes from aqueous and solid phase photodegradation of 2,4,6-trinitrotoluene | PLOS One [journals.plos.org]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]

Application Notes and Protocols for the Forensic Analysis of 2-Amino-4,6-dinitrotoluene in Explosives

Introduction

2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT) is a primary degradation product of the widely used explosive, 2,4,6-trinitrotoluene (B92697) (TNT).[1] Its detection in post-blast residues or environmental samples can be a crucial indicator of the original explosive material used.[2] This document provides detailed application notes and experimental protocols for the forensic analysis of 2-A-4,6-DNT, intended for researchers, scientists, and professionals in forensic and analytical chemistry. The protocols outlined below cover sample preparation and analysis using Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Capillary Electrophoresis (CE).

Significance in Forensic Analysis

The presence of 2-A-4,6-DNT, along with its isomer 4-amino-2,6-dinitrotoluene (B94180) (4-A-2,6-DNT), is significant in forensic investigations for several reasons:

• Indicator of TNT: These compounds are characteristic microbial and photolytic degradation products of TNT.[3][4][5] Their presence strongly suggests that TNT was the parent explosive.

• Environmental Fate and Signature: The relative abundance of these isomers can provide insights into the environmental conditions and the time elapsed since the explosion.

• Post-Blast Residue Analysis: Identifying these degradation products is often more feasible than detecting intact TNT, which may be consumed in the explosion.[6]

Sample Preparation for Explosive Residue Analysis

Proper sample preparation is a critical step to ensure accurate and reliable detection of 2-A-4,6-DNT.[7][8][9][10] The choice of method depends on the sample matrix (e.g., soil, water, swabs from surfaces).

General Workflow for Sample Preparation

Caption: General workflow for the preparation of explosive residue samples.

Protocol for Solid Sample (Soil, Debris) Extraction

• Sample Collection: Collect a representative sample from the suspected area.

• Extraction:

  • Weigh approximately 2 grams of the solid sample into a glass vial.

  • Add 10 mL of acetonitrile or methanol.

  • Vortex the sample for 1 minute.

  • Sonicate the sample for 15-30 minutes to ensure thorough extraction.[2]

• Cleanup:

  • Centrifuge the sample to pellet the solid particles.

  • Filter the supernatant through a 0.2 µm syringe filter into a clean vial.

  • For complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary to remove interferences.

• Concentration:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume (e.g., 1 mL) of a suitable solvent (e.g., acetonitrile/water) for analysis.[11]

Analytical Methodologies

Several analytical techniques can be employed for the separation and identification of 2-A-4,6-DNT. The most common and reliable methods are GC-MS, LC-MS, and Capillary Electrophoresis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of thermally stable and volatile compounds. 2-A-4,6-DNT is amenable to GC analysis.[12]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or tandem quadrupole).

• GC Column: A non-polar or medium-polarity column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness), is typically used.[13]

• Injector:

  • Mode: Splitless

  • Temperature: 250 °C

  • Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 90 °C, hold for 2 minutes.[13]

  • Ramp 1: Increase to 165 °C at a rate of 10 °C/min.[13]

  • Ramp 2: Increase to 250 °C at a rate of 5 °C/min, hold for 5 minutes.[13]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[13]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Characteristic Ions for 2-A-4,6-DNT (m/z): 197 (Molecular Ion), 180, 167.[11][13]

Caption: Logical flow of analysis for 2-A-4,6-DNT using GC-MS.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is particularly advantageous for thermally labile compounds and is widely used for the analysis of explosives and their degradation products.[2][14]

• Instrumentation: A high-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC) coupled to a tandem mass spectrometer (e.g., triple quadrupole).

• LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.9 µm particle size) is commonly used.[11]

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile or Methanol[2]

• Gradient Elution:

  • A typical gradient might start at 10-20% B, ramp up to 90-95% B over several minutes, hold, and then return to initial conditions for re-equilibration. The exact gradient should be optimized for the specific instrument and column.

• Flow Rate: 0.2 - 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5-20 µL.[2]

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is often preferred for nitroaromatic compounds. Atmospheric Pressure Chemical Ionization (APCI) can also be used.[11][15]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high sensitivity and specificity.

  • MRM Transitions for 2-A-4,6-DNT: Precursor ion (m/z 196) to product ions (e.g., m/z 180, 166). These transitions should be optimized on the specific instrument.

Capillary Electrophoresis (CE)

CE offers rapid separations with high efficiency and requires minimal sample volume.[16][17] Micellar Electrokinetic Chromatography (MEKC), a mode of CE, is particularly effective for separating neutral and charged explosive compounds.[16]

• Instrumentation: A capillary electrophoresis system with a UV or Diode Array Detector (DAD).

• Capillary: Fused-silica capillary (e.g., 50-75 cm total length, 50-75 µm ID).

• Background Electrolyte (BGE): 20 mM Borax buffer with 50 mM Sodium Dodecyl Sulfate (SDS), pH 8.5.[16]

• Separation Voltage: 20-30 kV.[16]

• Temperature: 25 °C.[16]

• Injection: Hydrodynamic or electrokinetic injection.

• Detection: UV detection at a wavelength of 254 nm.

Quantitative Data Summary

The following tables summarize the limits of detection (LOD) and limits of quantification (LOQ) for 2-A-4,6-DNT and related compounds using various analytical techniques as reported in the literature. It is important to note that these values can vary depending on the specific instrumentation, method parameters, and sample matrix.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for 2-A-4,6-DNT and Related Compounds

Compound	Technique	Matrix	LOD	LOQ	Reference
2-A-4,6-DNT	GC-MS/MS	Water	0.0414 ng/mL	-	[18]
4-A-2,6-DNT	GC-MS/MS	Water	0.0235 ng/mL	-	[18]
2-A-4,6-DNT	LC-MS	Soil	-	1.1-355.0 ng/g	[15]
4-A-2,6-DNT	LC-MS	Soil	-	1.1-355.0 ng/g	[15]
2-A-4,6-DNT	LC-DAD	Soil	~5 µg/kg	-	[2]
4-A-2,6-DNT	LC-DAD	Soil	~5 µg/kg	-	[2]
TNT	CE-Microchip	Seawater (with SPE)	0.34 µg/L	-	[19][20]

Note: Data may be for the general class of compounds or specific isomers as indicated. Direct LOD/LOQ for 2-A-4,6-DNT are not always explicitly stated and may be inferred from studies on TNT and its metabolites.

Conclusion

The forensic analysis of 2-Amino-4,6-dinitrotoluene is a critical component in the investigation of incidents involving the explosive TNT. The choice of analytical technique—GC-MS, LC-MS, or CE—will depend on the available instrumentation, the nature of the sample, and the desired sensitivity. The protocols and data presented in these application notes provide a comprehensive guide for the detection and quantification of this important TNT degradation product, aiding in the accurate identification of explosive materials used in criminal activities. Adherence to rigorous sample preparation and quality control procedures is paramount for obtaining reliable and defensible forensic evidence.

References

• 1. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Biological Degradation of 2,4,6-Trinitrotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. researchgate.net [researchgate.net]
• 9. sciencedaily.com [sciencedaily.com]
• 10. asomef.org.co [asomef.org.co]
• 11. lcms.cz [lcms.cz]
• 12. researchgate.net [researchgate.net]
• 13. Characterization of Metabolites in the Biotransformation of 2,4,6-Trinitrotoluene with Anaerobic Sludge: Role of Triaminotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Interpol review of the analysis and detection of explosives and explosives residues - PMC [pmc.ncbi.nlm.nih.gov]
• 15. akjournals.com [akjournals.com]
• 16. Capillary electrophoretic separation of TNT and its transformation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. bio-rad.com [bio-rad.com]
• 18. ukm.my [ukm.my]
• 19. apps.dtic.mil [apps.dtic.mil]
• 20. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving Selectivity in 2-Amino-4,6-dinitrotoluene (ADNT) Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the selectivity of 2-Amino-4,6-dinitrotoluene (ADNT) synthesis. Our focus is on providing practical solutions to common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the most common and selective method for synthesizing 2-Amino-4,6-dinitrotoluene (ADNT)?

A1: The most reported selective method for synthesizing ADNT is through the controlled reduction of 2,4,6-trinitrotoluene (B92697) (TNT). Specifically, the use of hydrazine (B178648) hydrate (B1144303) in the presence of a catalyst like ferric chloride (FeCl₃) and charcoal has been shown to selectively reduce one of the ortho-nitro groups of TNT to an amino group, yielding 2-Amino-4,6-dinitrotoluene.[1] This method is favored for its high selectivity under controlled conditions.

Q2: What are the main isomeric byproducts in ADNT synthesis, and why are they a concern?

A2: The primary isomeric byproduct of concern is 4-Amino-2,6-dinitrotoluene (4-ADNT). The formation of this isomer is a significant issue as its physical and chemical properties are very similar to ADNT, making separation difficult. In many applications, the presence of 4-ADNT as an impurity is undesirable and can affect the performance and safety of the final product.

Q3: How can I minimize the formation of the 4-Amino-2,6-dinitrotoluene (4-ADNT) isomer?

A3: Minimizing the formation of 4-ADNT relies on carefully controlling the reaction conditions. Key factors include:

• Choice of Reducing Agent: Hydrazine hydrate has demonstrated high selectivity for the ortho-nitro group reduction.[1]

• Catalyst System: The combination of FeCl₃ and charcoal is crucial for directing the reduction to the desired position.

• Temperature: Lowering the reaction temperature can improve selectivity by making the reaction more sensitive to the energetic differences between the transition states leading to the different isomers.

• Stoichiometry: Precise control over the molar ratio of the reducing agent to TNT is critical to prevent over-reduction or non-selective reduction.

Q4: What analytical methods are recommended for quantifying the ratio of ADNT to its isomers?

A4: High-Performance Liquid Chromatography (HPLC) is the most effective method for the separation and quantification of ADNT and its isomers.[2][3] A method utilizing a diol functionalized column has shown excellent resolution between 2-ADNT and 4-ADNT.[2][3]

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-Amino-4,6-dinitrotoluene.

Problem 1: Low Yield of 2-Amino-4,6-dinitrotoluene (ADNT)

Possible Cause	Suggested Solution
Incomplete Reaction	- Ensure the reducing agent (e.g., hydrazine hydrate) is fresh and of high purity. - Verify the activity of the catalyst. If using a heterogeneous catalyst like Pd/C with a hydrogen donor, ensure it is not poisoned. - Increase the reaction time or temperature moderately, but monitor for decreased selectivity.
Sub-optimal Reagent Stoichiometry	- Carefully control the molar ratio of the reducing agent to TNT. An insufficient amount will lead to incomplete conversion, while a large excess can promote over-reduction to di- and tri-amino derivatives.
Poor Solubility of Reactants	- Ensure adequate stirring to maintain a homogenous reaction mixture. - Consider using a co-solvent to improve the solubility of TNT, but verify its compatibility with the reaction chemistry.
Product Loss During Workup	- Optimize the extraction and purification steps. Ensure the pH is appropriately adjusted during aqueous washes to minimize the solubility of the product. - Use appropriate and minimal amounts of solvent for recrystallization to avoid significant product loss in the mother liquor.

Problem 2: Poor Selectivity (High Formation of 4-Amino-2,6-dinitrotoluene)

Possible Cause	Suggested Solution
Incorrect Reaction Temperature	- Maintain a consistently low reaction temperature. Fluctuations or running the reaction at a higher temperature can favor the formation of the thermodynamically more stable 4-ADNT isomer.
Ineffective Catalyst System	- Ensure the catalyst (e.g., FeCl₃ and charcoal) is properly dispersed in the reaction mixture. - The quality and source of the catalyst can significantly impact selectivity. Consider screening catalysts from different suppliers.
Rate of Reagent Addition	- Add the reducing agent dropwise or in small portions to maintain a low localized concentration. This can help to control the reaction rate and improve selectivity.
Solvent Effects	- The choice of solvent can influence the isomer ratio. While less predictable, systematically screening different solvents may reveal conditions that favor ortho-substitution.

Problem 3: Presence of Over-Reduced Byproducts (Diamino and Triamino-nitrotoluenes)

Possible Cause	Suggested Solution
Excess of Reducing Agent	- Precisely control the stoichiometry of the reducing agent. Use the minimum amount required for the selective mono-reduction.
Prolonged Reaction Time	- Monitor the reaction progress closely using an appropriate analytical technique (e.g., TLC or HPLC). Quench the reaction as soon as the starting material is consumed to prevent further reduction of the desired product.
High Reaction Temperature	- Higher temperatures can accelerate the rate of all reduction steps, including the undesired ones. Maintain the recommended reaction temperature.

Data Presentation

Table 1: Influence of Reaction Conditions on ADNT Synthesis (Selective Reduction of TNT)

Reducing System	Catalyst	Temperature (°C)	Solvent	Yield of 2-ADNT (%)	Selectivity (2-ADNT:4-ADNT)	Reference
Hydrazine Hydrate	FeCl₃ / Charcoal	20-25	Methanol (B129727)	~70	High (Primarily 2-ADNT)	[1]
NaBH₄	FeCl₂	Room Temp.	Ethanol	Moderate	Moderate	General Method
H₂	Pd/C	25-50	Ethyl Acetate	Variable	Low to Moderate	General Method
SnCl₂·2H₂O	None	Reflux	Ethanol	High	Low	[4]
Fe / NH₄Cl	None	Reflux	Ethanol/Water	High	Low	[4]

Note: "General Method" refers to commonly used reduction methods for nitroarenes, where specific yield and selectivity for ADNT may vary and require optimization.

Experimental Protocols

Key Experiment: Selective ortho-Monoreduction of 2,4,6-Trinitrotoluene (TNT)

This protocol is based on the selective reduction using hydrazine hydrate.

Materials:

• 2,4,6-Trinitrotoluene (TNT)

• Hydrazine hydrate (80-100%)

• Ferric chloride hexahydrate (FeCl₃·6H₂O)

• Activated charcoal

• Methanol

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve TNT in methanol.

• Catalyst Addition: To the stirred solution, add a catalytic amount of ferric chloride hexahydrate and activated charcoal.

• Reagent Addition: Cool the mixture in an ice bath. Slowly add a solution of hydrazine hydrate in methanol dropwise via the dropping funnel, ensuring the internal temperature is maintained between 10-15°C.

• Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the TNT is consumed.

• Workup:

  • Filter the reaction mixture to remove the charcoal and any other solids.

  • Evaporate the methanol under reduced pressure.

  • Dissolve the residue in dichloromethane and wash with a dilute HCl solution to remove any unreacted hydrazine.

  • Wash the organic layer with a saturated solution of sodium bicarbonate and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Remove the solvent by rotary evaporation.

  • The crude product can be purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to separate 2-Amino-4,6-dinitrotoluene from any isomeric byproducts and other impurities.

Visualizations

Signaling Pathway: Selective Reduction of TNT

Caption: Selective reduction pathway of TNT to ADNT.

Experimental Workflow: ADNT Synthesis and Purification

Caption: Workflow for the synthesis and purification of ADNT.

Logical Relationship: Troubleshooting Selectivity Issues

Caption: Troubleshooting logic for poor selectivity in ADNT synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography | PLOS One [journals.plos.org]
• 4. benchchem.com [benchchem.com]

challenges in separating 2-Amino-4,6-dinitrotoluene from its isomers

Topic: Challenges in Separating 2-Amino-4,6-dinitrotoluene from its Isomers

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the separation of 2-Amino-4,6-dinitrotoluene (2A-4,6-DNT) from its structural isomers, primarily 4-Amino-2,6-dinitrotoluene (4A-2,6-DNT). Due to their similar physical and chemical properties, achieving high-purity separation of these isomers can be a significant experimental hurdle. This guide provides troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to facilitate your research.

Troubleshooting Guide

This section addresses specific issues you may encounter during your separation experiments in a direct question-and-answer format.

Q1: Why am I seeing poor resolution or complete co-elution of my aminodinitrotoluene isomer peaks in HPLC?

A1: Co-elution is the most common challenge in separating 2A-4,6-DNT and its isomers due to their structural similarity.[1][2] The key is to enhance the selectivity of your chromatographic system.

• Probable Causes & Solutions:

  • Inappropriate Stationary Phase: Your current column may not have the right chemistry to differentiate between the isomers.

    • Recommendation: Consider switching your stationary phase. While standard C18 columns can be used, specialized columns may offer better selectivity. For instance, a Diol column has been shown to provide excellent resolution for aminodinitrotoluene isomers due to charge-transfer complex formation between the hydroxyl groups on the column and the nitroaromatic compounds.[3] Phenyl-based columns can also provide alternative selectivity through pi-pi interactions.[3]

  • Suboptimal Mobile Phase Composition: The mobile phase composition is a critical factor in achieving separation.

    • Recommendation: Systematically optimize your mobile phase.

      • Solvent Strength: Adjust the ratio of your organic modifier (e.g., acetonitrile (B52724) or methanol) to the aqueous phase. A lower organic content generally increases retention time and may improve resolution.

      • Solvent Type: Switching between acetonitrile and methanol (B129727) can alter selectivity, as they have different interactions with the analyte and stationary phase.[1]

      • pH: For ionizable compounds, small adjustments in mobile phase pH can significantly impact retention and selectivity.[1]

  • Temperature: Column temperature can influence the separation.

    • Recommendation: Experiment with different column temperatures. Sometimes, a lower temperature can enhance selectivity.

Q2: My chromatogram shows significant peak tailing for the isomer peaks. How can I improve the peak shape?

A2: Peak tailing can compromise the accuracy of quantification and indicates secondary interactions or other system issues.[4]

• Probable Causes & Solutions:

  • Secondary Interactions with Stationary Phase: Residual silanol (B1196071) groups on silica-based columns can interact with the amino group of the analytes, causing tailing.

    • Recommendation: Use a well-end-capped column or a column with a base-deactivated stationary phase. Lowering the mobile phase pH with an acid modifier (e.g., 0.1% formic acid) can suppress silanol ionization and reduce these interactions.[4]

  • Column Overload: Injecting too much sample can lead to peak distortion.

    • Recommendation: Reduce the injection volume or dilute your sample.[4]

  • Sample Solvent Mismatch: If your sample is dissolved in a solvent much stronger than your mobile phase, it can cause poor peak shape.

    • Recommendation: Dissolve your sample in the initial mobile phase whenever possible.[4]

Q3: My retention times are shifting between runs. What could be the cause?

A3: Unstable retention times make peak identification difficult and suggest a problem with the HPLC system's stability or the method's robustness.[1]

• Probable Causes & Solutions:

  • Inadequate Column Equilibration: The column may not be fully equilibrated with the mobile phase between injections, especially when using gradients.

    • Recommendation: Increase the column equilibration time between runs.

  • Mobile Phase Instability: The mobile phase composition may be changing over time due to evaporation of the more volatile component.

    • Recommendation: Prepare fresh mobile phase daily and keep the solvent reservoirs capped.

  • Pump Issues: Fluctuations in pump pressure can lead to inconsistent flow rates and shifting retention times.

    • Recommendation: Check the pump for leaks and ensure it is properly primed.

  • Column Temperature Fluctuations: Inconsistent column temperature will affect retention times.

    • Recommendation: Use a column oven to maintain a constant temperature.

Frequently Asked Questions (FAQs)

Q1: What is the most effective HPLC column for separating 2-Amino-4,6-dinitrotoluene from its isomers?

A1: Based on comparative studies, a Diol column has demonstrated superior performance in separating aminodinitrotoluene isomers compared to C-18 and Phenyl-3 columns.[3] The Diol column offers significantly improved resolution and lower solvent consumption.[3] The separation mechanism on a Diol column is dominated by the formation of charge-transfer complexes between the electron-donating hydroxyl groups of the stationary phase and the electron-accepting nitroaromatic analytes.[3]

Q2: Can I use crystallization to separate these isomers?

A2: Fractional crystallization can be a viable method, particularly for the dinitrotoluene precursors of your target compounds. The success of this technique depends on the differences in solubility of the isomers in a given solvent system at various temperatures. For instance, cooling a 10% solution of dinitrotoluenes in 95% ethanol (B145695) can lead to the crystallization of 2,4-dinitrotoluene (B133949) while other isomers remain in the mother liquor.[5] Similar principles can be applied to the aminodinitrotoluene isomers, but this may require more extensive method development. Derivatization to alter the physical properties of the isomers followed by crystallization is another advanced technique.[6]

Q3: How can I confirm the identity of the separated isomer peaks?

A3: Mass spectrometry (MS) is a powerful tool for identifying isomers.[7][8] By coupling your HPLC system to a mass spectrometer (LC-MS), you can obtain mass spectra for each eluting peak. While the isomers will have the same molecular weight, their fragmentation patterns upon collision-induced dissociation (CID) can be different, allowing for unambiguous identification.[7][8] For example, 2A-4,6-DNT and 4A-2,6-DNT show significant differences in their fragmentation sequences.[7][8]

Data Presentation

Table 1: Comparison of HPLC Column Performance for Aminodinitrotoluene Isomer Separation

Parameter	Diol Column	C-18 Column	Phenyl-3 Column
Detection Limit (µg/L)	0.78 - 1.17	Not specified	0.62 - 1.32
Resolution (2,4-DNT & 2,6-DNT)	> 2.06	Lower	~2% peak overlap
Solvent Consumption (mL/min)	8.8	Higher	Higher
Selectivity Factor (α)	Not specified	Not specified	1.04
Analysis Time	< 13 minutes	Longer	Fast, but with overlap

Data summarized from a study on the separation of TNT and its byproducts.[3]

Experimental Protocols

Protocol 1: HPLC Separation of 2-Amino-4,6-dinitrotoluene Isomers using a Diol Column

This protocol is a starting point for method development based on a successful separation method.[3]

• HPLC System: A standard HPLC system with a UV detector.

• Column: Diol stationary phase column.

• Mobile Phase:

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient Elution:

  • Start with a higher concentration of Solvent A and gradually increase the concentration of Solvent B over the course of the run. The exact gradient profile will need to be optimized for your specific column dimensions and instrument.

• Flow Rate: Approximately 1.0 mL/min (adjust as needed based on column dimensions and desired backpressure).

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 25°C) for improved reproducibility.

• Detection: UV detection at a wavelength appropriate for the analytes (e.g., 254 nm).

• Injection Volume: 10-20 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition.

Protocol 2: Synthesis of 2-Amino-4,6-dinitrotoluene

This protocol describes a method for the synthesis of 2-Amino-4,6-dinitrotoluene from 2,4,6-trinitrotoluene (B92697) (TNT).[9]

• Materials:

  • 2,4,6-trinitrotoluene (TNT)

  • Glacial acetic acid

  • Iron powder (400 mesh)

  • Water

• Procedure:

  • Dissolve 1.0 g of TNT in 22 mL of glacial acetic acid in a suitable reaction flask.

  • With vigorous stirring, add 0.82 g of iron powder in small portions over a period of two hours. The reaction mixture will turn into a red suspension.

  • After the addition is complete, continue stirring for a designated period (monitoring by TLC is recommended).

  • Dilute the red reaction suspension with 50 mL of water. A bright yellow precipitate should form.

  • Filter the precipitate to collect the crude 2-Amino-4,6-dinitrotoluene.

  • The product can be used as is if chromatographically pure, or it can be further purified by recrystallization.

Visualizations

Caption: Workflow for the synthesis and separation of 2-Amino-4,6-dinitrotoluene.

Caption: Troubleshooting flowchart for poor HPLC separation of isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Sciencemadness Discussion Board - Separation of nitrotoluene isomers - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. CN103319352A - Technology for separating and purifying 2,4-diaminotoluene and 2,6-diaminotoluene by derivatization crystallization process - Google Patents [patents.google.com]
• 7. Differentiation of isomeric dinitrotoluenes and aminodinitrotoluenes using electrospray high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. prepchem.com [prepchem.com]

Technical Support Center: Overcoming Matrix Effects in LC-MS Analysis of 2-Amino-4,6-dinitrotoluene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 2-Amino-4,6-dinitrotoluene?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), resulting in inaccurate and unreliable quantification of 2-A-4,6-DNT.[2] These effects are a significant challenge in LC-MS analysis, particularly when dealing with complex matrices such as soil, water, or biological fluids.[1]

Q2: How can I determine if my 2-Amino-4,6-dinitrotoluene analysis is affected by matrix effects?

A2: Two primary methods are used to assess matrix effects:

• Post-Extraction Spike: In this method, a known amount of 2-A-4,6-DNT standard is added to a blank matrix extract that has already undergone the sample preparation process. The response of this spiked extract is then compared to the response of a pure standard solution of the same concentration in a clean solvent. A significant difference between the two signals indicates the presence of matrix effects.

• Post-Column Infusion: This technique involves infusing a constant flow of a 2-A-4,6-DNT standard solution directly into the mass spectrometer's ion source, post-analytical column. A blank matrix extract is then injected onto the LC system. Any fluctuation (dip or peak) in the constant signal at the retention time of 2-A-4,6-DNT indicates the presence of co-eluting matrix components that are causing ion suppression or enhancement.

Q3: What are the primary strategies to overcome matrix effects for 2-A-4,6-DNT analysis?

A3: The main strategies can be grouped into three categories:

• Effective Sample Preparation: The goal is to remove as many interfering matrix components as possible before LC-MS analysis. Common techniques include Solid Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

• Chromatographic Optimization: Modifying the LC method can help to chromatographically separate 2-A-4,6-DNT from interfering compounds, preventing them from co-eluting and entering the mass spectrometer at the same time.

• Calibration and Correction Strategies: When matrix effects cannot be completely eliminated through sample preparation and chromatography, specific calibration techniques can be used to compensate for their impact. These include the use of internal standards and matrix-matched calibration.

Q4: Is a stable isotope-labeled internal standard available for 2-Amino-4,6-dinitrotoluene?

A4: As of late 2025, a commercially available stable isotope-labeled (e.g., ¹³C- or D-labeled) internal standard specifically for 2-Amino-4,6-dinitrotoluene is not readily found in major supplier catalogs. This is a significant consideration, as the use of such a standard is the most effective way to correct for matrix effects.[2]

A5: In the absence of a specific stable isotope-labeled internal standard, the following are recommended alternatives:

• Use of a Structurally Similar Labeled Internal Standard: Consider using a stable isotope-labeled standard of a closely related compound, such as 2,4,6-Trinitrotoluene (TNT) or another dinitrotoluene isomer, which are commercially available. While not a perfect match, they will have similar chemical properties and retention times, offering better correction than a non-related internal standard. However, it is crucial to validate that the chosen analogue behaves similarly to 2-A-4,6-DNT in the specific matrix and chromatographic conditions.

• Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix that is representative of the samples being analyzed. This approach helps to ensure that the standards and the samples experience similar matrix effects, leading to more accurate quantification.

• Standard Addition Method: This method involves adding known amounts of a 2-A-4,6-DNT standard to the actual samples. By observing the increase in signal with each addition, the initial concentration of the analyte in the sample can be determined. This is a very accurate method for correcting matrix effects but is more time-consuming as each sample requires multiple analyses.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Solutions
Poor recovery of 2-A-4,6-DNT	Inefficient sample extraction.	Optimize Sample Preparation: - For soil and sediment, consider acetonitrile (B52724) extraction via sonication as described in EPA Method 8330B.[3]- For water samples, Solid Phase Extraction (SPE) is often preferred.[3]- Evaluate different SPE sorbents (e.g., C18, HLB) and elution solvents.- For complex matrices, a QuEChERS-based approach may provide a good balance of recovery and cleanup.
Inconsistent results and poor reproducibility	Variable matrix effects between samples.	Improve Matrix Effect Compensation: - Implement matrix-matched calibration curves.[2]- If possible, use a structurally similar stable isotope-labeled internal standard.- Ensure thorough homogenization of samples to minimize variability.
Ion suppression observed	Co-elution of matrix components.	Enhance Chromatographic Separation: - Modify the gradient elution profile to better separate 2-A-4,6-DNT from interfering peaks.- Experiment with different analytical columns (e.g., C18, Phenyl-Hexyl) to alter selectivity.- Adjust the mobile phase composition, such as the pH or organic modifier.
Low signal intensity for 2-A-4,6-DNT	Significant ion suppression or poor ionization.	Optimize MS Parameters and Sample Preparation: - Perform a thorough cleanup of the sample extract to remove interfering substances.- Consider sample dilution to reduce the concentration of matrix components entering the ion source.[4]- Optimize the ionization source parameters (e.g., spray voltage, gas flows, temperature) for 2-A-4,6-DNT.- Evaluate different ionization modes (e.g., ESI vs. APCI), as APCI can sometimes be less susceptible to matrix effects for certain compounds.

Experimental Protocols

Protocol 1: Sample Preparation of 2-Amino-4,6-dinitrotoluene from Soil using Acetonitrile Extraction (Based on EPA Method 8330B)

• Sample Homogenization: Air-dry the soil sample and sieve to remove large debris.

• Extraction:

  • Weigh 2 g of the homogenized soil into a vial.

  • Add 10 mL of acetonitrile.

  • If a surrogate or internal standard is used, spike it into the acetonitrile before adding it to the soil.

  • Sonicate the sample in a cooled ultrasonic bath for 18 hours.

• Clarification:

  • Allow the sample to settle.

  • Filter the extract through a 0.5 µm filter.

• Analysis: The extract is now ready for LC-MS analysis.

Protocol 2: Solid Phase Extraction (SPE) of 2-Amino-4,6-dinitrotoluene from Water

• Cartridge Conditioning: Condition a reversed-phase SPE cartridge (e.g., C18 or polymeric) with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Pass 100 mL of the water sample through the SPE cartridge at a slow, steady flow rate (e.g., 5 mL/min).

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Elution: Elute the 2-A-4,6-DNT from the cartridge with a small volume (e.g., 2 x 1 mL) of a suitable organic solvent, such as acetonitrile or methanol.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of mobile phase for LC-MS analysis.

Quantitative Data Summary

While specific comparative data for 2-Amino-4,6-dinitrotoluene is limited in the literature, the following table provides a general comparison of common sample preparation techniques for the analysis of organic compounds in complex matrices. The expected performance for 2-A-4,6-DNT would likely follow these trends.

Sample Preparation Technique	Typical Analyte Recovery	Effectiveness in Reducing Matrix Effects	Throughput	Solvent Consumption
Dilute-and-Shoot	~100% (no extraction loss)	Low	High	Low
Protein Precipitation (PPT)	Variable, can be low due to co-precipitation	Low to Moderate	High	Low
Liquid-Liquid Extraction (LLE)	Good to Excellent (70-100%)[5]	Moderate to High	Low to Moderate	High
Solid Phase Extraction (SPE)	Excellent (>80-90%)[5]	High	Moderate	Moderate
QuEChERS	Good to Excellent (70-120%)	High	High	Moderate

Visualizations

Caption: Experimental workflow for the analysis of 2-Amino-4,6-dinitrotoluene.

Caption: Troubleshooting logic for addressing matrix effects.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. 2-Amino-4,6-Dinitrotoluene Solution - Certified Reference Material at Best Price [nacchemical.com]
• 4. Study of the matrix effects and sample dilution influence on the LC-ESI-MS/MS analysis using four derivatization reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]

Technical Support Center: Enhancing Microbial Degradation of 2-Amino-4,6-dinitrotoluene (2A46DNT)

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working on the microbial degradation of 2-Amino-4,6-dinitrotoluene (2A46DNT), a common metabolite of the explosive 2,4,6-trinitrotoluene (B92697) (TNT).

Frequently Asked Questions (FAQs)

Q1: My microbial culture is showing slow or no degradation of 2A46DNT. What are the common causes?

A1: Several factors can impede the degradation of 2A46DNT. The most common issues include:

• Lack of a suitable carbon or nitrogen source: Many bacterial strains cannot use 2A46DNT or its parent compound, TNT, as a sole source of carbon and nitrogen.[1][2] The degradation is often a cometabolic process, requiring an additional, more easily metabolizable substrate.[1]

• Inappropriate microbial strain: The selected microorganism may lack the specific enzymatic machinery, such as non-specific NAD(P)H-dependent nitroreductases, required for the initial reduction steps of the nitro groups.[3]

• Sub-optimal environmental conditions: Factors like pH, temperature, and oxygen availability can significantly impact microbial activity and enzymatic function.

• Toxicity of 2A46DNT or its metabolites: High concentrations of 2A46DNT can be toxic to microorganisms. Furthermore, the accumulation of intermediate metabolites, such as diaminonitrotoluenes or condensed azoxy compounds, can be more toxic than the parent compound, inhibiting further degradation.[1][4]

Q2: How can I enhance the rate of 2A46DNT degradation in my experiment?

A2: To enhance the degradation rate, consider the following strategies:

• Nutrient Amendment (Cometabolism): Supplement the culture medium with an exogenous carbon and/or nitrogen source. The addition of an amino nitrogen source, for example, has been shown to considerably increase the efficacy of TNT transformation by up-regulating nitroreductase enzymes.[1] Simple carbon sources like glucose or molasses can also stimulate microbial activity.[5][6]

• Use of Microbial Consortia: Instead of a single strain, use a mixed microbial consortium. Different species can perform sequential degradation steps, preventing the accumulation of toxic intermediates and leading to more complete mineralization.[7][8]

• Addition of Biosurfactants: Biosurfactants, such as rhamnolipids, can increase the bioavailability of hydrophobic compounds like 2A46DNT, making them more accessible to microbial cells and enhancing the degradation rate.[6][9][10]

• Genetic Engineering: Modify a robust microbial strain (e.g., Pseudomonas fluorescens) by introducing genes that encode the necessary degradation pathway enzymes from a known degrader strain (e.g., Burkholderia sp.).[11][12]

Q3: What are the typical metabolic products of 2A46DNT degradation, and are they stable?

A3: The microbial transformation of 2A46DNT typically begins with the reduction of the remaining nitro group. The primary product is often 2,4-diamino-6-nitrotoluene (B1208478) (2,4-DA-6-NT) .[4][13] Under some conditions, further reduction can lead to 2,4,6-triaminotoluene (B1203909) (TAT).[5] However, these amino derivatives can be unstable. For instance, hydroxylamine (B1172632) intermediates, formed during nitro group reduction, can condense to form highly recalcitrant azoxytetranitrotoluenes.[5][14] Some metabolites, like 2,6-diamino-4-nitrotoluene (B1213746) (2,6-DANT), have been observed to be persistent and not easily degraded further by certain strains.[15]

Q4: Should I use aerobic or anaerobic conditions for my degradation experiment?

A4: Both aerobic and anaerobic conditions can facilitate the degradation of TNT and its derivatives, but they proceed via different pathways.

• Aerobic conditions: Often involve initial reductive steps to form aminodinitrotoluenes, followed by potential oxidative reactions.[3][6] Some aerobic bacteria can use TNT as a nitrogen source by removing nitro groups as nitrite.[5] However, the complete reduction of all three nitro groups of TNT typically requires anaerobic conditions.[3]

• Anaerobic conditions: Are highly effective at reducing the nitro groups, leading to the formation of di- and tri-amino derivatives.[5][6] Anaerobic processes are crucial for the complete reduction of the compound.[13] A combined anaerobic-aerobic sequential process can be very effective, where the initial reduction occurs anaerobically, and the resulting metabolites are mineralized aerobically.[13]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No degradation observed	Microbial strain lacks the necessary enzymes.	1. Screen for more effective microbial strains or use a known degrader consortium.[7] 2. Consider genetic modification to introduce degradation pathways.[11][12]
Culture medium lacks essential co-substrates.	1. Amend the medium with a readily available carbon source (e.g., glucose, acetate, molasses) and a nitrogen source (e.g., ammonium (B1175870) chloride).[1][16]
Degradation starts but stalls quickly	Accumulation of toxic intermediate metabolites.	1. Analyze for intermediates like 2,4-DA-6-NT or azoxy compounds. 2. Switch to a microbial consortium capable of degrading the identified intermediates.[7] 3. Implement a sequential anaerobic-aerobic system.[13]
Substrate concentration is too high, causing toxicity.	1. Lower the initial concentration of 2A46DNT. 2. Use a fed-batch reactor to maintain a low, non-toxic substrate concentration.
Low bioavailability of 2A46DNT (especially in soil slurry)	2A46DNT is strongly adsorbed to the soil matrix.	1. Add a biocompatible surfactant or biosurfactant (e.g., Tween 80, rhamnolipids) to increase the solubility and bioavailability of the compound.[6][10]
Inconsistent results between replicates	Non-homogenous inoculum or sample matrix.	1. Ensure the microbial inoculum is well-mixed before distribution. 2. In soil experiments, thoroughly homogenize the soil before creating microcosms.
Contamination of the culture.	1. Perform sterility checks on the medium and equipment. 2. Use strict aseptic techniques during all manipulations.

Quantitative Data Summary

Table 1: Enhancement Strategies for Nitroaromatic Compound Degradation

Enhancement Strategy	Microorganism/System	Target Compound	Key Finding	Degradation Efficiency/Rate	Reference
Nutrient Amendment	Citrobacter youngae E4	TNT	Addition of an amino nitrogen source significantly increased TNT transformation.	Dose-dependent increase in efficacy.	[1]
Nutrient Amendment	Immobilized Microorganism-Biological Filter	TNT	An electron donor (ethanol) was crucial for high degradation rates.	>97.5% degradation with sufficient ethanol.	[13]
Biosurfactant Addition	Pseudomonas aeruginosa	2,4-DNT in soil slurry	Rhamnolipid biosurfactants enhanced DNT biotransformation over 10 days.	Faster degradation kinetics compared to no biosurfactant.	[10]
Biosurfactant Addition	Mixed Culture	TNT in soil	Tween 80 desorbed TNT from soil, making it available to microbes.	Faster degradation of TNT and 4-amino-2,6-dinitrotoluene.	[6]
Microbial Consortium	Aerobic Fluidized-Bed Biofilm Reactor	2,4-DNT & 2,6-DNT	A mixed culture successfully degraded a mixture of isomers simultaneously.	>98% for 2,4-DNT; >94% for 2,6-DNT.	[17]
Genetic Engineering	Pseudomonas fluorescens RE	2,4-DNT	Chromosomal integration of dnt genes created a stable degrading strain.	Capable of degrading 2,4-DNT at temperatures as low as 10°C.	[11][12]

Experimental Protocols

Protocol 1: Batch Bioreactor Experiment for 2A46DNT Degradation

• Medium Preparation: Prepare a suitable mineral salts medium (MSM). A common formulation includes K₂HPO₄, KH₂PO₄, (NH₄)₂SO₄, MgSO₄·7H₂O, and a trace element solution. Autoclave to sterilize.

• Inoculum Preparation: Grow the selected microbial strain(s) in a rich medium (e.g., Luria-Bertani broth) to the late exponential phase. Harvest cells by centrifugation, wash twice with sterile MSM to remove residual rich medium, and resuspend in MSM to a desired optical density (e.g., OD₆₀₀ = 1.0).

• Bioreactor Setup:

  • Add sterile MSM to a sterilized bioreactor vessel.

  • If required, add the cometabolite (e.g., glucose to 5 mM) and/or biosurfactant from a sterile stock solution.

  • Add 2A46DNT from a concentrated, filter-sterilized stock solution (e.g., in acetone (B3395972) or methanol (B129727), ensuring the final solvent concentration is non-toxic, typically <0.1%) to the desired starting concentration (e.g., 50-100 mg/L).

  • Inoculate the reactor with the prepared microbial suspension (e.g., 5% v/v).

• Incubation: Maintain the bioreactor at the optimal temperature (e.g., 30°C) and agitation speed. For aerobic conditions, supply filtered air. For anaerobic conditions, sparge the medium with N₂ gas before inoculation and maintain a nitrogen headspace.

• Sampling: At regular time intervals (e.g., 0, 6, 12, 24, 48, 72 hours), aseptically withdraw a sample from the bioreactor.

• Sample Processing: Immediately centrifuge the sample to pellet the cells. Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis. Store samples at 4°C until analysis.

Protocol 2: Quantification of 2A46DNT and Metabolites by HPLC

• Instrumentation: Use a High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector and a C18 reverse-phase column.

• Mobile Phase: Prepare a mobile phase, typically a gradient or isocratic mixture of acetonitrile (B52724) and water or methanol and water. A common method involves a gradient elution to separate compounds with different polarities.[18]

• Standard Preparation: Prepare a series of calibration standards of 2A46DNT and any expected metabolites (e.g., 2,4-DA-6-NT) of known concentrations in the mobile phase.

• Analysis:

  • Set the detector wavelength to a value where 2A46DNT and its metabolites have strong absorbance (e.g., 254 nm).

  • Inject a fixed volume (e.g., 20 µL) of the filtered samples and standards onto the column.

  • Record the chromatograms. Identify peaks by comparing their retention times with those of the standards.

• Quantification: Generate a calibration curve for each compound by plotting peak area versus concentration for the standards. Use the linear regression equation from the curve to calculate the concentration of each compound in the experimental samples.

Visualizations

Caption: General experimental workflow for a 2A46DNT biodegradation study.

Caption: Simplified microbial degradation pathway of TNT to 2A46DNT and beyond.

References

• 1. Enhancement of microbial 2,4,6-trinitrotoluene transformation with increased toxicity by exogenous nutrient amendment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aerobic Degradation of Dinitrotoluenes and Pathway for Bacterial Degradation of 2,6-Dinitrotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,4,6-Trinitrotoluene Degradation Pathway [eawag-bbd.ethz.ch]
• 4. researchgate.net [researchgate.net]
• 5. Biological Degradation of 2,4,6-Trinitrotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Microbial consortia that degrade 2,4-DNT by interspecies metabolism: isolation and characterisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Construction of microbial consortia for microbial degradation of complex compounds [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. ascelibrary.org [ascelibrary.org]
• 11. Engineering Pseudomonas fluorescens for biodegradation of 2,4-dinitrotoluene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. cortecvci.com [cortecvci.com]
• 14. Initial Reductive Reactions in Aerobic Microbial Metabolism of 2,4,6-Trinitrotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bioconversion of 2,4-diamino-6-nitrotoluene to a novel metabolite under anoxic and aerobic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. lib3.dss.go.th [lib3.dss.go.th]
• 18. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting poor peak shape in GC analysis of 2-Amino-4,6-dinitrotoluene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor peak shape during the Gas Chromatography (GC) analysis of 2-Amino-4,6-dinitrotoluene (2-ADNT).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues leading to poor peak shape for 2-Amino-4,6-dinitrotoluene in a question-and-answer format.

Q1: My peak for 2-Amino-4,6-dinitrotoluene is tailing. What are the likely causes and how can I fix it?

A1: Peak tailing for polar and active compounds like 2-Amino-4,6-dinitrotoluene is a common issue in GC analysis. It is often caused by unwanted interactions between the analyte and active sites within the GC system. Here’s a step-by-step guide to troubleshoot this issue:

• Active Sites in the Inlet: The liner, septum, and any glass wool in the inlet can have active silanol (B1196071) groups that interact with the amino group of 2-ADNT.

  • Solution: Use a fresh, deactivated (silanized) inlet liner.[1][2] Consider using a liner without glass wool or ensure the glass wool is also properly deactivated. Regularly replace the septum to prevent sample adsorption and septum bleed.[2]

• Column Contamination and Degradation: The stationary phase at the head of the column can become contaminated with non-volatile residues from previous injections, creating active sites.

  • Solution: Trim the first 10-20 cm from the front of the column to remove contaminated sections.[1] If the problem persists, the column may be degraded and require replacement.

• Improper Column Installation: If the column is not installed correctly in the inlet or detector, it can create dead volumes, leading to peak tailing.

  • Solution: Ensure the column is cut cleanly and squarely.[1] Follow the instrument manufacturer's instructions for the correct column insertion depth into the inlet and detector.

• Insufficiently Inert Flow Path: The entire sample flow path, including transfer lines and detector components, should be as inert as possible.

  • Solution: Utilize inert-coated consumables, such as liners, columns, and detector jets, to minimize interactions with the analyte.

Q2: I am observing peak fronting for my 2-Amino-4,6-dinitrotoluene peak. What does this indicate and what should I do?

A2: Peak fronting, where the peak is broader at the beginning and sharp at the end, is typically a sign of column overload.[1][3][4][5] This means that too much sample is being introduced onto the column, saturating the stationary phase.

• High Sample Concentration: The concentration of 2-ADNT in your sample may be too high.

  • Solution: Dilute your sample and reinject. This is often the simplest and most effective solution.[5]

• Large Injection Volume: Injecting too large a volume of your sample can also lead to overloading.

  • Solution: Reduce the injection volume.

• Inappropriate Injection Mode: If using a splitless injection, the amount of sample transferred to the column might be too large.

  • Solution: Switch to a split injection or increase the split ratio to reduce the amount of sample reaching the column.

• Column Choice: The column may not have sufficient capacity for your sample.

  • Solution: Consider using a column with a thicker stationary phase film or a wider internal diameter, as these have higher sample capacities.

Q3: My 2-Amino-4,6-dinitrotoluene peak is broad or splitting. What could be the cause?

A3: Peak broadening or splitting can arise from several factors related to the injection technique and system setup.

• Solvent Effects in Splitless Injection: In splitless injection, if the initial oven temperature is too high relative to the solvent's boiling point, it can cause poor focusing of the analyte at the head of the column, leading to broad or split peaks.[1]

  • Solution: Set the initial oven temperature at least 20°C below the boiling point of your sample solvent.[1]

• Incompatibility of Sample Solvent and Stationary Phase: A mismatch in polarity between the sample solvent and the GC column's stationary phase can cause peak distortion.

  • Solution: Ensure the solvent is compatible with the stationary phase. For a non-polar column like a DB-5, using a highly polar solvent can sometimes cause issues.

• Improper Column Cut or Installation: A poorly cut or installed column can create a turbulent flow path, leading to peak splitting.[1]

  • Solution: Re-cut the column, ensuring a clean, 90-degree cut, and reinstall it correctly.[1]

Q4: Would derivatization help improve the peak shape of 2-Amino-4,6-dinitrotoluene?

A4: Yes, derivatization is a highly effective strategy for improving the peak shape of polar, active compounds like 2-Amino-4,6-dinitrotoluene.[6][7] The primary amino group in 2-ADNT is a site of strong interaction with active surfaces in the GC system. Derivatization masks this polar functional group, making the analyte more volatile and less prone to adsorption.

• Silylation: This is a common derivatization technique where an active hydrogen in the amino group is replaced by a non-polar trimethylsilyl (B98337) (TMS) group.[8]

  • Common Reagents: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are frequently used.[8][9] Often, a catalyst like trimethylchlorosilane (TMCS) is added to enhance the reaction.[9]

  • Benefit: Silylated derivatives of 2-ADNT will be more volatile and exhibit significantly improved peak symmetry.

Experimental Protocols

Below are detailed methodologies for the GC analysis of 2-Amino-4,6-dinitrotoluene, including a suggested derivatization procedure.

Direct GC-MS Analysis Protocol

This protocol is a starting point and may require optimization for your specific instrument and application.

Parameter	Recommended Condition
GC System	Agilent 7890B or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet	Split/Splitless
Inlet Temperature	230°C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	Initial temperature 90°C, hold for 2 min, ramp to 165°C at 10°C/min, then ramp to 250°C at 5°C/min, hold for 5 min[1]
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temp	150°C
Mass Range	50-300 amu

Silylation Derivatization Protocol for 2-Amino-4,6-dinitrotoluene

This procedure is based on general methods for the silylation of aromatic amines and should be optimized for your specific needs.

Materials:

• Dried sample containing 2-Amino-4,6-dinitrotoluene

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) or Acetonitrile (B52724) (anhydrous)

• Reaction vials with PTFE-lined caps

• Heating block or oven

Procedure:

• Sample Preparation: Ensure your sample is free of water, as moisture will react with the silylating reagent. If your sample is in a solvent, evaporate it to dryness under a gentle stream of nitrogen.

• Reagent Addition: To the dried sample in a reaction vial, add 100 µL of anhydrous pyridine or acetonitrile and 100 µL of BSTFA + 1% TMCS.

• Reaction: Cap the vial tightly and heat at 70-80°C for 30 minutes in a heating block or oven.

• Analysis: After cooling to room temperature, inject 1 µL of the derivatized sample directly into the GC-MS system using the parameters outlined in the direct analysis protocol. The oven temperature program may need to be adjusted to account for the different volatility of the derivatized analyte.

Visualizations

Troubleshooting Workflow for Poor Peak Shape

Caption: A flowchart for troubleshooting poor peak shapes in GC analysis.

Analyte-Column Interaction Leading to Peak Tailing

Caption: Interaction of native vs. derivatized analyte with the GC column.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. weber.hu [weber.hu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 8. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 9. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]

Technical Support Center: Stabilizing 2-Amino-4,6-dinitrotoluene (2A-DNT) Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Amino-4,6-dinitrotoluene (2A-DNT) solutions. The focus is on ensuring the long-term stability of these solutions for reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 2A-DNT in solution?

A1: The primary factors leading to the degradation of 2-Amino-4,6-dinitrotoluene (2A-DNT) in solution are exposure to light (photodegradation), oxidation, and extreme pH conditions. Aromatic amines are susceptible to oxidation, and nitroaromatic compounds can be sensitive to light.[1][2][3][4][5]

Q2: Which solvent is recommended for the long-term storage of 2A-DNT solutions?

A2: Acetonitrile (B52724) is a commonly used solvent for preparing and storing analytical standards of aminodinitrotoluenes and is recommended as a primary choice.[6][7] It offers good solubility for 2A-DNT and is relatively inert. For applications requiring a different solvent, methanol (B129727) may be an alternative, though less stability data is available. It is crucial to use high-purity, anhydrous solvents to minimize potential degradation.

Q3: What are the optimal storage conditions for 2A-DNT solutions?

A3: To ensure long-term stability, 2A-DNT solutions should be stored in airtight, amber glass vials to protect from light and prevent solvent evaporation.[8][9] The headspace in the vial should be minimized to reduce the amount of oxygen available for oxidation. For extended storage, it is recommended to refrigerate (2-8 °C) or freeze (-20 °C) the solutions.[6][9] It is also good practice to blanket the solution with an inert gas like nitrogen or argon before sealing the vial.

Q4: Can I use plastic containers to store 2A-DNT solutions?

A4: It is strongly recommended to use amber glass containers over plastic for the long-term storage of 2A-DNT solutions.[10][11][12] Plastic containers can be permeable to air, leading to oxidative degradation. Furthermore, plasticizers and other additives can leach from the plastic into the solution, potentially contaminating it and interfering with analyses.[10][11] The analyte may also adsorb to the surface of the plastic, changing the concentration of the solution over time.

Q5: Should I be concerned about the pH of my 2A-DNT solution?

A5: Yes, the pH of aqueous or partially aqueous solutions can impact the stability of 2A-DNT. Aromatic amines can be susceptible to hydrolysis, particularly under alkaline (high pH) conditions.[13][14][15] It is advisable to maintain a neutral or slightly acidic pH if water is present in the solvent system. For solutions prepared in organic solvents like acetonitrile, pH is less of a concern unless acidic or basic contaminants are present.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Discoloration of the solution (e.g., yellowing or browning)	Oxidative degradation of the aromatic amine group.	Store the solution under an inert atmosphere (nitrogen or argon). Consider adding a radical scavenging antioxidant like Butylated hydroxytoluene (BHT) at a low concentration (e.g., 0.01% w/v).[16][17][18][19][20]
Decreased concentration of 2A-DNT over time	Photodegradation from exposure to UV or ambient light.	Always store solutions in amber glass vials or protect clear vials from light by wrapping them in aluminum foil.[1][5][21]
Evaporation of the solvent.	Ensure vials are tightly sealed with high-quality caps (B75204) and septa. Minimize the frequency of opening the stock solution container. Prepare smaller volume working solutions for routine use.
Appearance of new peaks in chromatograms	Formation of degradation products.	Review storage conditions (temperature, light exposure, atmosphere). Identify the degradation products if possible using techniques like LC-MS to understand the degradation pathway.
Precipitation of 2A-DNT from solution	The solution is supersaturated or the storage temperature is too low, causing the compound to crystallize.	Ensure the concentration of 2A-DNT is below its solubility limit in the chosen solvent at the storage temperature. If storing at low temperatures, allow the solution to equilibrate to room temperature and vortex to ensure complete dissolution before use.
Inconsistent analytical results	Instability of the stock or working solutions.	Prepare fresh working standards daily from a well-stored stock solution. Implement a routine stability testing protocol for your stock solutions.

Experimental Protocols

Protocol for Preparation of a Stabilized 2A-DNT Stock Solution

• Materials:

  • 2-Amino-4,6-dinitrotoluene (solid, high purity)

  • Acetonitrile (HPLC grade, anhydrous)

  • Butylated hydroxytoluene (BHT) (optional antioxidant)

  • Amber glass volumetric flasks and vials with PTFE-lined caps

  • Analytical balance

  • Inert gas (nitrogen or argon)

• Procedure:

  • Accurately weigh the desired amount of 2A-DNT solid.

  • If using an antioxidant, prepare a stock solution of BHT in acetonitrile (e.g., 1 mg/mL).

  • Dissolve the weighed 2A-DNT in a volumetric flask with acetonitrile to the desired final concentration (e.g., 1 mg/mL).

  • (Optional) Add the BHT stock solution to achieve the desired final concentration (e.g., 0.01% w/v).

  • Sonicate the solution for 5-10 minutes to ensure complete dissolution.

  • Aliquot the stock solution into smaller amber glass vials, minimizing the headspace in each vial.

  • Gently flush the headspace of each vial with a stream of inert gas for 10-15 seconds.

  • Immediately and tightly seal the vials with PTFE-lined caps.

  • Label the vials with the compound name, concentration, date of preparation, and storage conditions.

  • Store the vials at 2-8 °C for short-term storage or -20 °C for long-term storage.

Protocol for Accelerated Stability Testing

This protocol is based on general guidelines for accelerated stability testing and should be adapted to specific laboratory capabilities.[22][23][24][25][26]

• Objective: To evaluate the stability of a 2A-DNT solution under stressed conditions to predict its long-term stability.

• Methodology:

  • Prepare a batch of 2A-DNT solution according to the protocol above.

  • Divide the batch into several aliquots in amber glass vials.

  • Time Points: Set testing intervals, for example: 0, 1, 2, 4, and 6 months.

  • Storage Conditions:

    • Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH (if humidity control is available).

    • Long-term (Control): 2-8 °C.

  • Analytical Method: Use a validated stability-indicating analytical method, such as HPLC-UV, that can separate the parent 2A-DNT peak from any potential degradation products.

  • Procedure:

    • At each time point, remove one vial from each storage condition.

    • Allow the vial to equilibrate to room temperature before opening.

    • Analyze the sample in triplicate using the validated analytical method.

    • Record the concentration of 2A-DNT and the peak areas of any degradation products.

    • Visually inspect the solution for any changes in color or for the presence of precipitates.

• Data Analysis:

  • Plot the concentration of 2A-DNT as a function of time for each storage condition.

  • Calculate the degradation rate and estimate the shelf-life of the solution under normal storage conditions.

Visualizations

Caption: Workflow for preparing and storing stable 2A-DNT solutions.

Caption: Key degradation pathways for 2A-DNT in solution.

References

• 1. researchgate.net [researchgate.net]
• 2. N-oxidation of aromatic amines by intracellular oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unexpected side reactions dominate the oxidative transformation of aromatic amines in the Co(II)/peracetic acid system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. researchgate.net [researchgate.net]
• 7. cdc.gov [cdc.gov]
• 8. mdpi.com [mdpi.com]
• 9. epa.gov [epa.gov]
• 10. Why I Switched from Plastic Tupperware to Glass (and the Science That Finally Convinced Me) — Michele Gargiulo [michelegargiulo.com]
• 11. tpglassbottle.com [tpglassbottle.com]
• 12. quora.com [quora.com]
• 13. paint.org [paint.org]
• 14. mdpi.com [mdpi.com]
• 15. Effects of Different pH Levels on the Structural and Functional Properties of Proteins of Phaeodactylum tricornutum - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Solved 9. Butylated hydroxytoluene, or BHT, is a potent | Chegg.com [chegg.com]
• 18. researchgate.net [researchgate.net]
• 19. Evaluating Autoxidation Radical Scavengers and Additives to Enhance Aminopolymer Sorbent Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Radical-scavenging activity of butylated hydroxytoluene (BHT) and its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. ema.europa.eu [ema.europa.eu]
• 22. pharmajia.com [pharmajia.com]
• 23. epa.gov [epa.gov]
• 24. www3.paho.org [www3.paho.org]
• 25. japsonline.com [japsonline.com]
• 26. humiditycontrol.com [humiditycontrol.com]

Technical Support Center: Trace Level Detection of 2-Amino-4,6-dinitrotoluene (2-ADNT)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the trace level detection of 2-Amino-4,6-dinitrotoluene (2-ADNT). It is designed for researchers, scientists, and drug development professionals to assist in refining their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for trace level detection of 2-ADNT?

A1: The most prevalent methods for trace level detection of 2-Amino-4,6-dinitrotoluene include High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) or electrochemical detection, and Gas Chromatography (GC) with various detectors such as Electron Capture Detection (ECD) or a Thermal Energy Analyzer (TEA). Liquid Chromatography-Mass Spectrometry (LC-MS) is also employed for its high sensitivity and selectivity.

Q2: What are the key challenges in the analysis of 2-ADNT?

A2: Key challenges include potential degradation of the analyte, matrix interferences from complex samples like soil and water, and achieving the required low detection limits. The presence of isomers and other nitroaromatic compounds can also pose separation challenges.

Q3: How can I improve the extraction recovery of 2-ADNT from soil samples?

A3: To enhance recovery, consider optimizing the extraction solvent, using techniques like sonication or pressurized fluid extraction, and adjusting the pH of the extraction solution. Solid-phase extraction (SPE) can be a valuable cleanup step to remove interfering substances and concentrate the analyte.

Q4: What are the typical storage conditions for 2-ADNT standard solutions?

A4: Standard solutions of 2-ADNT should be stored in amber vials at low temperatures (e.g., 4°C) to minimize degradation from light and heat. It is also advisable to prepare fresh working solutions regularly.

Troubleshooting Guides

HPLC-UV Method

Issue	Potential Cause	Troubleshooting Steps
Peak Tailing	1. Active sites on the column interacting with the amino group of 2-ADNT.2. Incompatible mobile phase pH.3. Column overload.	1. Use a column with end-capping or a base-deactivated stationary phase.2. Adjust the mobile phase pH to ensure the analyte is in a single ionic form.3. Reduce the injection volume or sample concentration.
Poor Resolution	1. Inadequate separation from isomers or other nitroaromatic compounds.2. Inappropriate mobile phase composition.	1. Optimize the mobile phase gradient and composition.2. Try a different column chemistry (e.g., phenyl-hexyl instead of C18).
Baseline Noise	1. Contaminated mobile phase or detector flow cell.2. Air bubbles in the system.	1. Filter and degas the mobile phase.2. Flush the system and detector cell with a strong solvent.3. Purge the pump to remove air bubbles.
Ghost Peaks	1. Contamination in the injector or column from previous injections.2. Impurities in the mobile phase.	1. Implement a thorough needle wash program.2. Run a blank gradient to identify and eliminate the source of contamination.

GC-ECD Method

Issue	Potential Cause	Troubleshooting Steps
Poor Peak Shape	1. Analyte degradation in the hot injector.2. Active sites in the liner or column.	1. Use a deactivated injector liner and optimize the injector temperature.2. Trim the column inlet to remove active sites.
Loss of Sensitivity	1. Detector contamination.2. Column bleed.	1. Bake out the detector at the manufacturer's recommended temperature.2. Condition the column to minimize bleed.
Baseline Drift	1. Carrier gas leak.2. Column temperature fluctuations.	1. Check for leaks in the gas lines and connections.2. Ensure the oven temperature is stable.
Non-reproducible Retention Times	1. Fluctuation in carrier gas flow rate.2. Column aging.	1. Verify and stabilize the carrier gas flow.2. Replace the column if it has degraded.

Quantitative Data Summary

The following table summarizes typical performance data for different analytical methods used for the detection of 2-ADNT.

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)
HPLC-UV	Water	0.1 - 1 µg/L	0.3 - 3 µg/L	85 - 105
Soil	1 - 10 µg/kg	3 - 30 µg/kg	80 - 100
GC-ECD	Water	0.01 - 0.5 µg/L	0.03 - 1.5 µg/L	90 - 110
Soil	0.1 - 5 µg/kg	0.3 - 15 µg/kg	85 - 105
LC-MS/MS	Water	0.001 - 0.1 µg/L	0.003 - 0.3 µg/L	95 - 115
Soil	0.01 - 1 µg/kg	0.03 - 3 µg/kg	90 - 110

Experimental Protocols

Sample Preparation from Soil

• Extraction:

  • Weigh 10 g of homogenized soil into a centrifuge tube.

  • Add 20 mL of a 1:1 (v/v) mixture of acetonitrile (B52724) and methanol (B129727).

  • Sonicate for 30 minutes in a cooled water bath.

  • Centrifuge at 3000 rpm for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction process on the soil pellet with another 20 mL of the solvent mixture.

  • Combine the supernatants.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the combined supernatant onto the SPE cartridge.

  • Wash the cartridge with 5 mL of a 20:80 (v/v) methanol:water solution to remove polar interferences.

  • Elute the 2-ADNT with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis or a suitable solvent for GC analysis.

HPLC-UV Analysis

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size

• Mobile Phase: A: Water, B: Acetonitrile

• Gradient: 30% B to 70% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• UV Detection: 254 nm

• Column Temperature: 30°C

Visualizations

Caption: Experimental workflow for the analysis of 2-ADNT in soil samples.

Caption: Logical troubleshooting flow for common chromatographic issues.

Technical Support Center: Reduction of 2,4,6-Trinitrotoluene (TNT) to 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the selective reduction of 2,4,6-trinitrotoluene (B92697) (TNT) to 2-amino-4,6-dinitrotoluene (2-A-4,6-DNT). Our goal is to help you minimize by-product formation and optimize your reaction conditions for a higher yield and purity of the desired product.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common by-products observed during the reduction of TNT to 2-A-4,6-DNT?

A1: The most frequently encountered by-products in the mono-reduction of TNT include:

• 4-Amino-2,6-dinitrotoluene (4-A-2,6-DNT): An isomer of the desired product, often formed concurrently.

• 2,4-Diamino-6-nitrotoluene (2,4-DA-6-NT) and 2,6-Diamino-4-nitrotoluene (2,6-DA-4-NT): Products of further reduction of the mono-amino intermediates.[1]

• 2,4,6-Triaminotoluene (TAT): The fully reduced product.[2]

• Hydroxylamino-dinitrotoluenes: These are intermediate species that can be relatively stable and may persist in the reaction mixture.[3]

• Azoxy compounds: These are formed through the condensation of nitroso and hydroxylamino intermediates, which are generated during the reduction process.

Q2: My reaction is producing a significant amount of the isomeric by-product, 4-A-2,6-DNT. How can I improve the selectivity for 2-A-4,6-DNT?

A2: Improving the regioselectivity towards 2-A-4,6-DNT often involves careful selection of the reducing agent and catalyst. The reduction of the nitro group at the 2-position is sterically hindered by the adjacent methyl group. Some strategies to enhance selectivity include:

• Catalyst Selection: The choice of catalyst is crucial. For instance, certain catalytic systems, such as hydrazine (B178648) hydrate (B1144303) in the presence of ferric chloride (FeCl₃) and charcoal, have been reported to selectively reduce the ortho-nitro groups of TNT.[4][5]

• Sterically Hindered Reducing Agents: Employing bulkier reducing agents may favor the reduction of the less sterically hindered nitro group at the 4-position, so this should be considered when troubleshooting.

Q3: I am observing the formation of di- and tri-amino by-products. What adjustments can I make to prevent over-reduction?

A3: The formation of di- and tri-amino derivatives indicates that the reduction is proceeding beyond the desired mono-amino stage. To control the extent of reduction, you can:

• Control Stoichiometry: Carefully control the stoichiometry of the reducing agent. Use of a stoichiometric amount or a slight excess of the reducing agent is recommended to avoid over-reduction.

• Reaction Time and Temperature: Monitor the reaction progress closely using techniques like TLC or HPLC. Stop the reaction as soon as the starting material is consumed to prevent further reduction of the desired product. Lowering the reaction temperature can also help to slow down the reaction and improve selectivity.

• Catalyst Activity: If using a highly active catalyst, such as Raney Nickel or some platinum-based catalysts, consider using a less active catalyst or modifying the catalyst to temper its activity.

Q4: My final product is contaminated with colored impurities, likely azoxy compounds. How can I prevent their formation and remove them?

A4: Azoxy compounds arise from the condensation of intermediate nitroso and hydroxylamino species. Their formation can be minimized by:

• Reaction Conditions: Maintaining a sufficiently reducing environment throughout the reaction can help to ensure that the nitroso and hydroxylamino intermediates are rapidly converted to the corresponding amino groups, thus preventing their accumulation and subsequent condensation.

• Purification: If azoxy compounds are formed, they can often be removed by column chromatography or recrystallization. The choice of solvent for recrystallization is critical and should be determined empirically.

Quantitative Data on By-product Formation

The following table summarizes quantitative data from various methods for the reduction of TNT, highlighting the distribution of the desired product and major by-products. This data can help in selecting a suitable method based on the desired purity and yield.

Reduction Method	Catalyst/Reagent	Solvent	Temperature (°C)	Pressure	Yield of 2-A-4,6-DNT (%)	Major By-products (%)	Reference
Catalytic Hydrogenation	0.5% Pt/Al₂O₃	Ethanol	40	0.5 - 10 MPa	>95% (for 2-amino-6-nitrotoluene from 2,6-dinitrotoluene)	2,6-diaminotoluene	[6]
Chemical Reduction	Hydrazine hydrate/FeCl₃/Charcoal	Not specified	Not specified	Atmospheric	Selective formation reported	2,6-diamino-4-nitrotoluene, 2,4,6-triaminotoluene	[4][5]
Chemical Reduction	Na₂S	Acetic acid-sodium bicarbonate buffer	30	Atmospheric	Primary intermediate	4-hydroxylaminodinitrotoluene, 4-aminodinitrotoluene	[5]
Electrochemical Reduction	Stainless-steel cathode	Not specified	Not specified	Not applicable	Formed as a product	4-amino-2,6-dinitrotoluene	[2]

Note: Data for the selective reduction of TNT to 2-A-4,6-DNT is often not explicitly quantified in the literature with a full by-product profile. The data for Pt/Al₂O₃ is for a related dinitrotoluene, indicating the potential for high selectivity with this type of catalyst.

Experimental Protocols

Selective Reduction of TNT to 2-Amino-4,6-dinitrotoluene using Iron Powder

This protocol describes a straightforward method for the selective reduction of one nitro group in TNT using iron powder in an acidic medium.

Materials:

• 2,4,6-Trinitrotoluene (TNT)

• Iron powder (400 mesh)

• Glacial acetic acid

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 g of 2,4,6-trinitrotoluene in 22 ml of glacial acetic acid.

• With vigorous stirring, add 0.82 g of iron powder in small portions over a period of two hours. The reaction is exothermic, and the addition rate should be controlled to maintain a steady reaction temperature. The reaction mixture will turn into a red suspension.

• After the complete addition of iron powder, continue stirring for an additional hour to ensure the reaction goes to completion. Monitor the reaction progress by TLC.

• Once the reaction is complete, dilute the red reaction suspension with 50 ml of deionized water. This will cause a bright yellow precipitate of 2-amino-4,6-dinitrotoluene to form.

• Collect the yellow precipitate by vacuum filtration.

• Wash the precipitate with deionized water to remove any remaining acetic acid and iron salts.

• Dry the product in a desiccator. This method typically yields 2-amino-4,6-dinitrotoluene of sufficient purity for many subsequent applications without the need for recrystallization.[7]

Visualizations

Reaction Pathway Diagram

The following diagram illustrates the reduction pathway of TNT to 2-A-4,6-DNT and the competing pathways leading to the formation of major by-products.

References

• 1. gala.gre.ac.uk [gala.gre.ac.uk]
• 2. Reduction of 2,4,6-trinitrotoluene by iron metal: kinetic controls on product distributions in batch experiments [pubmed.ncbi.nlm.nih.gov]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. prepchem.com [prepchem.com]

Technical Support Center: Optimization of Sample Preparation for 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT) Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing sample preparation for the analysis of 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT).

Troubleshooting Guide

This guide addresses common issues encountered during the sample preparation of 2-A-4,6-DNT, offering potential causes and solutions in a question-and-answer format.

Q1: Why am I observing low recovery of 2-A-4,6-DNT in my samples?

A1: Low recovery of 2-A-4,6-DNT can stem from several factors throughout the sample preparation workflow. Here are some common causes and troubleshooting steps:

• Incomplete Extraction: The initial extraction of 2-A-4,6-DNT from the sample matrix may be inefficient.

  • Solution:

    • Solvent Mismatch: Ensure the polarity of your extraction solvent is appropriate for 2-A-4,6-DNT. Acetonitrile (B52724) and acetone (B3395972) are commonly used. For complex matrices, a mixture of solvents might be necessary.

    • Insufficient Agitation/Time: Increase the vortexing or shaking time and intensity to ensure thorough mixing of the sample and solvent.

    • pH Adjustment: The pH of the sample can influence the extraction efficiency of ionizable compounds. While 2-A-4,6-DNT is a neutral compound, matrix components can be affected by pH, indirectly impacting extraction. For ionizable analytes, adjusting the pH to two units below the pKa for acids and two units above for bases can improve partitioning into the organic phase.[1][2]

• Analyte Loss During Cleanup: The cleanup step, intended to remove interfering matrix components, can sometimes lead to the loss of the target analyte.

  • Solution (for Solid-Phase Extraction - SPE):

    • Improper Sorbent Conditioning: Ensure the SPE cartridge is properly conditioned according to the manufacturer's instructions. Inadequate conditioning can lead to poor retention of the analyte.[3]

    • Inappropriate Wash Solvent: The wash solvent may be too strong, causing the premature elution of 2-A-4,6-DNT. Consider using a weaker solvent for the wash step.[3]

    • Incomplete Elution: The elution solvent may not be strong enough to desorb the analyte completely from the sorbent. Try a stronger elution solvent or increase the elution volume.[3][4]

• Analyte Degradation: 2-A-4,6-DNT can be susceptible to degradation under certain conditions.

  • Solution:

    • Light Sensitivity: Protect samples from direct light, as some nitroaromatic compounds can be light-sensitive.

    • Temperature Stability: Avoid high temperatures during sample processing and storage. For thermally unstable compounds, it is critical to carefully regulate the water bath temperature during nitrogen evaporation.[4]

• Matrix Effects: Co-extracted matrix components can interfere with the ionization of 2-A-4,6-DNT in the mass spectrometer, leading to signal suppression and the appearance of low recovery.[5][6][7][8][9]

  • Solution:

    • Improve Cleanup: Employ a more rigorous cleanup method to remove interfering compounds. This could involve using a different SPE sorbent or adding a liquid-liquid extraction step.

    • Use of Internal Standards: The use of a stable isotope-labeled internal standard that co-elutes with the analyte can help to compensate for matrix effects.[7][9]

Q2: I'm seeing significant matrix effects in my 2-A-4,6-DNT analysis. How can I mitigate them?

A2: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in LC-MS/MS analysis of complex samples.[5][6][7][8][9] Here are strategies to address them:

• Optimize Sample Cleanup: The most effective way to reduce matrix effects is to remove the interfering co-eluting compounds.

  • Solid-Phase Extraction (SPE): Experiment with different SPE sorbents (e.g., C18, polymeric sorbents) to find the one that provides the best cleanup for your specific sample matrix.[5]

  • Liquid-Liquid Extraction (LLE): Optimize the LLE protocol by testing different extraction solvents and adjusting the pH of the aqueous phase to selectively extract 2-A-4,6-DNT while leaving interferences behind.[1][2][5]

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method is effective for a wide range of analytes in complex matrices. The choice of extraction solvent and clean-up sorbents is crucial.[5]

• Modify Chromatographic Conditions: Adjusting your HPLC/UHPLC method can help separate 2-A-4,6-DNT from matrix components that cause interference.

  • Gradient Optimization: Modify the solvent gradient to improve the resolution between your analyte and interfering peaks.

  • Column Selection: Try a different column with a different stationary phase chemistry.

• Use a Stable Isotope-Labeled Internal Standard: A stable isotope-labeled internal standard (SIL-IS) for 2-A-4,6-DNT is the most reliable way to compensate for matrix effects. The SIL-IS will be affected by matrix interferences in the same way as the native analyte, allowing for accurate quantification.[7][9]

Q3: My results are inconsistent and not reproducible. What could be the cause?

A3: Inconsistent and irreproducible results can be frustrating. Here are some potential sources of variability in your sample preparation:

• Inconsistent Procedural Steps: Minor variations in your protocol can lead to significant differences in results.

  • Solution: Ensure all experimental parameters are kept constant, including vortexing/shaking times, incubation times, and solvent volumes. Use calibrated pipettes and balances.

• Sample Heterogeneity: If your sample is not homogenous, the subsamples you take for analysis will not be representative.

  • Solution: For solid samples like soil, ensure they are thoroughly mixed and homogenized before taking a subsample.

• Instrument Variability: Fluctuations in instrument performance can lead to inconsistent results.

  • Solution: Regularly check the performance of your analytical instrument (e.g., LC-MS/MS) by running system suitability tests and quality control samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common sample preparation techniques for 2-A-4,6-DNT analysis?

A1: The choice of sample preparation technique depends on the sample matrix and the required sensitivity. The most common methods include:

• Solid-Phase Extraction (SPE): A highly effective technique for cleaning up complex samples and concentrating the analyte. Various sorbents can be used depending on the matrix.

• Liquid-Liquid Extraction (LLE): A classic technique that separates compounds based on their differential solubility in two immiscible liquids. It is often used for aqueous samples.

• QuEChERS: A streamlined method that combines extraction and cleanup in a few simple steps, widely used for food and environmental samples.[5]

• Filtration: A simple method to remove particulate matter from liquid samples before injection into the analytical instrument.

Q2: What solvents are typically used for the extraction of 2-A-4,6-DNT?

A2: Acetonitrile and acetone are commonly used extraction solvents for 2-A-4,6-DNT and other nitroaromatic compounds due to their ability to efficiently dissolve these analytes.[10] Methanol (B129727) can also be used. The choice of solvent may need to be optimized depending on the specific sample matrix.

Q3: How can I improve the recovery of 2-A-4,6-DNT from soil samples?

A3: For soil samples, ensuring efficient extraction is key. Consider the following:

• Sonication: Using an ultrasonic bath during the extraction step can help to disrupt the soil matrix and improve the release of 2-A-4,6-DNT into the solvent.

• Pressurized Liquid Extraction (PLE) or Supercritical Fluid Extraction (SFE): These are more advanced techniques that use elevated temperature and pressure to achieve higher extraction efficiencies from solid matrices.

• Dispersive Solid-Phase Extraction (d-SPE): This is the cleanup step in the QuEChERS method and can be very effective for removing interferences from soil extracts.

Quantitative Data Summary

The following table summarizes the recovery data for 2-Amino-4,6-dinitrotoluene and related compounds using an automated Solid-Phase Extraction (SPE) method.

Analyte	Recovery (%)	RSD (%)
HMX	108.61	5.61
RDX	95.19	4.01
1,3,5-Trinitrobenzene	100.31	3.98
1,3-Dinitrobenzene	106.39	5.15
Nitrobenzene	108.38	4.98
2,4,6-Trinitrotoluene	101.68	5.20
Tetryl	111.58	1.76
2,6-Dinitrotoluene	103.01	6.04
2,4-Dinitrotoluene	104.98	3.86
2-Nitrotoluene	119.98	4.27
4-Nitrotoluene	119.63	2.67
3-Nitrotoluene	117.96	4.00
4-Amino-2,6-Dinitrotoluene	107.60	3.11
2-Amino-4,6-Dinitrotoluene	103.00	5.23
Data from an automated SPE method using a hydrophilic reversed-phase cartridge.[11][12]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Water Samples

This protocol is a general guideline and may require optimization for specific water matrices.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge with 5 mL of methanol, followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the water sample (e.g., 100 mL, pH adjusted if necessary) onto the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of a weak organic solvent/water mixture (e.g., 5% methanol in water) to remove polar interferences.

• Drying:

  • Dry the cartridge by applying a vacuum or passing nitrogen through it for 10-15 minutes to remove residual water.

• Elution:

  • Elute the retained 2-A-4,6-DNT with a small volume (e.g., 2 x 2 mL) of a suitable organic solvent such as acetonitrile or acetone.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of mobile phase for analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Aqueous Samples

This protocol provides a general framework for LLE and should be optimized for your specific application.

• Sample Preparation:

  • Place a known volume of the aqueous sample (e.g., 50 mL) into a separatory funnel.

  • Adjust the pH of the sample if necessary to optimize the partitioning of the analyte.

• Extraction:

  • Add a volume of an immiscible organic solvent (e.g., 25 mL of dichloromethane (B109758) or a less toxic alternative like ethyl acetate).

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the pressure.

• Phase Separation:

  • Allow the layers to separate completely.

  • Drain the organic layer (bottom layer for dichloromethane, top layer for less dense solvents) into a clean collection flask.

• Repeat Extraction:

  • Repeat the extraction process with a fresh portion of the organic solvent (e.g., another 25 mL) to improve recovery. Combine the organic extracts.

• Drying:

  • Dry the combined organic extract by passing it through a small column of anhydrous sodium sulfate.

• Concentration:

  • Evaporate the solvent to a small volume using a rotary evaporator or a gentle stream of nitrogen.

  • Transfer the concentrated extract to a vial for analysis.

Visualizations

Caption: General experimental workflow for 2-A-4,6-DNT sample preparation.

Caption: Troubleshooting flowchart for low recovery of 2-A-4,6-DNT.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. welchlab.com [welchlab.com]
• 5. benchchem.com [benchchem.com]
• 6. nemc.us [nemc.us]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. osha.gov [osha.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Comparative Guide to a Novel HPLC-UV Method for the Analysis of 2-Amino-4,6-dinitrotoluene

This guide provides a detailed comparison of a new, validated High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection method for the quantification of 2-Amino-4,6-dinitrotoluene (2-ADNT) against a traditional reversed-phase HPLC method. This document is intended for researchers, scientists, and drug development professionals seeking a robust and efficient analytical technique for this compound.

Introduction

2-Amino-4,6-dinitrotoluene (2-ADNT) is a significant environmental contaminant and a metabolite of the explosive 2,4,6-trinitrotoluene (B92697) (TNT).[1][2] Accurate and sensitive quantification of 2-ADNT is crucial for environmental monitoring, toxicological studies, and remediation process assessment. While several analytical methods exist, including gas chromatography-mass spectrometry (GC-MS) and conventional HPLC, there is a continuous need for more efficient, cost-effective, and sensitive techniques.[1][3][4] This guide introduces a novel HPLC-UV method utilizing a diol functionalized column, which demonstrates significant advantages over the traditional C18 column-based methods.[5][6][7]

Data Presentation: Performance Comparison

The following table summarizes the key performance metrics of the new Diol-Column HPLC-UV method compared to the traditional C18-Column HPLC-UV method for the analysis of 2-ADNT and related compounds.

Performance Parameter	New Method (Diol-Column HPLC-UV)	Traditional Method (C18-Column HPLC-UV)
Linearity (R²)	> 0.99	> 0.99
Accuracy (Recovery %)	95 - 98%	Typically 90 - 110%
Precision (%RSD)	< 5%	< 10%
Limit of Detection (LOD)	0.84 µg/L	2.01 - 3.95 µg/L
Limit of Quantitation (LOQ)	2.8 µg/L (estimated)	6.7 - 13.2 µg/L (estimated)
Analysis Time	< 13 minutes	> 15 minutes
Solvent Consumption	~8.8 mL/run	~17.5 mL/run
Resolution (for 2,4-DNT & 2,6-DNT)	> 2.0	< 1.5

Experimental Protocols

New Method: Diol-Column HPLC-UV

This method was developed for the sensitive and rapid determination of 2-ADNT and its related compounds.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: Agilent 1200 series or equivalent, equipped with a quaternary pump, autosampler, and UV detector.

• Column: Diol functionalized column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Gradient elution with (A) Water and (B) Acetonitrile.

  • Gradient Program: Start with 90% A, linearly decrease to 50% A over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 1 minute.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 20 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution: Prepare a 1000 µg/mL stock solution of 2-ADNT in acetonitrile.

• Working Standards: Serially dilute the stock solution with the initial mobile phase composition to prepare calibration standards ranging from 1 µg/L to 100 µg/L.

• Sample Preparation: For environmental samples, a solid-phase extraction (SPE) may be necessary to concentrate the analyte and remove interfering substances.

3. Method Validation:

• Linearity: Assessed by analyzing the calibration standards in triplicate and performing a linear regression of the peak area versus concentration.

• Accuracy: Determined by the recovery of spiked known concentrations of 2-ADNT into a blank matrix.

• Precision: Evaluated by calculating the relative standard deviation (%RSD) of replicate injections of a standard solution at three different concentrations.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Calculated based on the signal-to-noise ratio (S/N) of 3 and 10, respectively.

Traditional Method: C18-Column HPLC-UV

This is a widely used method for the analysis of nitroaromatic compounds.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: As described for the new method.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of methanol (B129727) and water (e.g., 50:50, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 20 µL.

2. Standard and Sample Preparation:

• Standard and sample preparation procedures are similar to the new method.

3. Method Validation:

• The validation parameters are assessed using the same procedures as described for the new method.

Mandatory Visualization

Caption: Experimental workflow for the validation of the new Diol-Column HPLC-UV method.

Caption: Performance comparison of the new vs. traditional analytical method for 2-ADNT.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of Metabolites in the Biotransformation of 2,4,6-Trinitrotoluene with Anaerobic Sludge: Role of Triaminotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. osha.gov [osha.gov]
• 5. researchgate.net [researchgate.net]
• 6. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography | PLOS One [journals.plos.org]

comparative toxicity of 2-Amino-4,6-dinitrotoluene and 4-Amino-2,6-dinitrotoluene

A Comparative Toxicological Analysis of 2-Amino-4,6-dinitrotoluene and 4-Amino-2,6-dinitrotoluene

Introduction

2-Amino-4,6-dinitrotoluene (2-ADNT) and 4-Amino-2,6-dinitrotoluene (4-ADNT) are primary environmental degradation and metabolic products of the explosive 2,4,6-trinitrotoluene (B92697) (TNT).[1][2] As these compounds are frequently detected in soil and water at military sites, understanding their comparative toxicity is crucial for environmental risk assessment and human health.[1] This guide provides a comparative overview of the toxicity of 2-ADNT and 4-ADNT, supported by experimental data, to aid researchers, scientists, and drug development professionals in their work.

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for 2-ADNT and 4-ADNT from various experimental studies.

Toxicity Endpoint	2-Amino-4,6-dinitrotoluene (2-ADNT)	4-Amino-2,6-dinitrotoluene (4-ADNT)	Species	Reference
Acute Oral LD50	959-2240 mg/kg	Not explicitly found, but toxicity is suggested to be greater than 2-ADNT in some organisms.[3]	Rat	[3]
1342-1722 mg/kg	Mouse	[3]
1167 mg/kg	Northern Bobwhite	[1]
1406 mg/kg (male), 1867 mg/kg (female)	Western Fence Lizard	[1]
Subchronic Oral NOAEL	3 mg/kg/day	Not explicitly found	Northern Bobwhite	[1]
0.5 mg/kg/day	Reptiles	[1]
Subchronic Oral LOAEL	14 mg/kg/day	Not explicitly found	Northern Bobwhite	[1]
3.75 mg/kg/day	Reptiles	[1]
Chronic Oral RfD	Not available	0.0001 mg/kg-day	Human (provisional)	[4]

Toxicological Profile Comparison

Both 2-ADNT and 4-ADNT are known to be toxic, though their potencies can differ depending on the species and the toxicological endpoint being measured.

2-Amino-4,6-dinitrotoluene (2-ADNT):

• General Toxicity: In acute oral studies with rats and mice, 2-ADNT caused central nervous system excitability and/or depression, exaggerated reflexes, and ataxia.[3] In subchronic studies with the Western fence lizard, signs of toxicity included anorexia and generalized cachexia.[1]

• Metabolism: 2-ADNT is formed through the reduction of a nitro group on TNT.[5] It is considered a persistent environmental metabolite.[1]

• Bioaccumulation: Studies in earthworms suggest that 2-ADNT has a higher bioaccumulation potential compared to 4-ADNT and TNT.[3]

4-Amino-2,6-dinitrotoluene (4-ADNT):

• General Toxicity: 4-ADNT is considered a primary transformation product of TNT and a major human urinary metabolite.[2] It is classified as an occupational hepatotoxin and can induce methemoglobinemia.[4] In some organisms, like earthworms, 4-ADNT has been shown to be more toxic than both TNT and 2-ADNT.[3]

• Metabolism: 4-ADNT is the main metabolite of TNT reductive metabolism.[5] The metabolic activation of TNT to 4-hydroxylamino-2,6-dinitrotoluene (B1235525) (a precursor to 4-ADNT) is implicated in hematotoxicity.[6]

• Carcinogenicity: While data on the aminodinitrotoluenes is limited, the parent compound dinitrotoluene (DNT) is classified as a probable human carcinogen.[7]

Experimental Protocols

Detailed experimental protocols for the cited data are extensive and can be found in the referenced literature. Below is a summary of the methodologies used in key studies.

Acute Oral Toxicity (LD50) Determination in Rodents:

• Test Animals: Rats and mice.

• Administration: The test compound (2-ADNT) was administered orally.

• Observation: Animals were observed for signs of toxicity, and mortality was recorded over a specified period.

• Data Analysis: The median lethal dose (LD50) was calculated based on the observed mortality rates at different dose levels.[3]

Subchronic Oral Toxicity (NOAEL/LOAEL) in Avian and Reptilian Species:

• Test Animals: Northern Bobwhite and Western Fence Lizard.

• Administration: 2-ADNT was administered orally via gavage for a period of 14 days (subacute) or 60 days (subchronic).[1]

• Parameters Monitored: Survival, food consumption, body weight changes, and clinical signs of toxicity were recorded.[1]

• Data Analysis: The No-Observed-Adverse-Effect Level (NOAEL) and the Lowest-Observed-Adverse-Effect Level (LOAEL) were determined based on the statistical significance of the observed effects compared to a control group.[1]

Metabolic Pathway of TNT

The formation of 2-ADNT and 4-ADNT is a critical step in the metabolism of TNT. The following diagram illustrates this reductive pathway.

Caption: Reductive metabolic pathway of TNT to 2-ADNT and 4-ADNT.

Experimental Workflow for Toxicity Assessment

The general workflow for assessing the toxicity of these compounds involves a series of in vivo and in vitro studies.

Caption: General experimental workflow for toxicological assessment.

The available data indicates that both 2-Amino-4,6-dinitrotoluene and 4-Amino-2,6-dinitrotoluene are toxic compounds, with their effects being species-dependent. 4-ADNT appears to have a more established profile as a hepatotoxin and inducer of methemoglobinemia, while 2-ADNT shows a higher potential for bioaccumulation in certain organisms. Further direct comparative studies are needed to fully elucidate the differences in their toxicological profiles, particularly concerning genotoxicity and developmental toxicity. Researchers should consider the distinct properties of each isomer in their risk assessments and experimental designs.

References

• 1. researchgate.net [researchgate.net]
• 2. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 3. dots.el.erdc.dren.mil [dots.el.erdc.dren.mil]
• 4. 4-Amino-2,6-Dinitrotoluene | C7H7N3O4 | CID 29574 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Metabolic activation of 2,4,6-trinitrotoluene; a case for ROS-induced cell damage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Participation of metabolic activation of 2,4,6-trinitrotoluene to 4-hydroxylamino-2,6-dinitrotoluene in hematotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dhss.delaware.gov [dhss.delaware.gov]

A Comparative Guide to GC-MS and HPLC-UV for the Quantification of 2-Amino-4,6-dinitrotoluene

For researchers, scientists, and drug development professionals engaged in the analysis of nitroaromatic compounds, the choice of analytical methodology is critical for obtaining accurate and reliable quantitative data. This guide provides a detailed comparison of two common analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), for the quantification of 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT), a key analyte in various environmental and industrial settings.

Executive Summary

Both GC-MS and HPLC-UV are powerful techniques for the quantification of 2-A-4,6-DNT, each with its own set of advantages and limitations. GC-MS generally offers superior sensitivity and selectivity due to the mass spectrometric detection, making it ideal for trace-level analysis. In contrast, HPLC-UV is a robust and widely accessible technique, particularly suitable for routine analysis of less volatile and thermally labile compounds without the need for derivatization. The choice between the two methods will ultimately depend on the specific requirements of the analysis, including the required detection limits, sample matrix, and available instrumentation.

Quantitative Performance Comparison

The following table summarizes the key performance metrics for the quantification of 2-Amino-4,6-dinitrotoluene using GC-MS and HPLC-UV, based on available experimental data.

Performance Metric	GC-MS	HPLC-UV
Limit of Detection (LOD)	As low as 77 - 333 fg/µL (using GC-MS/MS)[1]	0.84 µg/L (using a diol column)[2]
Limit of Quantification (LOQ)	Typically in the low ng/mL range.[3]	In the µg/L to ng/mL range.[4]
Linearity Range	Wide dynamic range, e.g., 0.2 to 160 µg/mL for related compounds in EPA Method 8270E.[2]	2.5 ppb to 1 ppm for explosives in EPA Method 8330.[1]
Accuracy (Recovery)	Good recovery, often within 80-120% depending on the extraction method.	95-98% for spiked environmental samples[2].
Precision (RSD)	Typically <15% RSD.	Generally <10% RSD.

Experimental Protocols

Detailed methodologies for the analysis of 2-Amino-4,6-dinitrotoluene by GC-MS and HPLC-UV are outlined below. These protocols are based on established methods such as the US EPA SW-846 series.

GC-MS Experimental Protocol (Based on EPA Method 8270)

1. Sample Preparation:

• Solid Samples (e.g., soil, sediment):

  • Extract a known weight of the sample (e.g., 10-30 g) with an appropriate solvent such as acetonitrile (B52724) or acetone (B3395972) using methods like sonication, Soxhlet extraction, or pressurized fluid extraction.

  • Concentrate the extract to a final volume of 1 mL.

• Aqueous Samples (e.g., water):

  • Perform a liquid-liquid extraction with a suitable solvent like dichloromethane (B109758) at a neutral pH.

  • Concentrate the extract to a final volume of 1 mL.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID x 0.25 µm film thickness.

  • Inlet: Splitless injection at 250 °C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 60 °C held for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, monitoring characteristic ions of 2-A-4,6-DNT (e.g., m/z 197, 180, 167).

HPLC-UV Experimental Protocol (Based on EPA Method 8330A)

1. Sample Preparation:

• Solid Samples (e.g., soil, sediment):

  • Extract a 2 g sample with 10 mL of acetonitrile in a cooled ultrasonic bath for 18 hours.

  • Add a calcium chloride solution and bring the volume to 20 mL with reagent water.

  • Filter the extract through a 0.45 µm filter prior to injection.

• Aqueous Samples (e.g., water):

  • For high concentrations, dilute the sample with reagent-grade water and filter.

  • For trace concentrations, a salting-out extraction with acetonitrile can be performed.[5]

2. HPLC-UV Analysis:

• High-Performance Liquid Chromatograph (HPLC) Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size). A confirmatory analysis on a CN column is recommended.[5][6]

  • Mobile Phase: Isocratic mixture of methanol (B129727) and water (e.g., 50:50 v/v).

  • Flow Rate: 1.0 - 1.5 mL/min.

  • Injection Volume: 100 µL.

  • Column Temperature: Ambient or controlled at a specific temperature (e.g., 30 °C).

• UV Detector:

  • Wavelength: 254 nm.

Method Workflows

The following diagrams illustrate the general experimental workflows for the quantification of 2-Amino-4,6-dinitrotoluene using GC-MS and HPLC-UV.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. Development, validation and comparison of three methods of sample preparation used for identification and quantification of 2,4,6-trinitrotoluene and products of its degradation in sediments by GC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Comparison of 2-Amino-4,6-dinitrotoluene Measurement Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the measurement of 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT), a significant metabolite of the explosive 2,4,6-trinitrotoluene (B92697) (TNT). The data presented is a synthesized representation from various studies to illustrate the performance of common analytical techniques across different laboratories. This guide is intended to assist researchers and analytical scientists in selecting appropriate methods and understanding the expected variability in measurements.

Data Presentation: Quantitative Performance of Analytical Methods

The following tables summarize the performance of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of 2-A-4,6-DNT in spiked water and soil samples, as would be reported in a typical inter-laboratory study. The data highlights key performance indicators such as recovery, precision (as relative standard deviation, RSD), limit of detection (LOD), and limit of quantification (LOQ).

Table 1: Inter-Laboratory Comparison for 2-A-4,6-DNT in Spiked Water Samples (10 µg/L)

Laboratory	Method	Recovery (%)	Precision (RSD, %)	LOD (µg/L)	LOQ (µg/L)
Lab A	HPLC-UV	98.5	4.2	0.84	2.8
Lab B	HPLC-UV	95.2	5.1	1.0	3.3
Lab C	GC-MS	101.3	3.5	0.5	1.7
Lab D	HPLC-MS/MS	99.8	2.8	0.2	0.7
Lab E	GC-MS	97.9	4.8	0.6	2.0

Table 2: Inter-Laboratory Comparison for 2-A-4,6-DNT in Spiked Soil Samples (50 µg/kg)

Laboratory	Method	Recovery (%)	Precision (RSD, %)	LOD (µg/kg)	LOQ (µg/kg)
Lab A	HPLC-UV	92.1	6.8	5.0	16.7
Lab B	HPLC-UV	89.5	8.2	6.5	21.7
Lab C	GC-MS	95.7	5.5	3.0	10.0
Lab D	HPLC-MS/MS	97.2	4.1	1.5	5.0
Lab E	GC-MS	94.3	6.1	3.5	11.7

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are representative of standard practices in environmental and analytical chemistry laboratories.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is widely used for the analysis of nitroaromatic compounds due to its robustness and cost-effectiveness.

• Sample Preparation (Water):

  • Filter the water sample through a 0.45 µm membrane filter.

  • If pre-concentration is needed, perform solid-phase extraction (SPE) using a C18 cartridge.

  • Elute the analyte from the cartridge with acetonitrile (B52724).

  • Adjust the final volume and inject into the HPLC system.

• Sample Preparation (Soil):

  • Air-dry the soil sample and sieve to remove large particles.

  • Extract a known weight of soil with acetonitrile in an ultrasonic bath.

  • Centrifuge the sample and filter the supernatant.

  • The extract can be directly injected or further concentrated if necessary.

• Instrumentation and Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with a mixture of water and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detector: UV-Vis detector set to 254 nm.

  • Quantification: Based on a multi-point calibration curve prepared from certified reference standards.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and selectivity, making it suitable for trace-level analysis and confirmation.

• Sample Preparation (Water):

  • Perform a liquid-liquid extraction of the water sample with a suitable solvent like dichloromethane (B109758) at a neutral pH.

  • Dry the organic extract with anhydrous sodium sulfate.

  • Concentrate the extract to a small volume under a gentle stream of nitrogen.

  • The extract is ready for GC-MS analysis.

• Sample Preparation (Soil):

  • Extract the soil sample with acetonitrile or another suitable solvent using sonication or Soxhlet extraction.

  • Filter and concentrate the extract.

  • A cleanup step using a silica (B1680970) gel column may be necessary to remove interfering compounds.

  • The final extract is solvent-exchanged into a GC-compatible solvent if needed.

• Instrumentation and Conditions:

  • Column: A low to mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Inlet Temperature: 250 °C.

  • Oven Program: A temperature gradient starting from 60 °C and ramping up to 280 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole, operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity, monitoring characteristic ions of 2-A-4,6-DNT.

  • Quantification: Based on an internal standard calibration curve.

Visualizations

Workflow of an Inter-Laboratory Comparison Study

The following diagram illustrates the typical workflow of an inter-laboratory comparison study for the chemical analysis of a specific analyte.

Caption: Workflow of a typical inter-laboratory comparison study.

A Researcher's Guide to Cross-Validation of 2-Amino-4,6-dinitrotoluene Analytical Standards

For researchers, scientists, and professionals in drug development, the integrity of analytical data is paramount. The accuracy of these results hinges on the quality of the analytical standards used. This guide provides a framework for the cross-validation of 2-Amino-4,6-dinitrotoluene (2-A-4,6-DNT) analytical standards, ensuring the reliability and reproducibility of experimental data. 2-Amino-4,6-dinitrotoluene is a key metabolite of 2,4,6-trinitrotoluene (B92697) (TNT) and its accurate quantification is crucial in environmental monitoring and toxicological studies.[1]

Comparative Analysis of Analytical Standards

When sourcing analytical standards, it is essential to compare key quality attributes from various suppliers. The following table summarizes critical parameters for hypothetical 2-A-4,6-DNT standards from three different suppliers, based on commonly provided specifications in certificates of analysis.[2][3][4]

Parameter	Supplier A (Standard A)	Supplier B (Standard B)	Supplier C (Standard C)
Purity (by HPLC)	99.5%	98.0%	>99.0%
Certified Concentration	1000 µg/mL in Acetonitrile (B52724)	1000 µg/mL in Acetonitrile	100 mg (Neat Solid)
Uncertainty	± 5.0 µg/mL	± 10.0 µg/mL	Not Applicable
Format	Solution	Solution	Crystalline Solid
Storage Condition	2-8°C	Room Temperature	2-8°C
Shelf Life	24 Months	18 Months	36 Months

Experimental Protocols for Cross-Validation

To independently verify the quality of an analytical standard and ensure its suitability for its intended use, a cross-validation process is recommended. This involves assessing the purity, concentration, and stability of the standard.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method to verify the purity of a 2-A-4,6-DNT standard using HPLC with UV detection, a common technique for the analysis of nitroaromatic compounds.[5][6][7]

a) Materials and Reagents:

• 2-Amino-4,6-dinitrotoluene analytical standard

• HPLC-grade acetonitrile

• HPLC-grade methanol

• Deionized water (18.2 MΩ·cm)

• 0.2 µm syringe filters

b) Instrumentation:

• HPLC system with a UV-Vis detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size)

c) Chromatographic Conditions:

• Mobile Phase: Isocratic elution with 50:50 (v/v) Methanol:Water

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• UV Detection Wavelength: 254 nm

• Run Time: 20 minutes

d) Procedure:

• Standard Preparation:

  • If using a solid standard, accurately weigh approximately 10 mg of the 2-A-4,6-DNT standard and dissolve it in 10 mL of acetonitrile to prepare a 1000 µg/mL stock solution.

  • If using a solution standard, dilute it with acetonitrile to a working concentration of approximately 100 µg/mL.

• Sample Analysis:

  • Filter the prepared solution through a 0.2 µm syringe filter before injection.

  • Inject the sample onto the HPLC system.

• Data Analysis:

  • Integrate the peak areas of all detected peaks in the chromatogram.

  • Calculate the purity of the 2-A-4,6-DNT standard using the area percent method:

    • Purity (%) = (Area of 2-A-4,6-DNT peak / Total area of all peaks) x 100

Concentration Verification by External Standard Calibration

This protocol describes how to verify the concentration of a 2-A-4,6-DNT solution standard using a certified reference material (CRM) from an independent source.

a) Materials and Reagents:

• 2-Amino-4,6-dinitrotoluene analytical standard to be tested

• Certified Reference Material (CRM) of 2-Amino-4,6-dinitrotoluene (from a different, reputable source)

• HPLC-grade acetonitrile

b) Procedure:

• Preparation of Calibration Standards:

  • Prepare a series of at least five calibration standards by performing serial dilutions of the CRM stock solution with acetonitrile. The concentration range should bracket the expected concentration of the standard being tested (e.g., 1, 5, 10, 50, 100 µg/mL).

• Preparation of Test Sample:

  • Dilute the analytical standard to be tested to fall within the prepared calibration range.

• HPLC Analysis:

  • Analyze the calibration standards and the test sample using the HPLC method described in the purity assessment section.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the 2-A-4,6-DNT against the concentration of the calibration standards.

  • Perform a linear regression analysis on the calibration curve to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value > 0.995 is generally considered acceptable.

  • Determine the concentration of the test sample by interpolating its peak area on the calibration curve.

  • Compare the experimentally determined concentration with the concentration stated on the certificate of analysis.

Stability Assessment (Accelerated Stability Study)

This protocol provides a method for evaluating the short-term stability of the analytical standard under stressed conditions.

a) Materials and Reagents:

• 2-Amino-4,6-dinitrotoluene analytical standard

• HPLC-grade acetonitrile

b) Procedure:

• Initial Analysis (Time 0):

  • Analyze the standard for purity and concentration using the HPLC methods described above. This will serve as the baseline.

• Stress Conditions:

  • Store aliquots of the standard under the following conditions:

    • Refrigerated (2-8°C) - Control

    • Room Temperature (~25°C)

    • Elevated Temperature (e.g., 40°C)

    • Exposure to light (on a lab bench)

• Time-Point Analysis:

  • Analyze the purity and concentration of each aliquot at predetermined time points (e.g., 1, 2, 4, and 8 weeks).

• Data Analysis:

  • Compare the purity and concentration results at each time point to the initial (Time 0) results.

  • A significant change (e.g., >2% deviation from the initial value) in purity or concentration indicates potential instability under those conditions.

Visualizing the Cross-Validation Process

The following diagrams illustrate the workflow of the cross-validation process and the logical steps in decision-making based on the results.

References

• 1. 2-Amino-4,6-dinitrotoluene - Hazardous Agents | Haz-Map [haz-map.com]
• 2. 2-Amino-4,6-Dinitrotoluene Solution - Certified Reference Material at Best Price [nacchemical.com]
• 3. 2-Amino-4,6-dintrotoluene #254 - NSI Lab Solutions [nsilabsolutions.com]
• 4. accustandard.com [accustandard.com]
• 5. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ANALYTICAL METHODS - Toxicological Profile for 2,4,6-Trinitrotoluene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

comparative study of the environmental persistence of TNT and its metabolites

A guide for researchers and environmental scientists providing an objective comparison of the environmental fate of 2,4,6-trinitrotoluene (B92697) (TNT) and its primary transformation products. This document summarizes key persistence parameters, details experimental methodologies, and visualizes degradation pathways.

The widespread use of 2,4,6-trinitrotoluene (TNT) in military and industrial applications has led to significant environmental contamination of soil and groundwater.[1][2] Understanding the environmental persistence of TNT and its metabolites is crucial for assessing the long-term risks and developing effective remediation strategies. TNT itself is known for its recalcitrance, largely due to the symmetric arrangement of its three nitro groups, which hinders enzymatic attack by microorganisms.[3] In the environment, TNT undergoes transformation, primarily through the reduction of its nitro groups, leading to the formation of various metabolites. The most common of these are 2-amino-4,6-dinitrotoluene (2-ADNT) and 4-amino-2,6-dinitrotoluene (B94180) (4-ADNT), which can be further reduced to 2,4-diamino-6-nitrotoluene (B1208478) (2,4-DANT) and 2,6-diamino-4-nitrotoluene (B1213746) (2,6-DANT).[4][5] This guide provides a comparative analysis of the environmental persistence of TNT and these key metabolites, supported by quantitative data from various studies.

Data Presentation: Comparative Persistence Parameters

The environmental persistence of a compound is influenced by a variety of factors, including its susceptibility to biodegradation, its tendency to sorb to soil and sediment, and its half-life in different environmental compartments. The following tables summarize available quantitative data for TNT and its primary metabolites.

Table 1: Half-Life of TNT and its Metabolites in Soil

Compound	Half-Life (Days)	Conditions	Reference
TNT	1.3 - 140	Aerobic, various soil types, 22°C	[6]
several weeks to 6 months	Biological half-life	[4]
2,4-DNT	26	Aerobic, 22°C	[6]
2,6-DNT	18	Aerobic, 22°C	[6]
2-ADNT	Slower degradation rates than TNT	General observation	[7]
4-ADNT	Slower degradation rates than TNT	General observation	[7]
2,4-DANT	Persistent	Under aerobic and anoxic conditions	[8]
2,6-DANT	Persistent	Under aerobic and anoxic conditions	[8]

Table 2: Soil Sorption Coefficients (Kd) for TNT and its Metabolites

Compound	Soil Sorption Coefficient (Kd) (L/kg)	Soil Type/Conditions	Reference
TNT	~170	Not specified	[5]
2-ADNT	Moderate soil adsorption	Adsorption is directly related to organic content	[9]
4-ADNT	Moderate soil adsorption	Adsorption is directly related to organic content	[10]

Note: Data for the diamino-metabolites (DANTs) is limited in the reviewed literature.

Biodegradation and Transformation Pathways

The primary mechanism for the natural attenuation of TNT in the environment is microbial degradation. This process involves a stepwise reduction of the nitro groups, leading to the formation of amino-dinitrotoluenes and subsequently diaminonitrotoluenes. Both aerobic and anaerobic microorganisms can mediate these transformations, although the specific pathways and end products can differ.[3]

Figure 1: Simplified aerobic degradation pathway of TNT.

Under anaerobic conditions, the reduction of TNT can proceed further to triaminotoluene.[3] However, the intermediate metabolites, particularly the aminodinitrotoluenes, can also undergo condensation reactions to form more complex and highly recalcitrant azoxy compounds.[3] The diamino-metabolites, 2,4-DANT and 2,6-DANT, have been observed to be persistent under both anoxic and aerobic conditions.[8]

Experimental Protocols

The data presented in this guide are derived from a variety of experimental studies. While specific protocols vary between studies, a general workflow for assessing the environmental persistence of TNT and its metabolites can be outlined.

Figure 2: General experimental workflow for persistence studies.

A more detailed description of a typical experimental protocol is provided below:

Objective: To determine the rate of degradation and identify transformation products of TNT and its metabolites in a soil matrix.

1. Microcosm Setup:

• Soil samples are collected from the field, sieved to remove large debris, and characterized for properties such as pH, organic carbon content, and microbial biomass.
• A known weight of soil is placed into replicate microcosms (e.g., glass flasks or vials).
• The soil is brought to a specific moisture content, typically a percentage of its water-holding capacity.
• The soil is spiked with a known concentration of the target compound (TNT, 2-ADNT, 4-ADNT, 2,4-DANT, or 2,6-DANT) dissolved in a suitable solvent, which is then allowed to evaporate.
• Control microcosms (e.g., sterile controls, unspiked controls) are prepared in parallel.
• Microcosms are incubated under controlled conditions (e.g., temperature, light/dark) for a specified period. For anaerobic studies, the headspace is purged with an inert gas like nitrogen.

2. Sampling and Extraction:

• At predetermined time intervals, replicate microcosms are sacrificed for analysis.
• The soil from each microcosm is extracted with an appropriate organic solvent (e.g., acetonitrile, methanol) to recover the parent compound and its transformation products. Sonication or shaking is often used to improve extraction efficiency.
• The extract is then filtered or centrifuged to remove soil particles.

3. Analytical Determination:

• The concentrations of the parent compound and its metabolites in the extracts are quantified using analytical techniques such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS).[11]
• Standards of the parent compounds and expected metabolites are used for identification and calibration.

4. Data Analysis:

• The disappearance of the parent compound over time is used to calculate the degradation rate and half-life, often assuming first-order kinetics.
• The appearance and disappearance of metabolites provide insights into the degradation pathway.
• For sorption studies, the distribution of the compound between the soil and aqueous phases is measured at equilibrium to determine the sorption coefficient (Kd).

Conclusion

The environmental persistence of TNT is a complex issue, with the parent compound being moderately persistent and its metabolites exhibiting varying degrees of recalcitrance. While the initial reduction of TNT to aminodinitrotoluenes occurs relatively readily, these metabolites can be more persistent than TNT itself. The diamino-metabolites, in particular, show a high degree of persistence in the environment. This comparative analysis highlights the importance of considering the entire suite of transformation products when assessing the environmental risks associated with TNT contamination. Future research should focus on obtaining more robust quantitative data on the persistence of the diamino-metabolites and elucidating the factors that control their ultimate fate in the environment.

References

• 1. vliz.be [vliz.be]
• 2. TNT - Wikipedia [en.wikipedia.org]
• 3. Biological Degradation of 2,4,6-Trinitrotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. uxoinfo.com [uxoinfo.com]
• 7. researchgate.net [researchgate.net]
• 8. journals.asm.org [journals.asm.org]
• 9. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 10. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 11. Biodegradation of 2,4,6-Trinitrotoluene by White-Rot Fungus Irpex lacteus - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to the Bioremediation of 2-Amino-4,6-dinitrotoluene (2A-DNT)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of different bioremediation strategies for 2-Amino-4,6-dinitrotoluene (2A-DNT), a primary and persistent metabolite of the explosive 2,4,6-trinitrotoluene (B92697) (TNT). The following sections detail the performance of various microbial systems, supported by experimental data, and provide comprehensive experimental protocols for the cited studies.

Introduction to 2A-DNT Bioremediation

2-Amino-4,6-dinitrotoluene (2A-DNT) is a significant environmental contaminant found at military sites and industrial locations where TNT was manufactured or used. Due to its toxicity and persistence, effective remediation strategies are crucial. Bioremediation, the use of microorganisms to degrade or detoxify pollutants, presents a cost-effective and environmentally friendly approach to address 2A-DNT contamination. This guide focuses on the efficiency of various microbial agents in degrading this compound.

Comparative Analysis of Bioremediation Efficiency

The efficiency of 2A-DNT bioremediation is largely demonstrated through the degradation of its parent compound, TNT, where 2A-DNT is a key intermediate. The subsequent transformation of 2A-DNT is a critical step in the complete remediation process. The following tables summarize the quantitative data on the removal of TNT and the transformation of its amino-derivatives by different microbial systems.

Table 1: Bioremediation of TNT by Bacterial Strains and Consortia

Microorganism/Consortium	Initial TNT Concentration	Treatment Time	TNT Removal Efficiency	Key Metabolites	Reference
Klebsiella pneumoniae (SC1 K1)	100 mg/L	24 hours	90%	Not specified	[1][2]
Raoultella planticola (SC1 K4)	100 mg/L	24 hours	95%	Not specified	[1][2]
Pseudomonas putida (SC1 K5)	100 mg/L	24 hours	84%	Not specified	[1][2]
Bacterial Consortium (SC1 K1, SC1 K4, SC1 K5)	100 mg/L	4 hours	97.2%	2-Amino-4,6-dinitrotoluene, 4-Amino-2,6-dinitrotoluene	[1][2]
Anaerobic Granular Sludge	95 mg/L	3 weeks	Not specified	2-Amino-4,6-dinitrotoluene, 4-Amino-2,6-dinitrotoluene, 2,4-Diamino-6-nitrotoluene, 2,6-Diamino-4-nitrotoluene, 2,4,6-Triaminotoluene	[3]

Table 2: Bioremediation of TNT by Fungal Species

Microorganism	Initial TNT Concentration	Treatment Time	TNT Removal Efficiency	Key Metabolites	Reference
Irpex lacteus	Not specified	48 hours	~95%	2-Amino-4,6-dinitrotoluene, 4-Amino-2,6-dinitrotoluene	[4]
Phanerochaete chrysosporium	Not specified	Not specified	Not specified	2-Amino-4,6-dinitrotoluene, 4-Amino-2,6-dinitrotoluene, 4-Formamide-2,6-dinitrotoluene, 2-Amino-4-formamide-6-nitrotoluene	[5]

Signaling Pathways and Experimental Workflows

The bioremediation of 2A-DNT is an integral part of the overall TNT degradation pathway. The following diagrams illustrate the general aerobic and anaerobic transformation routes.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. researchgate.net [researchgate.net]
• 3. Anaerobic degradation of 2,4,6-trinitrotoluene in granular activated carbon fluidized bed and batch reactors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biodegradation of 2,4,6-Trinitrotoluene by White-Rot Fungus Irpex lacteus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biological Degradation of 2,4,6-Trinitrotoluene - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Antibody Specificity in 2-Amino-4,6-dinitrotoluene Immunoassays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of antibody specificity for the detection of 2-Amino-4,6-dinitrotoluene (2-ADNT), a primary degradation product of the explosive 2,4,6-trinitrotoluene (B92697) (TNT). The selection of a highly specific antibody is critical for the development of reliable and accurate immunoassays to monitor environmental contamination and assess exposure. This document outlines the performance of a highly selective monoclonal antibody, compares it with other alternatives, and provides detailed experimental protocols to support your research and development efforts.

Monoclonal Antibody Performance: A Focus on Specificity

A key challenge in developing immunoassays for small molecules like 2-ADNT is achieving high specificity, as antibodies raised against a target hapten may cross-react with structurally similar compounds. This can lead to inaccurate quantification and false-positive results. Research has led to the development of several rat monoclonal antibodies (mAbs) with varying selectivities for nitroaromatic compounds. Among these, the monoclonal antibody DNT2 4B4 has demonstrated remarkable specificity for 2-ADNT.[1][2]

Quantitative Data Summary

The following table summarizes the performance of the monoclonal antibody DNT2 4B4 in a competitive enzyme-linked immunosorbent assay (ELISA).

Antibody	Target Analyte	IC50 (µg/L)	Major Cross-Reactants	% Cross-Reactivity
DNT2 4B4	2-Amino-4,6-dinitrotoluene (2-ADNT)	8.5 ± 1.7	2,4-Dinitroaniline	18%
3,5-Dinitroaniline	~26%

IC50: The concentration of the analyte that causes 50% inhibition of the antibody binding in a competitive immunoassay. A lower IC50 value indicates a higher sensitivity of the assay.

Cross-Reactivity (%): The degree to which the antibody binds to compounds other than the target analyte. It is calculated based on the IC50 values of the cross-reacting compound relative to the target analyte.

As the data indicates, the mAb DNT2 4B4 is highly selective for 2-ADNT, with only minor cross-reactivity observed with dinitroaniline isomers.[1][2] This high degree of specificity makes it a prime candidate for the development of robust and reliable immunoassays for the specific detection of 2-ADNT.

Comparison with Alternative Detection Methods

While immunoassays offer a rapid and high-throughput method for detecting 2-ADNT, other analytical techniques are also available. High-Performance Liquid Chromatography (HPLC) is a commonly used alternative that can separate and quantify 2-ADNT and other related nitroaromatic compounds in a single run.[3]

Method	Principle	Limit of Detection (LOD) for 2-ADNT	Throughput	Equipment Cost
Immunoassay (ELISA)	Antibody-antigen binding	Dependent on antibody affinity (e.g., µg/L range)	High (96-well plate format)	Low to Moderate
HPLC with UV detection	Chromatographic separation and UV absorbance	~0.84 µg/L	Low to Moderate	High

HPLC offers excellent separation and quantification capabilities for a range of nitroaromatics.[3] However, immunoassays provide a more cost-effective and higher-throughput solution for screening a large number of samples, making them particularly suitable for environmental monitoring programs.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating experimental findings. Below are the protocols for hapten synthesis, antibody production, and the competitive ELISA for 2-ADNT detection.

Hapten Synthesis and Immunogen Preparation

To produce antibodies against a small molecule like 2-ADNT, it must first be conjugated to a larger carrier protein to make it immunogenic.

Protocol for Hapten Synthesis (General Approach):

• Derivatization of 2-ADNT: Introduce a functional group (e.g., a carboxyl group) to the 2-ADNT molecule to enable conjugation to a carrier protein. This can be achieved through various chemical reactions, such as diazotization of an amino group on a related compound followed by coupling to a molecule containing a carboxyl group.

• Purification: The synthesized hapten is purified using techniques like High-Performance Liquid Chromatography (HPLC) to ensure high purity.

• Conjugation to Carrier Protein: The purified hapten is conjugated to a carrier protein such as Keyhole Limpet Hemocyanin (KLH) for immunization or Bovine Serum Albumin (BSA) for ELISA development. The carbodiimide (B86325) reaction (using EDC) is a common method for forming an amide bond between the carboxyl group on the hapten and the amino groups on the protein.

• Characterization: The hapten-protein conjugate is characterized to determine the ratio of hapten molecules per protein molecule using methods like UV-Vis spectrophotometry.

Monoclonal Antibody Production

The production of monoclonal antibodies involves the following key steps:

• Immunization: Rats are immunized with the 2-ADNT-KLH conjugate emulsified in an adjuvant. The immunization schedule typically involves an initial injection followed by several booster injections over a period of several weeks.

• Cell Fusion: Spleen cells from the immunized rats are fused with myeloma cells to create hybridoma cells.

• Screening: The hybridoma cells are screened for the production of antibodies that bind to the 2-ADNT-BSA conjugate using an ELISA.

• Cloning: Hybridoma cells that produce the desired antibodies are cloned by limiting dilution to ensure that each clone is derived from a single cell and produces a single type of antibody.

• Antibody Production and Purification: The selected hybridoma clones are cultured to produce a large quantity of the monoclonal antibody, which is then purified from the culture supernatant.

Competitive ELISA Protocol for 2-ADNT Detection

This protocol describes a heterogeneous competitive ELISA for the quantification of 2-ADNT in aqueous samples.

• Plate Coating: Coat the wells of a 96-well microtiter plate with a 2-ADNT-BSA conjugate (or a structurally similar hapten-protein conjugate for a heterologous assay format) diluted in a coating buffer (e.g., 50 mM carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking: Block the remaining protein-binding sites on the plate by adding a blocking buffer (e.g., 1% BSA in PBS) to each well. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate as described in step 2.

• Competitive Reaction: Add a mixture of the sample (or 2-ADNT standard) and a fixed concentration of the anti-2-ADNT monoclonal antibody (e.g., DNT2 4B4) to each well. Incubate for 1-2 hours at room temperature. During this step, free 2-ADNT in the sample competes with the coated 2-ADNT-BSA for binding to the antibody.

• Washing: Wash the plate to remove unbound antibodies and other components.

• Detection: Add an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-rat IgG) that binds to the primary antibody. Incubate for 1 hour at room temperature.

• Washing: Wash the plate thoroughly.

• Substrate Addition: Add a chromogenic substrate (e.g., TMB) to each well. The enzyme on the secondary antibody will convert the substrate into a colored product.

• Stopping the Reaction: Stop the enzyme reaction by adding a stop solution (e.g., 2M H2SO4).

• Data Acquisition: Read the absorbance of each well at a specific wavelength (e.g., 450 nm) using a microplate reader. The absorbance is inversely proportional to the concentration of 2-ADNT in the sample.

Visualizing the Workflow and Principles

To further clarify the processes involved, the following diagrams illustrate the experimental workflow and the principle of antibody specificity.

Experimental workflow for 2-ADNT immunoassay development.

Principle of antibody specificity for 2-ADNT.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Mutagenic Potential of Dinitrotoluene Isomers: A Comparative Analysis

A comprehensive guide for researchers, scientists, and drug development professionals detailing the differential mutagenic and genotoxic effects of dinitrotoluene (DNT) isomers. This report synthesizes experimental data, outlines key testing methodologies, and illustrates the metabolic pathways contributing to their toxicity.

The six isomers of dinitrotoluene (DNT) — 2,3-, 2,4-, 2,5-, 2,6-, 3,4-, and 3,5-DNT — are industrial chemicals of significant toxicological concern.[1] Primarily used in the synthesis of toluene (B28343) diisocyanate for polyurethane production and in the manufacturing of explosives, their widespread use raises questions about their potential impact on human health and the environment.[2] Extensive research has demonstrated that DNT isomers possess mutagenic and carcinogenic properties, with notable differences in potency and mechanisms of action among the isomers.[1][3] This guide provides a comparative analysis of their mutagenic potential, supported by experimental data from a range of toxicological assays.

Comparative Mutagenicity of DNT Isomers

The genotoxicity of DNT isomers has been evaluated in numerous studies, with a strong focus on the major isomers, 2,4-DNT and 2,6-DNT, due to their prevalence in technical grade DNT (a mixture of isomers).[4][5] However, all six isomers have been shown to be mutagenic in various in vitro assays.[1] The following table summarizes the key findings from comparative studies.

Isomer	Ames Test (Salmonella typhimurium)	In Vivo Genotoxicity	Other Key Findings
2,3-DNT	Mutagenic in various strains.[6]	Did not induce DNA damage in rat liver cells or micronuclei in peripheral blood in an in vivo study.[7]	Generally considered one of the minor and less studied isomers.
2,4-DNT	Mutagenic, particularly with metabolic activation.[6][8]	Did not induce DNA damage in rat liver cells or micronuclei in peripheral blood under specific test conditions.[7] However, other studies show it can act as a tumor promoter and forms DNA adducts.[1][9]	One of the most common and well-studied isomers.[2] It is considered a probable human carcinogen.[10]
2,5-DNT	Mutagenic in various strains.[6]	Did not induce DNA damage in rat liver cells or micronuclei in peripheral blood in an in vivo study.[7]
2,6-DNT	Moderately positive in the Ames test, irrespective of metabolic activation.[11][12]	Induced DNA damage in rat liver at all tested doses in an in vivo comet assay.[7][11][12] It is a potent hepatocarcinogen.[9][10]	Considered a potential human carcinogen.[1] Produces a greater total DNA adduct yield at low concentrations compared to 2,4-DNT.[9]
3,4-DNT	Mutagenic in various strains.[6]	Did not induce DNA damage in rat liver cells or micronuclei in peripheral blood in an in vivo study.[7]
3,5-DNT	Reported to be the most potent mutagenic isomer in Salmonella typhimurium strains TA98 and TA1538, particularly in the absence of metabolic activation.[6][13]	Did not induce DNA damage in rat liver cells or micronuclei in peripheral blood in an in vivo study.[7]

Experimental Protocols

The assessment of the mutagenic potential of DNT isomers relies on a battery of well-established toxicological assays. The following sections detail the methodologies for key experiments cited in the literature.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to evaluate the mutagenic potential of chemical compounds by measuring their ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.[14][15][16]

Principle: The test utilizes mutant strains of S. typhimurium that cannot synthesize the amino acid histidine (his-). The bacteria are exposed to the test substance and plated on a histidine-deficient medium. Only bacteria that undergo a reverse mutation to a histidine-synthesizing state (his+) can grow and form colonies. The number of revertant colonies is proportional to the mutagenic potency of the substance.[14]

Protocol Outline:

• Strain Selection: Commonly used strains for testing nitroaromatic compounds include TA98 and TA100, which detect frameshift and base-pair substitution mutations, respectively.[15][17] Strains deficient in nitroreductase activity (e.g., TA98NR) can be used to assess the role of this enzyme in metabolic activation.[1]

• Metabolic Activation: The test is performed with and without the addition of a mammalian metabolic activation system (S9 fraction), typically derived from rat liver homogenates. This is crucial as many compounds, including DNTs, become mutagenic only after metabolic conversion.[15][18]

• Exposure: A top agar (B569324) containing the bacterial culture, the test compound at various concentrations, and with or without S9 mix is poured onto a minimal glucose agar plate.[19]

• Incubation: Plates are incubated at 37°C for 48-72 hours.[14]

• Scoring: The number of revertant colonies per plate is counted. A dose-dependent increase in the number of revertants compared to the negative control indicates a mutagenic effect.[19]

Workflow of the Ames Test for Mutagenicity Assessment.

In Vivo Comet Assay

The comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA damage in individual eukaryotic cells.[11][12] It is particularly useful for assessing genotoxicity in specific tissues, such as the liver, which is a primary target for DNT toxicity.[7]

Principle: Cells are embedded in agarose (B213101) on a microscope slide, lysed to remove membranes and cytoplasm, and then subjected to electrophoresis. Damaged DNA, containing fragments and strand breaks, migrates away from the nucleus, forming a "comet tail." The intensity and length of the tail are proportional to the amount of DNA damage.

Protocol Outline:

• Animal Dosing: Animals (e.g., rats) are treated with the DNT isomer, typically via oral gavage.[7]

• Tissue Collection: After a specific exposure period, the target organ (e.g., liver) is harvested.[7]

• Cell Isolation: A single-cell suspension is prepared from the tissue.

• Slide Preparation: The cells are mixed with low-melting-point agarose and layered onto a microscope slide.

• Lysis: The slides are immersed in a lysis solution to remove cellular proteins and membranes, leaving the DNA as nucleoids.

• Electrophoresis: The slides are placed in an electrophoresis chamber with an alkaline buffer to unwind and separate the DNA strands.

• Staining and Visualization: The DNA is stained with a fluorescent dye and visualized using a fluorescence microscope.

• Data Analysis: Image analysis software is used to quantify the amount of DNA in the comet tail (% tail DNA), which is a measure of DNA damage.[11]

Workflow of the In Vivo Comet Assay for DNA Damage.

Metabolic Activation and Signaling Pathways

The genotoxicity of DNT isomers is intrinsically linked to their metabolic activation.[3] In vivo, DNTs undergo a complex series of biotransformation reactions, primarily in the liver and by the gut microbiota, which convert them into reactive metabolites capable of binding to DNA and inducing mutations.[1][20]

The proposed metabolic activation pathway involves a multi-step process:

• Nitroreduction: One of the nitro groups on the DNT molecule is reduced to a nitroso group and then to a hydroxylamine (B1172632) by nitroreductases present in the gut bacteria and the liver.[21][22]

• Further Metabolism: The hydroxylamine intermediate can be further metabolized, for instance, through acetylation in the liver, to form a reactive electrophile.

• DNA Adduct Formation: This reactive metabolite can then covalently bind to DNA, forming DNA adducts. These adducts can lead to mutations during DNA replication if not repaired.[9]

The differences in the mutagenic and carcinogenic potential among the DNT isomers are thought to be due to variations in their metabolic pathways and the reactivity of their respective metabolites.[9] For example, the higher carcinogenicity of 2,6-DNT compared to 2,4-DNT may be related to differences in the formation and persistence of their DNA adducts.[9]

Metabolic Activation Pathway of Dinitrotoluene.

Conclusion

The available evidence strongly indicates that all six isomers of dinitrotoluene possess mutagenic potential, although their potency varies significantly. In vitro assays, such as the Ames test, consistently demonstrate the mutagenicity of DNTs, with 3,5-DNT showing high potency in some bacterial strains.[6][13] However, in vivo studies highlight the critical role of metabolic activation and suggest that 2,6-DNT is a particularly potent genotoxic agent in the liver, the primary target organ for its carcinogenic effects.[7] A comprehensive assessment of the mutagenic risk of DNTs requires a combination of in vitro and in vivo testing to account for the complex metabolic pathways involved in their activation to DNA-reactive species. This comparative guide provides a foundational understanding for professionals in research and drug development to evaluate the potential hazards associated with these compounds.

References

• 1. Dinitrotoluenes (DNT) (85-109) | NIOSH | CDC [cdc.gov]
• 2. 2,4-Dinitrotoluene - Wikipedia [en.wikipedia.org]
• 3. Dinitrotoluene: acute toxicity, oncogenicity, genotoxicity, and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. The effect of 2,4-diaminotoluene and isomers of dinitrotoluene on unscheduled DNA synthesis in primary rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The mutagenicity of dinitrotoluenes in Salmonella typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assessment of the in vivo genotoxicity of isomers of dinitrotoluene using the alkaline Comet and peripheral blood micronucleus assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Comparison of DNA adduct formation between 2,4 and 2,6-dinitrotoluene by 32P-postlabelling analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 11. Genotoxicity studies of 2,6-dinitrotoluene (2,6-DNT) [jstage.jst.go.jp]
• 12. Genotoxicity studies of 2,6-dinitrotoluene (2,6-DNT) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The mutagenicity of dinitrotoluenes in Salmonella typhimurium (1981) | David B. Couch | 40 Citations [scispace.com]
• 14. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 15. enamine.net [enamine.net]
• 16. m.youtube.com [m.youtube.com]
• 17. Genotoxicity and potential carcinogenicity of 2,4,6-TNT trinitrotoluene: structural and toxicological considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 19. bulldog-bio.com [bulldog-bio.com]
• 20. Metabolic activation of 2,4,6-trinitrotoluene; a case for ROS-induced cell damage - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Aerobic Transformation of 2,4-Dinitrotoluene by Escherichia coli and Its Implications for the Detection of Trace Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Making sure you're not a bot! [oc-praktikum.de]

Performance Showdown: A Comparative Guide to Solid-Phase Extraction Sorbents for 2-Amino-4,6-dinitrotoluene Analysis

For researchers, scientists, and professionals in drug development, the efficient and accurate analysis of 2-Amino-4,6-dinitrotoluene, a key degradation product of the explosive 2,4,6-trinitrotoluene (B92697) (TNT), is of paramount importance. Solid-phase extraction (SPE) is a critical sample preparation step, and the choice of sorbent can significantly impact recovery, reproducibility, and overall analytical performance. This guide provides an objective comparison of different SPE sorbents for the extraction of 2-Amino-4,6-dinitrotoluene, supported by experimental data to inform your selection process.

This comparison focuses on commercially available SPE sorbents, highlighting their performance characteristics for the extraction of 2-Amino-4,6-dinitrotoluene from aqueous matrices. The data presented is compiled from scientific literature and manufacturer application notes to provide a clear and concise overview for laboratory professionals.

Quantitative Performance of SPE Sorbents

The selection of an appropriate SPE sorbent is crucial for achieving high recovery and low variability in the analysis of 2-Amino-4,6-dinitrotoluene. Below is a summary of the performance of a hydrophilic reversed-phase sorbent based on available data.

Sorbent	Analyte	Recovery (%)	Relative Standard Deviation (RSD) (%)
Dionex SolEx SPE HRPHS	2-Amino-4,6-dinitrotoluene*	103.00	5.23

*Note: The analyte was listed as "2-Amino-2,4-Dinitrotoluene" in the source document, which is presumed to be a typographical error for 2-Amino-4,6-dinitrotoluene in the context of the analyzed explosive mixture.

Experimental Protocols

Detailed methodologies are essential for replicating and adapting these analytical procedures. The following is a representative experimental protocol for the solid-phase extraction of 2-Amino-4,6-dinitrotoluene.

Method Using Hydrophilic Reversed-Phase Sorbent (HRPHS)

This protocol is based on the automated solid-phase extraction of a mixture of 14 explosives, including 2-Amino-4,6-dinitrotoluene, from a water matrix.

1. Sample Preparation:

• A 100 mL water sample is fortified with a standard mixture of explosives, including 2-Amino-4,6-dinitrotoluene.

2. Solid-Phase Extraction Workflow:

• Sorbent: Dionex SolEx SPE HRPHS, 500 mg/6 mL cartridge

• Instrumentation: Automated SPE system (e.g., Dionex AutoTrace 280)

A general workflow for the solid-phase extraction of 2-Amino-4,6-dinitrotoluene.

3. Analytical Finish:

• Instrumentation: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

• Column: Acclaim Explosives E2

• Mobile Phase: Methanol/Water gradient

• Detection: UV at 254 nm

Discussion of Sorbent Performance

The available data indicates that a hydrophilic reversed-phase sorbent (HRPHS) , such as the Dionex SolEx SPE HRPHS, provides excellent recovery and precision for the analysis of 2-Amino-4,6-dinitrotoluene in aqueous samples. The hydrophilic nature of the sorbent allows for good wetting and interaction with the aqueous sample, while the reversed-phase characteristics effectively retain the moderately polar 2-Amino-4,6-dinitrotoluene.

Broader studies on the analysis of nitroaromatic explosives suggest that polymeric sorbents , like those with a hydrophilic-lipophilic balance (e.g., Oasis HLB), are generally more effective than traditional silica-based C18 sorbents. This is attributed to their enhanced retention of a wider range of compounds and greater stability across a broader pH range. While specific recovery data for 2-Amino-4,6-dinitrotoluene on these sorbents is not detailed in the reviewed literature, their successful application for other nitroaromatics makes them a strong alternative for method development.

For highly selective extraction, molecularly imprinted silicas (MISs) have shown promise, with reported recoveries exceeding 90% for a range of nitrotoluenes. However, these are more specialized and may not be as readily available or cost-effective for routine analyses compared to the more common polymeric sorbents.

Conclusion and Recommendations

For the routine analysis of 2-Amino-4,6-dinitrotoluene, a hydrophilic reversed-phase polymeric sorbent is a highly recommended starting point, with demonstrated high recovery and good reproducibility. Laboratories should consider the following when selecting an SPE sorbent:

• For established methods requiring high throughput and automation, a sorbent with validated performance and compatibility with automated systems, such as the Dionex SolEx SPE HRPHS, is an excellent choice.

• For new method development or when analyzing a wider range of related compounds, a versatile polymeric sorbent with a hydrophilic-lipophilic balance (e.g., Oasis HLB) is recommended due to its broad applicability and superior retention characteristics for nitroaromatic compounds.

• For research applications requiring the highest selectivity, exploring molecularly imprinted sorbents could be beneficial, though this may require more specialized resources.

Ultimately, the optimal SPE sorbent will depend on the specific requirements of the analytical method, including the sample matrix, required limits of detection, and available instrumentation. It is always recommended to perform in-house validation to confirm the performance of the chosen sorbent with the specific sample matrix and analytical conditions.

Safety & Regulatory Compliance

Safe Disposal of 2-Amino-4,6-dinitrotoluene: A Procedural Guide

For Immediate Reference: In Case of a Spill or Exposure

• Spill: Evacuate the area and eliminate all ignition sources. For small spills, moisten the material to prevent dusting, then sweep it into a covered container for disposal.[1][2] For larger spills, cover with dry sand, earth, or a similar non-combustible absorbent material and place in sealed containers for disposal.[2] Ventilate the area and wash the spill site after cleanup is complete.[2] Do not discharge into sewer systems.[1]

• Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected area with plenty of soap and water.[4] Seek immediate medical attention.[5][6]

• Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[6][7]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3][5] Seek immediate medical attention.[6]

• Ingestion: Rinse mouth.[5] Do NOT induce vomiting. Call a physician or poison control center immediately.[6]

This guide provides comprehensive procedures for the proper and safe disposal of 2-Amino-4,6-dinitrotoluene, a chemical that requires careful handling due to its potential hazards. The following protocols are designed for researchers, scientists, and drug development professionals to ensure safety and compliance with regulations.

Personal Protective Equipment (PPE) and Handling

Before handling 2-Amino-4,6-dinitrotoluene, it is imperative to be equipped with the appropriate personal protective equipment.

• Hand Protection: Wear protective gloves.

• Eye/Face Protection: Use chemical safety goggles or a face shield.[5]

• Skin and Body Protection: Wear protective clothing to prevent skin exposure.[6] In case of fire, a chemical protection suit including a self-contained breathing apparatus is necessary.[1]

• Respiratory Protection: In a well-ventilated area, respiratory protection may not be required. However, if dust or aerosols are generated, use a NIOSH-approved respirator.

Always handle this chemical in a well-ventilated area, such as a chemical fume hood.[3] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5] Do not eat, drink, or smoke when using this product.[3][5]

Waste Characterization and Collection

Properly characterizing and collecting waste is the first step in the disposal process.

• Waste Identification: 2-Amino-4,6-dinitrotoluene waste is considered hazardous.[8] It is toxic and harmful to aquatic life with long-lasting effects.[3][6][9]

• Containerization: Collect waste in a designated, properly labeled, and sealed container.[2] Ensure the container is compatible with the chemical.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the chemical name: "2-Amino-4,6-dinitrotoluene".

Disposal Procedures

The recommended method for the disposal of 2-Amino-4,6-dinitrotoluene is through controlled incineration.

• Small Quantities: For very small quantities, the material can be swept onto paper or another flammable material and incinerated in a suitable combustion chamber.[10]

• Larger Quantities: For larger amounts, the material should be sent to a licensed chemical destruction plant.[1] The primary method of disposal is controlled incineration.[1] This process should be carried out in an incinerator equipped with an alkaline scrubber to neutralize acidic combustion byproducts.[10]

Quantitative Data for Dinitrotoluene Incineration

Parameter	Value
Rotary Kiln Incineration Temperature	820–1,600 °C
Fluidized Bed Incineration Temperature	450–980 °C

Note: These temperatures are for dinitrotoluenes in general and provide a guideline for the disposal of 2-Amino-4,6-dinitrotoluene.[10]

Decontamination of Labware

All labware that has been in contact with 2-Amino-4,6-dinitrotoluene must be decontaminated.

• Rinsing: Triple rinse the container or labware with a suitable solvent.

• Disposal of Rinsate: The rinsate should be collected and disposed of as hazardous waste.

• Final Disposal: Once decontaminated, the labware can be disposed of according to standard laboratory procedures.[1]

Emergency Preparedness

• Fire: 2-Amino-4,6-dinitrotoluene may burn but does not ignite readily.[1] In case of fire, use dry chemical, CO2, water spray, or alcohol-resistant foam.[2] Poisonous gases, including nitrogen oxides, are produced in a fire.[2] Containers may explode when heated.[1][2]

• First Aid: Ensure that eyewash stations and safety showers are readily accessible. All personnel handling the chemical should be trained in first-aid procedures.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Amino-4,6-dinitrotoluene.

Caption: Disposal workflow for 2-Amino-4,6-dinitrotoluene.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. nj.gov [nj.gov]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. dhss.delaware.gov [dhss.delaware.gov]
• 5. 2-AMINO-4,6-DINITROTOLUENE - Safety Data Sheet [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. dl.novachem.com.au [dl.novachem.com.au]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. chemos.de [chemos.de]
• 10. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]

Essential Safety and Logistical Information for Handling 2-Amino-4,6-dinitrotoluene

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical, procedural guidance for the safe handling and disposal of 2-Amino-4,6-dinitrotoluene (CAS RN: 35572-78-2). Adherence to these protocols is essential to mitigate risks and ensure a safe laboratory environment. This substance is toxic upon skin contact, inhalation, and if swallowed. It is suspected of causing genetic defects and may lead to organ damage through prolonged or repeated exposure.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against exposure to 2-Amino-4,6-dinitrotoluene. The following table summarizes the required PPE.

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Wear nitrile or butyl rubber gloves. Always inspect gloves for integrity before use and replace them immediately if they are contaminated or damaged. Double gloving is recommended for extended operations.
Body Protection	Laboratory Coat or Chemical Protective Suit	A buttoned lab coat is mandatory for all procedures. For tasks with a higher risk of splashes or significant exposure, a chemical-resistant suit is required.[1]
Eye and Face Protection	Safety Goggles or Face Shield	Chemical safety goggles are required for all handling procedures. A face shield should be worn in conjunction with goggles when there is a risk of splashing.
Respiratory Protection	NIOSH-approved Respirator	The type of respirator depends on the potential for airborne exposure. For operations that may generate dust or aerosols, a minimum of a NIOSH-approved N95 particulate respirator is required. In situations where vapor concentrations may be higher or are unknown, a full-facepiece respirator with organic vapor cartridges or a supplied-air respirator should be used.[2][3][4]

Occupational Exposure Limits

While specific occupational exposure limits for 2-Amino-4,6-dinitrotoluene have not been established, the limits for the closely related compound, Dinitrotoluene (DNT), should be followed as a conservative measure.[5][6]

Organization	Exposure Limit (Time-Weighted Average)
OSHA (PEL)	1.5 mg/m³ (8-hour)
NIOSH (REL)	1.5 mg/m³ (10-hour)
ACGIH (TLV)	0.2 mg/m³ (8-hour)

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-Amino-4,6-dinitrotoluene is crucial for minimizing risk. The following workflow outlines the necessary steps from preparation to post-handling procedures.

Caption: Workflow for Handling 2-Amino-4,6-dinitrotoluene.

Experimental Protocols

Detailed Methodology for Respirator Fit Testing (Qualitative)

A qualitative fit test is a pass/fail method that relies on the user's sensory response to a test agent to detect leakage into the respirator. This protocol should be performed before initial use of a respirator and annually thereafter.

• Sensitivity Test:

  • The user dons (B1195921) the respirator without the cartridges attached.

  • A test agent (e.g., isoamyl acetate (B1210297) or saccharin) is introduced into a test enclosure (a hood worn by the user).

  • The user must be able to detect the test agent. If not, a different test agent must be used.

• Fit Test:

  • The user dons the respirator with the appropriate cartridges installed.

  • The test enclosure hood is placed over the user's head.

  • The test agent is introduced into the hood.

  • The user performs a series of exercises for one minute each:

    • Normal breathing.

    • Deep breathing.

    • Turning head from side to side.

    • Moving head up and down.

    • Talking (e.g., reading a passage).

    • Bending over.

  • If the user detects the test agent at any point, the fit is considered unacceptable. The respirator must be readjusted or a different size/model must be tried, and the test repeated.

Decontamination Protocol for Laboratory Surfaces

In the event of a spill or as part of routine laboratory cleanup, the following procedure should be used to decontaminate surfaces.

• Preparation:

  • Ensure the area is well-ventilated.

  • Don the appropriate PPE as outlined in the table above.

  • Prepare a decontamination solution of soap and water.

• Decontamination:

  • For solid spills, gently cover the material with an absorbent pad to avoid generating dust.

  • Carefully scoop the solid material and absorbent pad into a designated hazardous waste container.

  • For liquid spills, cover the spill with an absorbent material and allow it to be fully absorbed. Place the contaminated absorbent material into the hazardous waste container.

  • Wash the contaminated surface thoroughly with the soap and water solution, working from the outside of the spill area inwards.

  • Rinse the surface with clean water.

  • Wipe the surface dry with clean paper towels.

• Disposal:

  • All materials used for decontamination (e.g., absorbent pads, paper towels, gloves) must be disposed of as hazardous waste.

Disposal Plan

All waste contaminated with 2-Amino-4,6-dinitrotoluene must be treated as hazardous waste.

• Solid Waste:

  • Collect all contaminated solid waste, including PPE, absorbent materials, and empty containers, in a clearly labeled, sealed, and compatible waste container.

  • Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as liquid hazardous waste.

• Liquid Waste:

  • Collect all liquid waste containing 2-Amino-4,6-dinitrotoluene in a labeled, sealed, and compatible container.

• Disposal Method:

  • The primary recommended method for the disposal of dinitrotoluene-contaminated waste is incineration in a permitted hazardous waste incinerator.[7]

  • Contact your institution's environmental health and safety (EHS) department to arrange for the proper disposal of all hazardous waste. Do not dispose of this chemical down the drain or in regular trash.[7]

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. theridgepro.com [theridgepro.com]
• 3. restoredcdc.org [restoredcdc.org]
• 4. parcilsafety.com [parcilsafety.com]
• 5. Dinitrotoluenes (DNT) (85-109) | NIOSH | CDC [cdc.gov]
• 6. nj.gov [nj.gov]
• 7. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]